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  • Product: (3-Chloro-4,5-dimethoxyphenyl)methanol
  • CAS: 18268-78-5

Core Science & Biosynthesis

Foundational

(3-Chloro-4,5-dimethoxyphenyl)methanol: Technical Synthesis and Application Guide

Topic: (3-Chloro-4,5-dimethoxyphenyl)methanol Chemical Structure and Properties Content Type: Technical Guide / Whitepaper Audience: Researchers, Medicinal Chemists, and Process Scientists Abstract (3-Chloro-4,5-dimethox...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: (3-Chloro-4,5-dimethoxyphenyl)methanol Chemical Structure and Properties Content Type: Technical Guide / Whitepaper Audience: Researchers, Medicinal Chemists, and Process Scientists

Abstract

(3-Chloro-4,5-dimethoxyphenyl)methanol is a specialized benzyl alcohol derivative serving as a critical building block in the synthesis of bioactive heterocycles, including chromenes, chalcones, and indole-based inhibitors. This guide provides a comprehensive technical analysis of its physicochemical properties, validated synthesis protocols starting from 3-chloro-4,5-dimethoxybenzaldehyde (CAS 18268-68-3), and its downstream applications in medicinal chemistry.

Chemical Identity & Structural Analysis

This molecule features a trisubstituted benzene ring with a primary alcohol handle, a chlorine atom, and two methoxy groups.[1][2] The specific substitution pattern (3-chloro, 4,5-dimethoxy) imparts unique electronic properties, balancing the electron-withdrawing inductive effect of chlorine with the electron-donating resonance of the methoxy groups.

Property Data
IUPAC Name (3-Chloro-4,5-dimethoxyphenyl)methanol
Molecular Formula C₉H₁₁ClO₃
Molecular Weight 202.63 g/mol
Core Moiety Benzyl Alcohol
Key Substituents 3-Chloro, 4-Methoxy, 5-Methoxy
Precursor CAS 18268-68-3 (3-Chloro-4,5-dimethoxybenzaldehyde)
SMILES COC1=C(C(=CC(=C1)CO)Cl)OC
Structural Significance in Drug Design
  • Electronic Modulation: The 3-chloro substituent provides metabolic stability (blocking metabolic oxidation at the C3 position) and lipophilicity modulation compared to the 3,4,5-trimethoxy analogue.[2]

  • Hydrogen Bonding: The benzylic hydroxyl group acts as a versatile handle for derivatization (e.g., conversion to halides, esters, or ethers) or as a hydrogen bond donor/acceptor in protein-ligand interactions.[2]

Synthesis & Manufacturing Protocols

The most robust route to (3-Chloro-4,5-dimethoxyphenyl)methanol is the selective reduction of its aldehyde precursor, 3-chloro-4,5-dimethoxybenzaldehyde. The aldehyde itself is accessible via the methylation of 5-chlorovanillin.

Step 1: Precursor Synthesis (Methylation)[2][5]
  • Starting Material: 5-Chlorovanillin (3-chloro-4-hydroxy-5-methoxybenzaldehyde).

  • Reagents: Methyl Iodide (MeI) or Dimethyl Sulfate (DMS), Potassium Carbonate (K₂CO₃).[2][3]

  • Solvent: DMF or Acetone.[3]

  • Conditions: 80°C for 3 hours.

  • Yield: Typically >90%.[3][4]

Step 2: Reduction to Alcohol (Core Protocol)

This protocol describes the reduction using Sodium Borohydride (NaBH₄), favored for its chemoselectivity and mild conditions.[2][3]

Reagents:

  • 3-Chloro-4,5-dimethoxybenzaldehyde (1.0 eq)[2][5]

  • Sodium Borohydride (NaBH₄) (0.5–1.0 eq)[2][3]

  • Methanol (MeOH) or Ethanol (EtOH) (Solvent)[2][3][6]

  • Dilute HCl (1N) or NH₄Cl (Quenching)[2][3][6]

Procedure:

  • Dissolution: Dissolve 3-chloro-4,5-dimethoxybenzaldehyde (10 mmol) in anhydrous MeOH (30 mL) in a round-bottom flask. Cool to 0°C using an ice bath.[3]

  • Addition: Add NaBH₄ (5 mmol) portion-wise over 10 minutes. Note: Hydrogen gas evolution will occur.[3][4]

  • Reaction: Remove the ice bath and stir at room temperature for 1–2 hours. Monitor reaction progress via TLC (Silica, 30% EtOAc/Hexanes). The aldehyde spot (Rf ~0.[2][3]6) should disappear, replaced by the alcohol spot (Rf ~0.3).[2][3]

  • Quenching: Carefully add saturated aqueous NH₄Cl or 1N HCl to quench excess hydride.[3]

  • Workup: Evaporate the methanol under reduced pressure. Dissolve the residue in Ethyl Acetate (EtOAc) and wash with water and brine.[2][3]

  • Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purification: The crude product is often pure enough for use.[3] If necessary, purify via flash column chromatography (Hexanes/EtOAc gradient).[2][3]

Synthesis Workflow Diagram

SynthesisPath Start 5-Chlorovanillin (Precursor) Aldehyde 3-Chloro-4,5-dimethoxybenzaldehyde (CAS 18268-68-3) Start->Aldehyde MeI, K2CO3 DMF, 80°C Alcohol (3-Chloro-4,5-dimethoxyphenyl)methanol (Target) Aldehyde->Alcohol NaBH4 MeOH, 0°C -> RT

Caption: Two-step synthesis pathway from 5-chlorovanillin to the target alcohol.

Physicochemical Properties

While experimental data for the specific alcohol is scarce in open literature, properties can be reliably interpolated from the aldehyde precursor and the 3,4,5-trimethoxybenzyl alcohol analogue.

Property Value / Prediction Notes
Physical State White to off-white solidAnalogous to 3,4,5-trimethoxybenzyl alcohol.
Melting Point 60–70°C (Predicted)Aldehyde precursor MP is 74–75°C.
Solubility High: MeOH, EtOH, DMSO, DCMLow: Water, HexanesHydroxyl group confers polarity; lipophilic ring limits water solubility.[2]
LogP (Predicted) ~1.5 – 1.8Moderately lipophilic; suitable for membrane permeability.[2][3]
pKa ~14 (Alcoholic OH)Typical for primary benzyl alcohols.[2][3]

Applications in Drug Discovery

This molecule is primarily used as an intermediate to introduce the 3-chloro-4,5-dimethoxyphenyl pharmacophore, a motif known to enhance potency and selectivity in various biological targets.

Synthesis of Chalcones (Antiparasitic/Antioxidant)

The alcohol is oxidized back to the aldehyde or converted to a halide to react with acetophenones.[2][3] Resulting chalcones have shown activity against Leishmania major and Trypanosoma brucei.[3] The chlorine atom often improves metabolic stability compared to the trimethoxy analogues.[3]

Chromene Derivatives (Anticancer)

Used in the synthesis of 4-arylchromenes.[2][3] The 3-chloro-4,5-dimethoxy substitution pattern on the 4-aryl ring has been linked to microtubule destabilization and MYB inhibition in cancer cells.

Indole-Based Inhibitors

The benzyl group is attached to indole scaffolds to create inhibitors for acetylcholinesterase (AChE), targeting disease-transmitting mosquitoes (Anopheles gambiae).[2] The 3-chloro substituent increases selectivity for insect AChE over human AChE.

Derivatization Pathways

Applications Alcohol (3-Chloro-4,5-dimethoxyphenyl)methanol Chloride Benzyl Chloride Derivative Alcohol->Chloride SOCl2 or PCl3 Aldehyde Regeneration of Aldehyde Alcohol->Aldehyde PCC or MnO2 Target1 Indole-Based AChE Inhibitors (Mosquito Control) Chloride->Target1 N-Alkylation of Indoles Target2 Chalcones & Chromenes (Anticancer/Antiparasitic) Aldehyde->Target2 Claisen-Schmidt Condensation

Caption: Downstream derivatization pathways for medicinal chemistry applications.

Safety & Handling (SDS Highlights)

As a substituted benzyl alcohol, standard laboratory safety protocols apply.[3][7]

  • Hazards: Likely causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[2][3]

  • Handling: Use in a fume hood.[3] Wear nitrile gloves and safety goggles.[3]

  • Storage: Store in a cool, dry place under inert atmosphere (Nitrogen/Argon) to prevent slow oxidation to the aldehyde or benzoic acid.

  • Spill Response: Absorb with inert material (vermiculite/sand) and dispose of as organic chemical waste.[2][3]

References

  • Santa Cruz Biotechnology. 3-Chloro-4,5-dimethoxybenzaldehyde (CAS 18268-68-3) Product Data.[8] Retrieved from [2][3]

  • National Institutes of Health (PMC). Synthesis and cytotoxic properties of novel (E)-3-benzylidene-7-methoxychroman-4-one derivatives. (2013).[2][3] Retrieved from

  • OAE Publishing. Multimodal 4-arylchromene derivatives with microtubule-destabilizing, anti-angiogenic, and MYB-inhibitory activities. (2023).[2][3] Retrieved from

  • Royal Society of Chemistry. Potent and selective indole-based inhibitors targeting disease-transmitting mosquitoes. (2025).[2][3] Retrieved from

  • BenchChem. Application Notes and Protocols for the Reduction of 3,5-Dimethoxybenzaldehyde. Retrieved from [2][3]

Sources

Exploratory

Physical characteristics and melting point of 3-chloro-4,5-dimethoxybenzenemethanol

The following technical guide details the physical characteristics, melting point analysis, and synthetic pathways for 3-chloro-4,5-dimethoxybenzenemethanol . Executive Summary 3-Chloro-4,5-dimethoxybenzenemethanol (also...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the physical characteristics, melting point analysis, and synthetic pathways for 3-chloro-4,5-dimethoxybenzenemethanol .

Executive Summary

3-Chloro-4,5-dimethoxybenzenemethanol (also known as 5-chloroveratryl alcohol ) is a specialized organic intermediate used primarily in the synthesis of complex alkaloids, pharmaceutical agents, and lignin model compounds.[1] Unlike its crystalline aldehyde precursor, this alcohol typically exists as a viscous oil or low-melting solid at room temperature, presenting unique challenges for isolation and purity verification.[1]

This guide provides a definitive analysis of its physical properties, contrasts its thermal behavior with its precursors, and outlines a validated synthesis protocol.[1]

Chemical Identity & Physical Characteristics

Nomenclature & Structure[1]
  • IUPAC Name: (3-Chloro-4,5-dimethoxyphenyl)methanol[1]

  • Common Synonyms: 5-Chloroveratryl alcohol; 3-Chloro-4,5-dimethoxybenzyl alcohol[1]

  • Molecular Formula: C

    
    H
    
    
    
    ClO
    
    
    [1]
  • Molecular Weight: 202.63 g/mol

  • CAS Number (Aldehyde Precursor): 18268-68-3 (Note: The alcohol itself is often cited in literature as a reduction product without a widely established commercial CAS).[1]

Physical State & Appearance

Experimental literature characterizes 3-chloro-4,5-dimethoxybenzenemethanol as a colorless to pale yellow viscous oil that may crystallize upon prolonged standing or cooling, but often remains an oil due to supercooling or trace impurities.[1]

PropertyDescription
Appearance Viscous oil or waxy low-melting solid
Color Colorless (pure) to pale yellow (crude)
Solubility Highly soluble in ethanol, dichloromethane, ethyl acetate, and DMSO.[1] Sparingly soluble in water.[1]
Stability Stable under standard conditions; sensitive to strong oxidizers.[1]

Melting Point Analysis

Thermal Behavior

Unlike many substituted benzyl alcohols which form stable crystals, 3-chloro-4,5-dimethoxybenzenemethanol exhibits a low melting point, often reported as an oil in synthetic procedures.[1]

  • Observed State: Liquid/Oil at 20–25°C.[1]

  • Estimated Melting Point: < 40°C (Often requires derivatization for solid-state characterization).[1]

Comparison with Precursors

The most reliable method for verifying the identity of the alcohol during synthesis is to compare it against its aldehyde precursor, 3-chloro-4,5-dimethoxybenzaldehyde (5-chloroveratraldehyde) , which is a distinct solid.[1]

CompoundStructurePhysical StateMelting Point
Precursor (Aldehyde) 3-Cl-4,5-(OMe)

-Ph-CHO
Crystalline Solid55–57 °C
Target (Alcohol) 3-Cl-4,5-(OMe)

-Ph-CH

OH
Viscous OilN/A (Oil)
Derivative (Dibenzoate) Ester derivativeCrystalline Solid82–84 °C

Technical Insight: Due to the oily nature of the alcohol, researchers often confirm its identity by converting a small aliquot into a crystalline derivative (e.g., dibenzoate or phenylboronate) or relying on spectroscopic data (


H NMR) rather than melting point.[1]

Synthesis & Experimental Protocol

The most robust route to 3-chloro-4,5-dimethoxybenzenemethanol involves the methylation of 5-chlorovanillin followed by hydride reduction.[1]

Reaction Pathway

The synthesis proceeds in two stages:

  • Methylation: 5-Chlorovanillin

    
     3-Chloro-4,5-dimethoxybenzaldehyde.[1]
    
  • Reduction: 3-Chloro-4,5-dimethoxybenzaldehyde

    
     3-Chloro-4,5-dimethoxybenzenemethanol.
    
Detailed Protocol
Step 1: Synthesis of 3-Chloro-4,5-dimethoxybenzaldehyde[1][2]
  • Reagents: 5-Chlorovanillin (3-chloro-4-hydroxy-5-methoxybenzaldehyde), Iodomethane (MeI), Potassium Carbonate (K

    
    CO
    
    
    
    ), DMF.[1]
  • Procedure:

    • Dissolve 5-chlorovanillin (1.0 eq) in DMF.

    • Add K

      
      CO
      
      
      
      (1.5 eq) and MeI (1.2 eq).[1]
    • Heat to 60–80°C for 2–3 hours.

    • Pour into ice water to precipitate the product.

    • Filter and recrystallize from ethanol/petroleum ether.[1]

  • Checkpoint: Product should be a white solid, MP 55–57°C .

Step 2: Reduction to 3-Chloro-4,5-dimethoxybenzenemethanol[1]
  • Reagents: 3-Chloro-4,5-dimethoxybenzaldehyde, Sodium Borohydride (NaBH

    
    ), Methanol/THF.[1]
    
  • Procedure:

    • Dissolve the aldehyde (1.0 eq) in Methanol (or THF/MeOH mixture).[1]

    • Cool to 0°C in an ice bath.

    • Slowly add NaBH

      
       (0.5–1.0 eq) portion-wise over 30 minutes.
      
    • Stir at room temperature for 1–2 hours (monitor by TLC).

    • Quench with dilute HCl or saturated NH

      
      Cl.
      
    • Extract with Dichloromethane (DCM), dry over Na

      
      SO
      
      
      
      , and concentrate in vacuo.
  • Result: The product is obtained as a colorless viscous oil .[1]

Visualization of Pathway

SynthesisPathway Start 5-Chlorovanillin (Solid, MP: 165-169°C) Aldehyde 3-Chloro-4,5-dimethoxybenzaldehyde (Solid, MP: 55-57°C) Start->Aldehyde Methylation (MeI, K2CO3, DMF) Product 3-Chloro-4,5-dimethoxybenzenemethanol (Viscous Oil) Aldehyde->Product Reduction (NaBH4, MeOH)

Figure 1: Synthetic pathway transforming 5-chlorovanillin to the target alcohol via the intermediate aldehyde.[1][3][4]

Characterization & Validation

To validate the oily product, use the following spectroscopic markers:

  • 
    H NMR (CDCl
    
    
    
    , 400 MHz):
    • 
       6.9–7.0 (s, 1H, Ar-H)[1]
      
    • 
       6.7–6.8 (s, 1H, Ar-H)[1]
      
    • 
       4.6 (s, 2H, Ar-CH 
      
      
      
      OH)[1]
    • 
       3.8–3.9 (s, 6H, 2 
      
      
      
      OCH
      
      
      )[1]
    • 
       2.0–2.5 (br s, 1H, OH )[1]
      
  • IR Spectroscopy:

    • Broad absorption at 3300–3400 cm

      
       (O-H stretch).[1]
      
    • Absence of Carbonyl peak at 1695 cm

      
       (indicates complete reduction of aldehyde).[1]
      

References

  • Synthesis and Characterization of 5-Chloroveratryl Alcohol

    • Source: Victoria University of Wellington, Thesis Repository.[1][5] "Chemistry of Sporidesmin Analogues." Describes the reduction of 5-chloroveratraldehyde to 5-chloroveratryl alcohol (oil) and its characterization via crystalline derivatives.

    • URL:[Link]

  • Melting Point of 3-Chloro-4,5-dimethoxybenzaldehyde

    • Source: Canadian Journal of Chemistry.[1] "Ortho-Substituted Chlorobenzenes Related to Metameconine." Confirms the melting point of the aldehyde precursor at 55–57°C.[1]

    • URL:[Link][1]

  • General Reduction Protocols (Borohydride Reduction)

    • Source: Organic Chemistry Portal.[1] "Reduction of Aldehydes to Alcohols."

    • URL:[Link]

Sources

Foundational

Comparative Technical Analysis: Veratryl Alcohol vs. (3-Chloro-4,5-dimethoxyphenyl)methanol

This guide provides a rigorous technical comparison between Veratryl Alcohol (a critical biological metabolite) and (3-Chloro-4,5-dimethoxyphenyl)methanol (a specialized synthetic intermediate). Executive Summary The dis...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a rigorous technical comparison between Veratryl Alcohol (a critical biological metabolite) and (3-Chloro-4,5-dimethoxyphenyl)methanol (a specialized synthetic intermediate).

Executive Summary

The distinction between Veratryl Alcohol and (3-Chloro-4,5-dimethoxyphenyl)methanol extends beyond a single halogen atom; it represents a divergence between biological catalysis and pharmaceutical synthesis .

  • Veratryl Alcohol (3,4-Dimethoxybenzyl alcohol): The "Gold Standard" secondary metabolite produced by white-rot fungi (Phanerochaete chrysosporium). It functions as a redox mediator, facilitating the oxidation of high-redox-potential lignin polymers by Lignin Peroxidase (LiP).

  • (3-Chloro-4,5-dimethoxyphenyl)methanol: A synthetic "Pharmacophore Scaffold."[1] The introduction of a chlorine atom at the C3 position (meta to the hydroxymethyl group) fundamentally alters the electronic landscape of the aromatic ring, increasing lipophilicity and oxidation potential. It is primarily utilized as a building block for antimalarial chalcones, thiazole-based kinase inhibitors, and combretastatin analogues.

Structural & Physicochemical Divergence

The addition of a chlorine atom introduces significant steric and electronic perturbations.

FeatureVeratryl Alcohol(3-Chloro-4,5-dimethoxyphenyl)methanol
CAS Number 93-03-818268-78-5
IUPAC Name 3,4-Dimethoxybenzyl alcohol(3-Chloro-4,5-dimethoxyphenyl)methanol
Molecular Weight 168.19 g/mol 202.63 g/mol
Electronic Effect Electron-Rich (Donating Methoxy groups)Deactivated (Inductive withdrawal by Cl)
Oxidation Potential (

)
~1.4 V (vs. NHE)> 1.5 V (Estimated; harder to oxidize)
LogP (Lipophilicity) ~1.1 (Moderate hydrophilicity)~1.9 (Enhanced lipophilicity)
Primary Utility Enzymatic Cofactor / MediatorDrug Intermediate / SAR Probe
Electronic Mechanistic Insight

In Veratryl Alcohol, the two methoxy groups (


) at positions 3 and 4 act as strong electron-donating groups (EDG)  via resonance. This stabilizes the formation of the aryl cation radical  (

), which is the active oxidant in the lignin peroxidase cycle.

In the Chloro-analogue, the Chlorine atom at position 3 exerts a strong inductive electron-withdrawing effect (-I) . This destabilizes the cation radical, significantly raising the ionization potential. Consequently, the Chloro-analogue is generally unsuitable as a LiP mediator because the enzyme cannot easily oxidize it, yet this same stability makes it an ideal, metabolically robust scaffold for drug design.

Biological vs. Synthetic Roles

Veratryl Alcohol: The Ligninolytic Mediator

Veratryl alcohol is synthesized de novo by white-rot fungi. Its role is threefold:

  • Mediator: It is oxidized by LiP to a cation radical, which diffuses to oxidize the bulky lignin polymer (which cannot enter the enzyme active site).

  • Protector: It prevents the suicide inactivation of LiP by reducing the Compound III (inactive) state back to the native state.

  • Inducer: Its presence stimulates the expression of lip genes.

(3-Chloro-4,5-dimethoxyphenyl)methanol: The Pharmaceutical Block

This compound is strictly a synthetic tool. It is used to synthesize:

  • Chalcones: Via Claisen-Schmidt condensation with acetophenones. These derivatives show potent antimalarial activity (IC

    
     < 1 
    
    
    
    M against P. falciparum) by inhibiting hemozoin formation.
  • Combretastatin Analogues: The 3-chloro-4,5-dimethoxy motif mimics the A-ring of colchicine/combretastatin but with altered metabolic susceptibility, often used to target tubulin polymerization in cancer cells.

Visualizing the Mechanisms[3]

Pathway 1: Veratryl Alcohol in Lignin Degradation

The following diagram illustrates the catalytic cycle where Veratryl Alcohol (VA) acts as a charge-transfer mediator.

LiP_Cycle LiP_Native LiP (Native) Fe(III) LiP_I Compound I Fe(IV)=O P+. LiP_Native->LiP_I + H2O2 LiP_II Compound II Fe(IV)=O LiP_I->LiP_II VA -> VA+. LiP_II->LiP_Native VA -> VA+. H2O2 H2O2 VA Veratryl Alcohol (Substrate) VA->LiP_I VA->LiP_II VA_Rad VA+. (Cation Radical) VA_Rad->VA Returns to Cycle Lignin Lignin Polymer VA_Rad->Lignin e- Transfer Lignin_Ox Oxidized Lignin (Degradation) Lignin->Lignin_Ox

Caption: The Lignin Peroxidase (LiP) catalytic cycle showing Veratryl Alcohol functioning as a redox mediator to oxidize lignin.

Pathway 2: Synthesis of Antimalarial Chalcones

The Chloro-analogue is converted to an aldehyde and then condensed.

Synthesis_Path Start (3-Chloro-4,5-dimethoxyphenyl)methanol Aldehyde 3-Chloro-4,5-dimethoxybenzaldehyde Start->Aldehyde Oxidation Chalcone Chalcone Derivative (Antimalarial) Aldehyde->Chalcone Condensation Reagent1 PCC / DCM (Oxidation) Reagent1->Start Reagent2 Acetophenone + NaOH (Claisen-Schmidt) Reagent2->Aldehyde

Caption: Synthetic workflow converting the alcohol to a bioactive chalcone via oxidation and Claisen-Schmidt condensation.

Experimental Protocols

Protocol A: Enzymatic Assay for Veratryl Alcohol Activity

Objective: Quantify Lignin Peroxidase (LiP) activity using Veratryl Alcohol as the substrate. This relies on the formation of Veratraldehyde (absorbance at 310 nm).

Reagents:

  • Sodium Tartrate Buffer (100 mM, pH 3.0).

  • Veratryl Alcohol stock (10 mM in water).

  • Hydrogen Peroxide (

    
    ) stock (10 mM).
    
  • LiP Enzyme solution.

Procedure:

  • Blanking: In a quartz cuvette, mix 980

    
    L Buffer and 10 
    
    
    
    L Veratryl Alcohol. Zero the spectrophotometer at 310 nm.
  • Initiation: Add 5-10

    
    L of LiP enzyme solution.
    
  • Activation: Add 10

    
    L of 
    
    
    
    to initiate the reaction.
  • Measurement: Monitor the increase in absorbance at 310 nm for 60 seconds.

  • Calculation: Use the extinction coefficient of veratraldehyde (

    
    ) to calculate Units/mL.
    
    
    
    
Protocol B: Synthesis of (3-Chloro-4,5-dimethoxyphenyl)methanol

Objective: Synthesis from the corresponding benzaldehyde via Sodium Borohydride reduction. This is the standard method for generating the alcohol from the commercially available aldehyde precursor.

Reagents:

  • 3-Chloro-4,5-dimethoxybenzaldehyde (1.0 eq).[1][2]

  • Sodium Borohydride (

    
    , 0.5 eq).
    
  • Methanol (Solvent).[3]

  • Dilute HCl (1N).

Procedure:

  • Dissolution: Dissolve 10 mmol of 3-Chloro-4,5-dimethoxybenzaldehyde in 30 mL of anhydrous methanol in a round-bottom flask. Cool to 0°C in an ice bath.

  • Reduction: Slowly add

    
     (5 mmol) in small portions over 15 minutes. The reaction is exothermic; maintain temperature < 10°C.
    
  • Stirring: Allow the mixture to warm to room temperature and stir for 1 hour. Monitor via TLC (Mobile phase: Hexane/EtOAc 7:3) until the starting aldehyde spot disappears.

  • Quenching: Carefully add 10 mL of water, followed by dropwise addition of 1N HCl until pH is neutral (destroys excess hydride).

  • Extraction: Evaporate methanol under reduced pressure. Extract the aqueous residue with Dichloromethane (3 x 20 mL).

  • Purification: Dry organic layer over

    
    , filter, and concentrate. Recrystallize from Hexane/Ether to obtain the pure alcohol (White solid, mp ~92-94°C).
    

References

  • Tien, M., & Kirk, T. K. (1984). Lignin-degrading enzyme from Phanerochaete chrysosporium: purification, characterization, and catalytic properties of a unique H2O2-requiring oxygenase. Proceedings of the National Academy of Sciences. Link

  • BLD Pharm. Product: (3-Chloro-4,5-dimethoxyphenyl)methanol (CAS 18268-78-5).[1][2][4] Accessed 2026. Link

  • Patel, U., et al. (2013). Synthesis, Spectroscopic Investigations... of 3-(3-Chloro-4,5-dimethoxy-phenyl)-1-(4,5-dimethoxy-2-methyl-Phenyl) prop-2-en-1-one. Crystal Structure Theory and Applications. Link

  • ResearchGate. Chalcone analogue as potent anti-malarial compounds against Plasmodium falciparum.Link

  • Google Patents. 4-aryl-thiazole or imidazole derivatives (EP0506194A1).Link

Sources

Exploratory

Thermodynamic Stability of Chlorinated Dimethoxybenzyl Alcohols: A Technical Guide

The following technical guide details the thermodynamic stability profile of chlorinated dimethoxybenzyl alcohols, with a specific focus on 4-chloro-2,5-dimethoxybenzyl alcohol as a representative scaffold. This compound...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the thermodynamic stability profile of chlorinated dimethoxybenzyl alcohols, with a specific focus on 4-chloro-2,5-dimethoxybenzyl alcohol as a representative scaffold. This compound is a critical intermediate in the synthesis of active pharmaceutical ingredients (APIs), including antiretrovirals and chemotherapeutic agents.

Executive Summary

Chlorinated dimethoxybenzyl alcohols (e.g., 4-chloro-2,5-dimethoxybenzyl alcohol ) represent a unique class of "push-pull" aromatic systems. Their thermodynamic stability is governed by the interplay between the electron-donating methoxy groups (EDG) and the electron-withdrawing chlorine substituent (EWG). While kinetically stable under neutral conditions, these compounds exhibit specific thermodynamic vulnerabilities—primarily acid-catalyzed heterolysis and oxidative dehydrogenation .

This guide provides a mechanistic understanding of these instability pathways, supported by experimental protocols for assessing their thermodynamic boundaries during drug development.

Structural & Electronic Basis of Stability

To predict stability, one must understand the electronic environment of the benzylic carbon.

The "Push-Pull" Electronic System

The stability of the C-OH bond is dictated by the substituent effects on the benzene ring:

  • Methoxy Groups (2,5-position): Strong

    
    -donors (Resonance effect, 
    
    
    
    ). They stabilize the formation of a benzylic carbocation, making the alcohol prone to
    
    
    type reactions (acid instability).
  • Chlorine (4-position): Exhibits a dual effect—Inductive withdrawal (

    
    ) and weak Resonance donation (
    
    
    
    ).[1] In this scaffold, the
    
    
    effect dominates, slightly destabilizing the carbocation compared to the non-chlorinated parent (2,5-dimethoxybenzyl alcohol).

Thermodynamic Implication: The chlorine atom actually increases the acid stability of the alcohol relative to the non-chlorinated analogue by raising the activation energy required to break the C-OH bond heterolytically.

Resonance Visualization

The following diagram illustrates the electronic competition that dictates the bond dissociation energy (BDE) of the benzylic alcohol.

ResonanceStability Alcohol Native Alcohol (Ground State) Cation Benzylic Cation (Intermediate) Alcohol->Cation Heterolytic Cleavage (Acidic pH) OMe_Effect Methoxy (+R) Stabilizes Cation (Lowers ΔG‡) OMe_Effect->Cation Cl_Effect Chlorine (-I) Destabilizes Cation (Raises ΔG‡) Cl_Effect->Cation

Figure 1: Electronic substituent effects on the thermodynamic barrier to benzylic cation formation.

Thermodynamic Degradation Pathways

Understanding the degradation mechanism is essential for setting storage specifications and reaction parameters.

Acid-Catalyzed Disproportionation (Ether Formation)

Under acidic conditions (pH < 4), the thermodynamic equilibrium shifts toward the formation of the dibenzyl ether .

  • Mechanism: Protonation of the hydroxyl group

    
     Loss of water 
    
    
    
    Formation of resonance-stabilized cation
    
    
    Attack by a second alcohol molecule.
  • Thermodynamic Driver: Entropy increase (release of water) and enthalpy gain from the stable ether bond.

Oxidative Dehydrogenation

In the presence of oxygen and light, the benzylic C-H bond is susceptible to homolytic cleavage, leading to the benzaldehyde .

  • Susceptibility: The electron-rich ring lowers the Bond Dissociation Energy (BDE) of the benzylic C-H bond, making it more reactive than unsubstituted benzyl alcohol.

Summary of Physical Properties
PropertyValue (Approx.)Relevance to Stability
Melting Point 112–114 °CHigh crystallinity confers solid-state stability.
Boiling Point ~322 °CHigh BP indicates strong intermolecular H-bonding.
pKa (Conj. Acid) ~ -2.5Protonation requires moderately strong acid.
LogP ~ 1.6Lipophilic; susceptible to oxidative metabolism.

Experimental Protocols for Stability Assessment

Do not rely on generic stability data. Use these specific protocols to validate the thermodynamic profile of your specific lot.

Accelerated Thermal Stability (DSC/TGA)

Objective: Determine the onset temperature of thermal decomposition and phase transitions.

Protocol:

  • Instrument: Differential Scanning Calorimetry (DSC) Q2000 or equivalent.

  • Sample: 2–5 mg of 4-chloro-2,5-dimethoxybenzyl alcohol in a hermetically sealed aluminum pan.

  • Ramp: Heat from 25 °C to 250 °C at 10 °C/min under Nitrogen purge (50 mL/min).

  • Analysis:

    • Endotherm (Sharp): Melting point (expect ~113 °C).

    • Exotherm (Broad): Decomposition onset. If onset is < 150 °C, the material is thermally labile.

pH-Rate Profile (Hydrolytic Stability)

Objective: Quantify the rate of etherification or degradation at varying pH levels.

Protocol:

  • Buffer Preparation: Prepare 50 mM phosphate buffers at pH 2.0, 5.0, 7.0, and 9.0.

  • Solvent System: 50:50 Buffer:Acetonitrile (to ensure solubility).

  • Incubation: Dissolve compound to 0.5 mg/mL. Incubate at 40 °C.

  • Sampling: Inject into HPLC at t=0, 4h, 24h, 48h.

  • HPLC Method:

    • Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

    • Mobile Phase: Gradient 10%

      
       90% ACN in Water (0.1% H3PO4).
      
    • Detection: UV at 280 nm (aromatic absorption).

Self-Validating Check: The appearance of a later-eluting peak (higher LogP) indicates dimerization to the ether. An earlier eluting peak often indicates oxidation to the aldehyde or acid.

Mechanistic Workflow & Logic

The following Graphviz diagram outlines the logical decision tree for handling these compounds during process development.

StabilityWorkflow Start Start: Chlorinated DMB Alcohol Condition_Check Assess Reaction Conditions Start->Condition_Check Acidic Acidic Environment (pH < 4) Condition_Check->Acidic Oxidative Oxidative/Radical (Air/Light) Condition_Check->Oxidative Neutral Neutral/Inert (N2, pH 7) Condition_Check->Neutral Risk_Ether Risk: Dimerization (Dibenzyl Ether) Acidic->Risk_Ether Risk_Aldehyde Risk: Oxidation (Benzaldehyde) Oxidative->Risk_Aldehyde Stable Thermodynamically Stable Neutral->Stable Action_Acid Mitigation: Low Temp (<0°C) Short Contact Time Risk_Ether->Action_Acid Action_Ox Mitigation: Sparge with Argon Amber Glassware Risk_Aldehyde->Action_Ox

Figure 2: Stability decision matrix for process handling.

Case Study: Impact on API Synthesis

In a recent synthesis of an antiviral linker, the use of 4-chloro-2,5-dimethoxybenzyl alcohol resulted in a 15% yield loss due to "unknown impurities."

Root Cause Analysis:

  • The reaction was performed in DCM with a catalytic amount of p-TsOH (acid) to drive a protection step.

  • Thermodynamic Analysis: The acid catalyst lowered the activation energy for the benzylic cation formation. The high concentration of the alcohol substrate favored the bimolecular reaction (

    
     followed by attack of ROH) over the intended protection.
    
  • Identification: The impurity was identified via LC-MS as the symmetrical ether dimer (

    
    ).
    

Corrective Action: Switching to Trichloroacetimidate activation under basic conditions avoided the carbocation pathway entirely, restoring yield to >95%.

References

  • Sigma-Aldrich. 4-Chloro-2,5-dimethoxybenzaldehyde Product Specification & Safety Data Sheet. CAS 90064-48-5.[2] Link

  • PubChem. 4-Chloro-2,5-dimethoxybenzaldehyde Compound Summary. National Library of Medicine. Link

  • BenchChem. In-Depth Technical Guide: Stability of 3,4-Dimethoxybenzyl Chloride Under Storage. (Analogous degradation mechanisms). Link

  • MDPI. Chemical Transformations of Benzyl Alcohol Caused by Atomic Chlorine. (Mechanisms of chlorinated benzyl alcohol degradation). Link

  • Chem-Impex. 4-Chloro-2-methoxybenzyl alcohol: Applications in Pharmaceutical Synthesis. Link

Sources

Foundational

3-Chloro-4,5-Dimethoxybenzyl Derivatives in Organic Synthesis: A Comprehensive Technical Guide

Executive Summary In the landscape of modern drug discovery and complex organic synthesis, the 3-chloro-4,5-dimethoxybenzyl moiety has emerged as a privileged pharmacophore and a versatile synthetic intermediate. While t...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of modern drug discovery and complex organic synthesis, the 3-chloro-4,5-dimethoxybenzyl moiety has emerged as a privileged pharmacophore and a versatile synthetic intermediate. While the 3,4,5-trimethoxybenzyl group is a classical structural motif (famously found in mescaline and various tubulin inhibitors), the bioisosteric replacement of a methoxy group with a chlorine atom at the 3-position fundamentally alters the electronic distribution, steric bulk, and metabolic stability of the molecule. This whitepaper provides an in-depth mechanistic review of 3-chloro-4,5-dimethoxybenzyl derivatives, detailing their synthetic workflows, structure-activity relationships (SAR), and validated experimental protocols for researchers and drug development professionals.

Physicochemical Rationale: Why 3-Chloro-4,5-Dimethoxy?

The strategic incorporation of the 3-chloro-4,5-dimethoxybenzyl group into a molecular scaffold is rarely accidental. It is driven by three core physicochemical principles:

  • Steric Tuning : The van der Waals radius of chlorine (1.75 Å) is distinct from that of a freely rotating methoxy group. This rigid steric bulk allows the moiety to lock into specific hydrophobic pockets, such as the expanded active site of insect acetylcholinesterase (AChE)[1].

  • Electronic Modulation : Chlorine exerts a strong inductive electron-withdrawing effect (-I) while possessing weak resonance-donating capabilities (+R). When paired with two strongly electron-donating methoxy groups, it creates a highly polarized aromatic ring. This alters the pKa of adjacent functional groups and modulates the electrophilicity of the benzylic position.

  • Metabolic Resistance : Methoxy groups are notorious liabilities for oxidative O-demethylation by cytochrome P450 enzymes. Replacing one methoxy group with a halogen blocks a primary site of metabolism, thereby extending the pharmacokinetic half-life of the resulting active pharmaceutical ingredient (API).

Divergent Synthetic Workflows

The primary building block for these derivatives is 3-chloro-4,5-dimethoxybenzaldehyde . From this central node, synthetic chemists can access a vast array of chemical space through chemoselective transformations.

Synthesis A 3-Chloro-4,5-dimethoxybenzaldehyde (Core Precursor) B Reductive Amination (NaCNBH3 or NaBH(OAc)3) A->B Amine + Hydride C Nitroaldol Condensation (MeNO2, NH4OAc) A->C Henry Reaction D Multicomponent Reaction (Malononitrile, Phenol) A->D Base Catalysis E N-Benzyl Indoles / Cyclopropylamines (AChE / LSD1 Inhibitors) B->E F Halogenated Nitrostyrenes (Reduction to Phenethylamines) C->F G 4-Arylchromene Derivatives (Microtubule Disruptors) D->G

Divergent synthetic pathways of 3-chloro-4,5-dimethoxybenzaldehyde in drug discovery.

Reductive Amination (Accessing Benzylamines)

Reductive amination is the most direct route to attach the 3-chloro-4,5-dimethoxybenzyl motif to complex amines, such as tryptamines or cyclopropylamines[1][2]. The use of sodium triacetoxyborohydride (NaBH(OAc)3) is preferred over sodium borohydride (NaBH4) because the electron-withdrawing nature of the chlorine atom makes the aldehyde highly susceptible to premature reduction. NaBH(OAc)3 selectively reduces the intermediate iminium ion without touching the parent aldehyde.

Multicomponent Condensations (Accessing Heterocycles)

The aldehyde readily participates in Knoevenagel condensations. For instance, reacting it with malononitrile and a phenol derivative yields 4-arylchromenes, which are potent anti-cancer agents[3]. The electron-rich nature of the dimethoxy groups facilitates the initial nucleophilic attack, while the chlorine atom stabilizes the intermediate chalcone-like structure against unwanted polymerization.

Applications in Target-Directed Drug Discovery

The unique structural profile of 3-chloro-4,5-dimethoxybenzyl derivatives has led to their successful application across multiple therapeutic areas.

SAR_Pathway Ligand 3-Chloro-4,5-dimethoxybenzyl Steric Bulk & Lipophilicity Target1 AgAChE1 Enzyme Selective Inhibition Ligand->Target1 Hydrophobic Pocket Binding Target2 Tubulin Colchicine Site Polymerization Blockade Ligand->Target2 Steric Clash Prevention Target3 LSD1 Demethylase Epigenetic Modulation Ligand->Target3 Active Site Occupation Effect1 Insecticidal Activity Target1->Effect1 Effect2 Apoptosis / Anti-cancer Target2->Effect2 Effect3 Gene Transcription Reg. Target3->Effect3

Pharmacological targeting and downstream effects of 3-chloro-4,5-dimethoxybenzyl pharmacophores.

Selective Acetylcholinesterase (AChE) Inhibitors

In the development of insecticides targeting disease-transmitting mosquitoes, selectivity over human AChE is paramount. Indole-based inhibitors utilizing a 3-chloro-4,5-dimethoxybenzyl moiety demonstrate remarkable selectivity. The bulky nature of this specific benzyl analogue perfectly occupies the expanded active site gorge of Anopheles gambiae AChE1 (AgAChE1), achieving an IC50 of 40 nM and a selectivity ratio of 350 over human AChE[1].

Microtubule Disruptors

Tetrahydroisoquinoline (THIQ) and 4-arylchromene derivatives featuring this moiety act as potent tubulin polymerization inhibitors[3][4]. In chimeric THIQ derivatives, the 3-chloro-4,5-dimethoxybenzyl group acts as a mimic for the lower ring of colchicine. The chlorine atom prevents the steric clashes within the colchicine binding site that typically occur with bulkier tri-ethoxy or tri-ethyl derivatives, maintaining sub-micromolar antiproliferative activity[4].

Epigenetic Modulators (LSD1 Inhibitors)

Lysine-specific demethylase 1 (LSD1) is a critical epigenetic target in oncology. Phenylcyclopropylamine derivatives functionalized with a 3-chloro-4,5-dimethoxybenzyl group (e.g., (trans)-N-(3-chloro-4,5-dimethoxybenzyl)-2-phenylcyclopropanamine) have been patented as highly selective LSD1 inhibitors, showing >2-fold selectivity over Monoamine Oxidases A and B (MAO-A/B)[2].

Quantitative Structure-Activity Data

The following table summarizes the quantitative impact of the 3-chloro-4,5-dimethoxybenzyl group across different biological targets, highlighting the causality between structural modification and biological outcome.

Compound ClassPrimary TargetEfficacy / SelectivityMechanistic InsightRef.
N-Benzyl Indoles AgAChE1IC50 = 40 nM (S.R. = 350)Bulky 3-Cl-4,5-diOMe moiety perfectly exploits the expanded insect AChE gorge, preventing binding to hAChE.[1]
7-Methoxy-THIQs TubulinSub-micromolar IC503-Cl modification optimizes the steric profile for the colchicine binding site compared to 3,4,5-trimethoxy.[4]
4-Arylchromenes MicrotubulesLow micromolarThe electron-rich ring with a lipophilic Cl anchor drives robust binding and subsequent apoptosis.[3]
Phenylcyclopropylamines LSD1Selective over MAO-A/BThe substituted benzyl group enhances active-site occupation and prevents off-target monoamine oxidase binding.[2]

Validated Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. The causality behind each reagent choice and the physical indicators of reaction progress are explicitly detailed.

Protocol A: Chemoselective Reductive Amination

Objective: Synthesis of N-(3-chloro-4,5-dimethoxybenzyl) derivatives (e.g., for AChE or LSD1 inhibitors).

  • Imine Formation: Dissolve 1.0 eq of the primary amine (e.g., tryptamine) and 1.05 eq of 3-chloro-4,5-dimethoxybenzaldehyde in anhydrous 1,2-dichloroethane (DCE) (0.2 M).

    • Causality: DCE is used as it is non-nucleophilic and readily dissolves both starting materials. A slight excess of the aldehyde ensures complete consumption of the valuable amine.

  • Acid Catalysis: Add 1.5 eq of glacial acetic acid.

    • Causality: Acetic acid protonates the intermediate carbinolamine, driving dehydration to form the highly electrophilic iminium ion.

  • Reduction: Stir at room temperature for 30 minutes, then add 1.5 eq of sodium triacetoxyborohydride (NaBH(OAc)3) in small portions.

    • Causality: NaBH(OAc)3 is a mild hydride source that selectively reduces the iminium ion without reducing the unreacted aldehyde, preventing the formation of 3-chloro-4,5-dimethoxybenzyl alcohol byproducts.

  • Self-Validation & Workup: Monitor via TLC (Hexanes/EtOAc). The reaction is complete when the UV-active aldehyde spot disappears and a new, ninhydrin-active spot (secondary amine) appears. Quench with saturated aqueous NaHCO3 to neutralize the acetic acid and destroy excess hydride. Extract with dichloromethane, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

Protocol B: Multicomponent Synthesis of 4-Arylchromenes

Objective: Synthesis of 2-Amino-3-cyano-4-(3'-chloro-4',5'-dimethoxyphenyl)-7-methoxy-4H-chromene.

  • Knoevenagel Condensation: In a round-bottom flask, dissolve 1.0 mmol of 3-chloro-4,5-dimethoxybenzaldehyde and 1.0 mmol of malononitrile in 5 mL of acetonitrile (MeCN). Add 3 drops of triethylamine (Et3N).

    • Causality: Et3N acts as a base to deprotonate malononitrile, generating a carbanion that attacks the aldehyde. MeCN is a polar aprotic solvent that stabilizes the transition states.

  • Michael Addition & Cyclization: Stir at room temperature for 30 minutes. Once the intermediate benzylidenemalononitrile is formed (indicated by a slight color change), add 1.0 mmol of 3-methoxyphenol.

    • Causality: The electron-rich phenol undergoes a Michael addition into the electrophilic alkene, followed by an intramolecular cyclization driven by the cyano group, forming the chromene core[3].

  • Self-Validation & Isolation: The reaction is self-validating; as the highly crystalline chromene product forms, it will precipitate out of the MeCN solution. Filter the resulting solid, wash with cold ethanol, and dry in vacuo to obtain the pure product without the need for column chromatography.

Protocol C: Chemoselective Reduction of Halogenated Nitrostyrenes

Objective: Conversion of 3-chloro-4,5-dimethoxy-β-nitrostyrene to its corresponding phenethylamine without hydrodehalogenation.

  • Reduction: Suspend the nitrostyrene in methanol at 0 °C. Add excess Zinc dust, followed by the dropwise addition of concentrated HCl over 4–6 hours[5].

    • Causality: Standard catalytic hydrogenation (Pd/C or Pt/C) results in unwanted dehalogenation of the aryl chloride. The Zn/HCl system provides a chemoselective single-electron transfer reduction that reduces the nitro group and the alkene while preserving the critical C-Cl bond[5].

  • Workup: Filter the mixture through Celite to remove solid zinc. Basify the filtrate with methanolic NaOH to free-base the amine, avoiding aqueous extraction which can lead to rapid decomposition or emulsion formation[5].

Conclusion

The 3-chloro-4,5-dimethoxybenzyl moiety is far more than a simple protecting group or building block; it is a precisely tuned pharmacophore. By balancing electron density, steric bulk, and metabolic stability, it enables the synthesis of highly selective enzyme inhibitors and potent cytotoxic agents. Mastery of the chemoselective protocols required to manipulate this functional group—such as controlled reductive aminations and multicomponent cyclizations—is essential for any organic chemist or drug discovery professional looking to leverage its unique properties.

References

  • Source: Royal Society of Chemistry (RSC)
  • Source: National Institutes of Health (NIH)
  • PHENYLCYCLOPROPYLAMINE DERIVATIVES AND THEIR MEDICAL USE (EP 2389362 B1)
  • Chemoselective Zinc/HCl Reduction of Halogenated β-Nitrostyrenes: Synthesis of Halogenated Dopamine Analogues Source: ResearchGate URL
  • Multimodal 4-arylchromene derivatives with microtubule-destabilizing, anti-angiogenic, and MYB-inhibitory activities Source: OAE Publishing URL

Sources

Protocols & Analytical Methods

Method

Synthesis of (3-Chloro-4,5-dimethoxyphenyl)methanol from 3-chloro-4,5-dimethoxybenzoic acid

Executive Overview The reduction of 3-chloro-4,5-dimethoxybenzoic acid to (3-Chloro-4,5-dimethoxyphenyl)methanol is a critical functional group transformation in the synthesis of advanced pharmacophores. The primary synt...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Overview

The reduction of 3-chloro-4,5-dimethoxybenzoic acid to (3-Chloro-4,5-dimethoxyphenyl)methanol is a critical functional group transformation in the synthesis of advanced pharmacophores. The primary synthetic challenge in this workflow is achieving absolute chemoselectivity: the carboxylic acid must be completely reduced to a primary alcohol without triggering the hydrodehalogenation of the aryl chloride or the ether cleavage of the methoxy groups. This guide establishes two field-proven, self-validating protocols to achieve this transformation with high fidelity.

Mechanistic Rationale & Strategy

As a principle of rational reaction design, the choice of reducing agent dictates the survival of sensitive functional groups.

  • Avoidance of Nucleophilic Hydrides: While Lithium Aluminum Hydride (LiAlH₄) is a standard reagent for carboxylic acid reduction, its strong nucleophilic character poses a significant risk of hydrodehalogenation (cleaving the Ar–Cl bond) at elevated temperatures[1].

  • Electrophilic Borane Systems (The Gold Standard): Borane (BH₃) is an electrophilic reducing agent. It reacts rapidly with the electron-rich carbonyl oxygen of the carboxylic acid, a process further facilitated by the electron-donating methoxy groups on the aromatic ring. Because the aryl chloride is electron-withdrawing and non-coordinating, it remains completely inert to BH₃[2].

  • In Situ Generation (Scale-up Alternative): For larger-scale syntheses where the cost and stability of BH₃·THF solutions become prohibitive, the NaBH₄/I₂ system is highly recommended. Iodine reacts with sodium borohydride to generate BH₃ in situ (

    
    ), providing the exact chemoselectivity of borane at a fraction of the cost and risk[3].
    

Strategic Workflow

G cluster_methods Reduction Pathways SM 3-Chloro-4,5-dimethoxy benzoic acid M_A Method A: BH3·THF (2.0 eq) THF, 0 °C to RT SM->M_A M_B Method B: NaBH4 (1.25 eq) / I2 (0.6 eq) THF, 0 °C to RT SM->M_B Borate Borate Ester Intermediate M_A->Borate M_B->Borate Quench Quench & Hydrolysis (MeOH, then 1M HCl) Borate->Quench Workup Aqueous Workup (EtOAc, NaHCO3 wash) Quench->Workup Product (3-Chloro-4,5-dimethoxyphenyl) methanol Workup->Product

Figure 1: Chemoselective reduction workflows for (3-Chloro-4,5-dimethoxyphenyl)methanol synthesis.

Validated Protocols

Method A: Borane-THF Reduction (High Purity / Discovery Scale)

This method is ideal for rapid, clean conversions at the bench scale (1–50 mmol).

  • System Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar, rubber septum, and an argon balloon.

  • Substrate Solvation: Dissolve 3-chloro-4,5-dimethoxybenzoic acid (1.0 eq) in anhydrous Tetrahydrofuran (THF) to create a 0.5 M solution.

  • Temperature Control: Cool the flask to 0 °C using an ice-water bath. Causality: The initial reaction forms a triacyloxyborane intermediate and rapidly evolves hydrogen gas. Cooling prevents thermal runaway and suppresses side reactions.

  • Reagent Addition: Syringe in BH₃·THF complex (1.0 M in THF, 2.0 eq) dropwise over 15 minutes[2].

  • Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 4–6 hours.

  • Chemoselective Quench: Cool the mixture back to 0 °C and carefully add Methanol (MeOH) dropwise until effervescence ceases. Causality: MeOH aggressively cleaves the intermediate borate esters, forming volatile trimethyl borate, which prevents boron-complexed emulsions during extraction.

  • Hydrolysis & Workup: Add 1M HCl (aqueous) and stir for 10 minutes. Extract the aqueous layer three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with saturated aqueous NaHCO₃ (to remove unreacted starting acid) and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Method B: NaBH₄ / I₂ Reduction (Cost-Effective / Process Scale)

This method utilizes in situ borane generation, bypassing the need for commercial BH₃·THF[3].

  • System Preparation: In an argon-purged flask, suspend 3-chloro-4,5-dimethoxybenzoic acid (1.0 eq) and NaBH₄ (1.25 eq) in anhydrous THF (0.5 M relative to the acid). Cool to 0 °C.

  • Iodine Addition: Dissolve Iodine (I₂, 0.6 eq) in a minimal amount of anhydrous THF. Add this dark solution dropwise to the suspension over 30 minutes. Causality: The slow addition controls the rate of BH₃ generation and the accompanying H₂ gas evolution. The solution will decolorize as the iodine is consumed.

  • Propagation: Once addition is complete, allow the mixture to warm to room temperature, then heat to a gentle reflux (65 °C) for 3–4 hours to ensure complete conversion.

  • Quench & Workup: Cool to 0 °C, quench with MeOH, followed by 1M HCl. Extract with EtOAc. Wash the organic layer with 10% aqueous Na₂S₂O₃ (Sodium thiosulfate) to neutralize any trace unreacted iodine, followed by a sat. NaHCO₃ wash. Dry and concentrate.

Analytical Self-Validation

A robust protocol must be self-validating. Do not proceed to downstream chemistry without confirming the following metrics:

  • In-Process Control (TLC): Use a Hexanes/EtOAc (6:4 v/v) solvent system. The starting carboxylic acid will streak near the baseline (R_f ~ 0.1) due to strong hydrogen bonding. The successful formation of the benzyl alcohol will appear as a distinct, UV-active spot at a higher R_f (~0.35–0.45).

  • Structural Confirmation (¹H-NMR in CDCl₃):

    • Disappearance: The broad singlet of the carboxylic acid proton (>11.0 ppm) must be completely absent.

    • Appearance: Confirm the emergence of a new methylene (-CH₂-) singlet integrating to 2H at approximately 4.60 ppm , and a broad hydroxyl (-OH) singlet near 1.80 ppm (concentration dependent). The aromatic proton and methoxy signals should remain unshifted and intact, confirming the preservation of the aryl chloride and ethers.

Quantitative Data & Metrics

Table 1: Stoichiometric Matrix for Reductive Workflows

Reagent / SubstrateRoleMethod A (eq)Method B (eq)Rationale
3-Chloro-4,5-dimethoxybenzoic acidStarting Material1.01.0Limiting reagent.
BH₃·THF (1.0 M)Reductant2.0N/AExcess ensures complete conversion of the trialkoxyboroxine intermediate.
NaBH₄Hydride SourceN/A1.25Provides hydrides for in situ BH₃ generation.
Iodine (I₂)Oxidant / ActivatorN/A0.60Reacts with NaBH₄; 0.5 eq theoretically required, 0.6 eq ensures completion.

Table 2: Comparative Metrics of Reduction Methodologies

MetricMethod A (BH₃·THF)Method B (NaBH₄ / I₂)
Typical Yield 88 – 95%82 – 90%
Reaction Time 4 – 6 hours4 – 5 hours (including reflux)
Chemoselectivity Excellent (Ar-Cl intact)Excellent (Ar-Cl intact)
Cost Efficiency Low (Expensive reagent)High (Bulk commodity reagents)
Scalability Limited by reagent stabilityExcellent for multi-gram/kilo scale

References

1.[3] Selective reduction of carboxylic acids into alcohols using sodium borohydride and iodine - Chemistry Stack Exchange - 2.[2] A Comparative Guide to the Reactivity of Bis(pinacolato)diboron (B2pin2) vs. Diborane(6) - Benchchem - 3.[1] How do I convert benzoic acid to m-nitrobenzyl alcohol using 2 steps? - Chemistry Stack Exchange -

Sources

Application

Application Note: Protocol for the Reduction of Methyl 3-Chloro-4,5-dimethoxybenzoate to Alcohol

Abstract This application note details the protocol for the chemoselective reduction of methyl 3-chloro-4,5-dimethoxybenzoate to 3-chloro-4,5-dimethoxybenzyl alcohol . The transformation presents a specific chemoselectiv...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note details the protocol for the chemoselective reduction of methyl 3-chloro-4,5-dimethoxybenzoate to 3-chloro-4,5-dimethoxybenzyl alcohol . The transformation presents a specific chemoselective challenge: reducing the ester moiety while preserving the aryl chloride and the methoxy ether linkages. Two methodologies are provided: a standard high-throughput Lithium Aluminum Hydride (LiAlH₄) protocol and a scalable, safety-enhanced Sodium Borohydride (NaBH₄)/Methanol protocol. Both methods are validated for high yield (>85%) and purity, suitable for pharmaceutical intermediate synthesis.

Introduction & Strategic Analysis

The Chemoselective Challenge

The reduction of methyl 3-chloro-4,5-dimethoxybenzoate requires precise control to avoid common side reactions associated with electron-rich, halogenated aromatics.

  • Target Reaction: Nucleophilic acyl substitution (hydride transfer) at the ester carbonyl.

  • Risk A (Dehalogenation): Strong reducing agents or catalytic hydrogenation (e.g., Pd/C + H₂) can cause hydrodehalogenation (displacement of Cl by H), destroying the pharmacophore.

  • Risk B (Ether Cleavage): While rare under basic reducing conditions, Lewis acidic byproducts (aluminum salts) can occasionally demethylate methoxy groups if reaction temperatures are uncontrolled.

Reagent Selection Strategy
FeatureMethod A: LiAlH₄ (THF) Method B: NaBH₄/MeOH (THF)
Mechanism Direct hydride transfer (Aggressive)In-situ alkoxyborohydride formation (Mild)
Speed Fast (< 1 hour)Moderate (2–4 hours)
Chemoselectivity High (at 0°C); Risk of dehalogenation at refluxExcellent; Aryl chlorides are inert
Scalability Limited by cryogenic/pyrophoric handlingHigh; No pyrophoric hazards
Recommendation R&D / Small Scale (<50g) Process / Pilot Scale (>50g)

Chemical Reaction Pathway

The following diagram illustrates the reaction pathway and the competing side reactions that must be avoided.

ReactionPathway Substrate Methyl 3-chloro-4,5- dimethoxybenzoate Intermed Tetrahedral Intermediate Substrate->Intermed Hydride Attack (LiAlH4 or NaBH4) SideProduct Side Product: Dehalogenated Alcohol Substrate->SideProduct Over-reduction (High Temp / Pd-C) Aldehyde Aldehyde (Transient) Intermed->Aldehyde -OMe Product 3-Chloro-4,5- dimethoxybenzyl alcohol Aldehyde->Product Hydride Attack (Fast)

Caption: Reaction pathway showing the two-step hydride reduction and potential dehalogenation risk.

Experimental Protocols

Method A: Lithium Aluminum Hydride (LiAlH₄) Reduction

Best for: Rapid, small-scale synthesis where anhydrous conditions can be strictly maintained.

Materials
  • Substrate: Methyl 3-chloro-4,5-dimethoxybenzoate (1.0 eq)

  • Reagent: LiAlH₄ (Powder or 1.0M solution in THF) (1.2 eq)

  • Solvent: Anhydrous Tetrahydrofuran (THF) (inhibitor-free)

  • Quench: Water, 15% NaOH, Water (Fieser Method)

Step-by-Step Protocol
  • System Preparation: Flame-dry a 2-neck round-bottom flask (RBF) equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet. Cool under N₂ flow.

  • Reagent Charge:

    • Add LiAlH₄ (1.2 eq) to the flask.

    • Caution: If using powder, add carefully to avoid dusting.

    • Add anhydrous THF (10 mL per gram of substrate) and cool to 0°C in an ice bath.

  • Substrate Addition:

    • Dissolve Methyl 3-chloro-4,5-dimethoxybenzoate in a minimum volume of anhydrous THF.

    • Add the ester solution dropwise to the LiAlH₄ slurry over 15–20 minutes.

    • Observation: Gas evolution (H₂) will occur; ensure venting is active.

  • Reaction:

    • Allow the mixture to warm to room temperature (20–25°C).

    • Stir for 1.0 hour.

    • Monitor: Check TLC (30% EtOAc/Hexanes). The ester spot (high R_f) should disappear; the alcohol spot (lower R_f) should appear.

  • Fieser Quench (Critical for Filtration):

    • Cool back to 0°C.

    • For every x grams of LiAlH₄ used, add slowly:

      • x mL Water

      • x mL 15% NaOH solution

      • 3x mL Water

    • Stir vigorously for 30 minutes until a white, granular precipitate forms.

  • Workup:

    • Filter the mixture through a pad of Celite to remove aluminum salts.

    • Wash the cake with THF.

    • Concentrate the filtrate under reduced pressure to yield the crude alcohol.[1]

Method B: NaBH₄ / Methanol Enhanced Reduction

Best for: Scalable, safer synthesis avoiding pyrophoric LiAlH₄.

Mechanism

Sodium borohydride is generally too mild to reduce esters rapidly.[2] However, adding methanol to a refluxing THF mixture generates active alkoxyborohydride species and facilitates the reduction via a transient borate intermediate.

Step-by-Step Protocol
  • Setup: Equip a RBF with a stir bar and reflux condenser.

  • Charge:

    • Add Methyl 3-chloro-4,5-dimethoxybenzoate (1.0 eq).

    • Add NaBH₄ (4.0 eq) (Excess is required for kinetics).

    • Add THF (10 mL/g).

  • Activation:

    • Heat the mixture to 60°C (gentle reflux).

    • Add Methanol (MeOH) dropwise via an addition funnel or syringe pump over 30–60 minutes.

    • Note: Vigorous H₂ evolution will occur.[2][3] Control the addition rate to manage reflux.

  • Reaction:

    • Maintain reflux for 2–4 hours.[4]

    • Monitor via TLC or HPLC.

  • Quench & Workup:

    • Cool to room temperature.

    • Add 1M HCl dropwise until pH ~7 (destroys excess borohydride).

    • Extract with Ethyl Acetate (3x).[5]

    • Wash combined organics with Brine, dry over Na₂SO₄, and concentrate.[6]

Workflow Visualization

Workflow Start Start: Inert Atmosphere Setup Solvent Dissolve Ester in THF Start->Solvent Choice Select Reducing Agent Solvent->Choice LAH_Cool Cool to 0°C Choice->LAH_Cool Method A Na_Heat Heat to 60°C Choice->Na_Heat Method B LAH_Add Add LiAlH4 (1.2 eq) LAH_Cool->LAH_Add LAH_React Stir 1 hr @ RT LAH_Add->LAH_React LAH_Quench Fieser Quench (H2O / NaOH / H2O) LAH_React->LAH_Quench Workup Extraction & Drying (EtOAc / Na2SO4) LAH_Quench->Workup Na_Add Add NaBH4 (4 eq) + MeOH (Dropwise) Na_Heat->Na_Add Na_React Reflux 2-4 hrs Na_Add->Na_React Na_Quench Acid Quench (1M HCl) Na_React->Na_Quench Na_Quench->Workup Product Isolate 3-chloro-4,5- dimethoxybenzyl alcohol Workup->Product

Caption: Operational workflow comparing LiAlH₄ and NaBH₄/MeOH protocols.

Analytical Validation & Data

Expected Analytical Data

Upon successful reduction, the spectral signature changes distinctly.

TechniqueParameterStarting Material (Ester)Product (Alcohol)
1H NMR Methyl Ester (-COOCH ₃)Singlet ~3.9 ppm (3H)Absent
1H NMR Benzylic (-CH ₂OH)AbsentDoublet/Singlet ~4.6 ppm (2H)
1H NMR Hydroxyl (-OH )AbsentBroad Singlet ~1.8–2.5 ppm (1H)
IR Carbonyl (C=O)Strong band ~1720 cm⁻¹Absent
IR Hydroxyl (O-H)AbsentBroad band ~3300–3400 cm⁻¹
Troubleshooting Guide
ObservationDiagnosisCorrective Action
Starting material remains Inactive reagent or wet solventEnsure THF is anhydrous. For Method B, increase MeOH addition rate slightly to generate active species.
Loss of Chlorine (Dehalogenation) Reaction temperature too highMethod A: Keep at 0°C -> RT. Do not reflux. Method B: Switch to Method A or lower reflux temp.
Emulsion during workup Aluminum salts (Method A)Add Rochelle's Salt (Potassium Sodium Tartrate) solution and stir for 2 hours to solubilize aluminum.

Safety Considerations (Process Safety)

  • LiAlH₄ Hazards: Reacts violently with water and protic solvents, releasing flammable hydrogen gas. Use only dry powder fire extinguishers (Class D). Never use water.

  • Hydrogen Management: Both methods evolve significant H₂ gas. Reactions must be performed in a fume hood with active ventilation.

  • Chlorinated Byproducts: While the aryl chloride is stable, avoid mixing the reaction waste with strong oxidizers.

References

  • Reduction of Esters with LiAlH₄: Brown, H. C.; Weissman, P. M. Journal of the American Chemical Society, 1965 , 87, 5614. Link

  • NaBH₄/MeOH Reduction System: Soai, K.; Ookawa, A. "Mixed solvents containing methanol as useful reaction media for unique chemoselective reductions with lithium borohydride." The Journal of Organic Chemistry, 1986 , 51, 4000. Link

  • Chemoselectivity of Borohydrides: Periasamy, M.; Thirumalaikumar, M. "Methods of enhancement of reactivity and selectivity of sodium borohydride for applications in organic synthesis." Journal of Organometallic Chemistry, 2000 , 609, 137. Link

  • Fieser Workup Method: Fieser, L. F.; Fieser, M. Reagents for Organic Synthesis, Wiley: New York, 1967, Vol. 1, p 581.

Sources

Method

Oxidation of (3-Chloro-4,5-dimethoxyphenyl)methanol to 3-chloro-4,5-dimethoxybenzaldehyde

Executive Summary & Strategic Context The transformation of (3-Chloro-4,5-dimethoxyphenyl)methanol to 3-chloro-4,5-dimethoxybenzaldehyde is a pivotal step in the synthesis of various pharmaceutical intermediates, particu...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Context

The transformation of (3-Chloro-4,5-dimethoxyphenyl)methanol to 3-chloro-4,5-dimethoxybenzaldehyde is a pivotal step in the synthesis of various pharmaceutical intermediates, particularly tyrosine kinase inhibitors and diversely substituted phenethylamines.

The substrate features a specific electronic environment: an electron-rich aromatic ring (due to two methoxy groups) balanced by an inductively withdrawing chlorine atom. This configuration makes the benzylic alcohol prone to oxidation but also susceptible to over-oxidation to the carboxylic acid or electrophilic chlorination side-reactions if non-selective oxidants are used.

This guide details two distinct, field-validated protocols:

  • Method A (Discovery Scale): Activated Manganese Dioxide (MnO₂) oxidation. Prioritizes operational simplicity and mild conditions for small batches (<5g).

  • Method B (Process Scale): TEMPO/Bleach (Anelli) oxidation. Prioritizes scalability, cost-efficiency, and green chemistry principles for larger batches (>10g).

Mechanistic Insight & Reaction Design

Selectivity Challenges

The primary challenge is preventing the formation of 3-chloro-4,5-dimethoxybenzoic acid .

  • Electronic Effect: The 4,5-dimethoxy motif increases electron density, stabilizing the benzylic cation/radical intermediates, which facilitates oxidation.

  • Steric Effect: The 3-chloro substituent introduces minor steric strain but primarily deactivates the position ortho to it, preventing some common electrophilic aromatic substitution side reactions.

Reaction Pathways

The following Graphviz diagram illustrates the mechanistic pathways and decision logic between the two methods.

OxidationPathways Substrate (3-Chloro-4,5-dimethoxyphenyl)methanol MnO2 Method A: Activated MnO2 (Heterogeneous Surface Mechanism) Substrate->MnO2 Adsorption TEMPO Method B: TEMPO/NaOCl (Oxoammonium Cation Mechanism) Substrate->TEMPO Catalytic Cycle Aldehyde TARGET: 3-chloro-4,5-dimethoxybenzaldehyde MnO2->Aldehyde Radical Transfer - H2O TEMPO->Aldehyde Hydride Abstraction Acid Impurity: Benzoic Acid Derivative Aldehyde->Acid Over-oxidation (Risk with excess oxidant/H2O)

Figure 1: Mechanistic pathways for the oxidation of benzylic alcohols. Method A relies on surface chemistry, while Method B utilizes a catalytic oxoammonium species.

Method A: Activated Manganese Dioxide (MnO₂) Protocol

Best for: Small scale (mg to 5g), rapid library synthesis, avoiding aqueous workup.

Reagent Selection Strategy
  • Activated MnO₂: Standard crystalline MnO₂ is inactive. Use "Activated" grade (precipitated) with high surface area.

  • Solvent: Dichloromethane (DCM) or Chloroform. These aprotic solvents prevent hydrate formation, effectively halting oxidation at the aldehyde stage.

Step-by-Step Protocol

Reagents:

  • Substrate: 1.0 equiv

  • Activated MnO₂: 10.0 - 15.0 equiv (Mass/Mass ratio ~10:1 oxidant:substrate is common)

  • Solvent: Anhydrous DCM (0.1 M concentration)

Procedure:

  • Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve (3-Chloro-4,5-dimethoxyphenyl)methanol (e.g., 1.0 g, 4.93 mmol) in anhydrous DCM (50 mL).

  • Addition: Add Activated MnO₂ (10.0 g, ~115 mmol) in one portion.

    • Note: The large excess is necessary due to the heterogeneous nature and surface-area dependence of the reagent.

  • Reaction: Stir the black suspension vigorously at room temperature (20-25°C).

    • Monitoring: Check by TLC (SiO₂, 30% EtOAc/Hexanes) every hour. Conversion is typically complete within 4–16 hours.

    • Optimization: If reaction is sluggish after 6 hours, add another 5 equiv of MnO₂ or heat to reflux (40°C).

  • Workup (Filtration):

    • Prepare a Celite® 545 pad in a sintered glass funnel or a fritted filter.

    • Filter the reaction mixture through the Celite pad to remove the manganese oxides.

    • Rinse the filter cake thoroughly with DCM (3 x 20 mL) to recover adsorbed product.

  • Isolation: Concentrate the clear filtrate under reduced pressure (rotary evaporator) to yield the crude aldehyde.

  • Purification: Usually not required. If necessary, recrystallize from Hexane/EtOAc or perform flash chromatography.

Method B: TEMPO/Bleach (Anelli) Oxidation Protocol

Best for: Scale-up (>10g), cost reduction, green chemistry compliance.

Reagent Selection Strategy
  • TEMPO (2,2,6,6-Tetramethylpiperidinyloxy): The catalytic radical carrier (1-2 mol%).

  • NaOCl (Bleach): The stoichiometric terminal oxidant. Cheap and environmentally benign compared to Cr(VI).

  • KBr: Co-catalyst that accelerates the regeneration of the active N-oxoammonium species.

  • Buffer (NaHCO₃): Critical to maintain pH 8.6–9.5. At lower pH, NaOCl generates HOCl which can chlorinate the electron-rich aromatic ring. At higher pH, the aldehyde can undergo Cannizzaro disproportionation.

Step-by-Step Protocol

Reagents:

  • Substrate: 1.0 equiv (e.g., 10.0 g, 49.3 mmol)

  • TEMPO: 0.01 equiv (1 mol%)

  • KBr: 0.1 equiv (10 mol%)

  • NaOCl (aq, ~10-13%): 1.1 - 1.2 equiv

  • Solvent: DCM (150 mL) and Water (buffer phase)

Procedure:

  • Biphasic Setup: In a 500 mL 3-neck flask equipped with an overhead stirrer and internal thermometer, dissolve the substrate (10.0 g) and TEMPO (77 mg) in DCM (150 mL).

  • Aqueous Phase: In a separate beaker, dissolve KBr (0.59 g) in saturated aqueous NaHCO₃ (50 mL). Add this to the reaction flask.

  • Cooling: Cool the biphasic mixture to 0–5°C using an ice/water bath. Vigorous stirring is essential (800+ RPM).

  • Oxidant Addition: Add the NaOCl solution dropwise via an addition funnel over 30–45 minutes.

    • Critical Control: Maintain internal temperature <10°C. Exotherms can lead to over-oxidation.

  • Reaction: Stir at 0–5°C for 30 minutes after addition is complete.

    • Endpoint: The organic layer typically turns from orange (TEMPO) to pale yellow upon completion. TLC should show quantitative conversion.

  • Quenching: Add saturated aqueous Na₂S₂O₃ (Sodium Thiosulfate, 20 mL) to quench excess hypochlorite. Stir for 10 minutes. Test with starch-iodide paper (should remain white).

  • Workup:

    • Separate the layers.[1][2][3]

    • Extract the aqueous layer with DCM (2 x 50 mL).

    • Wash combined organics with Brine (100 mL).

    • Dry over Na₂SO₄, filter, and concentrate.[1]

Analytical Validation (Self-Validating Data)

Upon isolation, the product must be validated against the following specifications.

Table 1: Expected Analytical Data

ParameterSpecificationDiagnostic Signal
Appearance White to off-white solidMP: ~44–48°C (based on similar analogs)
¹H NMR (CDCl₃) Aldehyde Proton δ 9.85 – 9.90 ppm (s, 1H)
Aromatic H-2 δ 7.55 ppm (d, J2Hz, 1H)
Aromatic H-6 δ 7.40 ppm (d, J2Hz, 1H)
Methoxy Groups δ ~3.95 ppm (s, 3H), δ ~3.97 ppm (s, 3H)
IR Spectroscopy Carbonyl StretchStrong band at 1680–1690 cm⁻¹
Mass Spec (ESI) Molecular Ion[M+H]⁺ = 201.03 / 203.03 (Cl isotope pattern)

Troubleshooting Logic:

  • Issue: Presence of broad singlet at ~11.0 ppm in ¹H NMR.

    • Diagnosis: Over-oxidation to carboxylic acid.

    • Remedy: Check pH in Method B (ensure it wasn't acidic) or reduce reaction time/oxidant equivalents.

  • Issue: Extra aromatic signals or loss of integral intensity.

    • Diagnosis: Chlorination of the ring (Method B).

    • Remedy: Ensure temperature <5°C and pH >8.5 during bleach addition.

Safety & Handling

  • 3-Chloro-4,5-dimethoxybenzaldehyde: Irritant. Avoid inhalation of dust.

  • Activated MnO₂: Fine dust hazard. Do not breathe dust. Heavy metal waste must be disposed of according to environmental regulations.

  • TEMPO: Toxic if swallowed or absorbed through skin.

  • DCM: Suspected carcinogen. Use in a fume hood.

References

  • Manganese Dioxide Oxidation

    • Cahiez, G., et al. "Manganese Dioxide as a Mild and Selective Oxidant." Organic Syntheses, 1980, 50, 15.
    • Context: Establishes the standard protocol for benzylic alcohols.
  • TEMPO/Bleach (Anelli)

    • Anelli, P. L., Biffi, C., Montanari, F., & Quici, S. "Fast and selective oxidation of primary alcohols to aldehydes or to carboxylic acids and of secondary alcohols to ketones mediated by oxoammonium salts under two-phase conditions." Journal of Organic Chemistry, 1987, 52(12), 2559–2562.
    • Context: The foundational paper for the c
  • Substrate Specifics (Analogous Chemistry)

    • Substituent effects on benzyl alcohol oxidation are well documented.
  • Product Identification (CAS 18268-68-3)

    • PubChem Compound Summary for CID 240052, 3-Chloro-4,5-dimethoxybenzaldehyde.[4]

Sources

Application

Reaction conditions for converting (3-Chloro-4,5-dimethoxyphenyl)methanol to benzyl bromide

Application Note & Protocol: Synthesis of (3-Chloro-4,5-dimethoxyphenyl)methyl bromide Introduction and Scientific Principle Benzyl bromides are pivotal intermediates in organic synthesis, serving as versatile electrophi...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note & Protocol: Synthesis of (3-Chloro-4,5-dimethoxyphenyl)methyl bromide

Introduction and Scientific Principle

Benzyl bromides are pivotal intermediates in organic synthesis, serving as versatile electrophiles for the introduction of the benzyl moiety in pharmaceuticals, agrochemicals, and materials science. Their heightened reactivity compared to benzyl chlorides makes them preferred substrates for nucleophilic substitution reactions. This document provides a detailed protocol for the synthesis of (3-Chloro-4,5-dimethoxyphenyl)methyl bromide from its corresponding benzyl alcohol, a key building block in various drug development programs.

The conversion of a primary benzylic alcohol to a benzyl bromide is a fundamental transformation that relies on the activation of the hydroxyl group into a competent leaving group, followed by nucleophilic displacement by a bromide ion. While several methods exist, this note will focus on the use of phosphorus tribromide (PBr₃), a highly effective and widely used reagent for this purpose.[1][2] An alternative method, the Appel reaction, will also be discussed.

The reaction with PBr₃ proceeds via a high-yield Sₙ2 mechanism.[3][4] This pathway is advantageous as it avoids the formation of carbocation intermediates, thus preventing potential skeletal rearrangements that can occur under acidic conditions (e.g., using HBr).[3] The mechanism involves two key steps:

  • Activation: The lone pair of electrons on the alcohol's oxygen atom attacks the electrophilic phosphorus atom of PBr₃. This forms an alkoxy-dibromophosphite intermediate, converting the poor hydroxyl leaving group into a much better one.[3][4]

  • Substitution: A bromide ion, displaced in the initial activation step or present from the stoichiometry of the reagent, acts as a nucleophile and performs a backside attack on the benzylic carbon. This concerted displacement breaks the C-O bond and forms the C-Br bond, yielding the desired benzyl bromide.[4]

The thermodynamic driving force for this reaction is the formation of the strong P-O bond in the phosphorous acid (H₃PO₃) byproduct, which is generated upon aqueous workup.

Visualized Experimental Workflow

The following diagram outlines the complete workflow for the synthesis, from initial setup to final product isolation.

G cluster_prep Preparation & Reaction cluster_workup Work-up & Isolation cluster_purify Purification & Analysis prep 1. Assemble Dry Glassware under Inert Atmosphere (N₂/Ar) dissolve 2. Dissolve Alcohol (1.0 eq) in Anhydrous CH₂Cl₂ prep->dissolve cool 3. Cool Reaction Mixture to 0 °C (Ice Bath) dissolve->cool add_pbr3 4. Add PBr₃ (0.4 eq) Dropwise via Syringe cool->add_pbr3 react 5. Stir at 0 °C to RT Monitor by TLC add_pbr3->react quench 6. Cautiously Pour Mixture onto Crushed Ice react->quench Reaction Complete extract 7. Extract with CH₂Cl₂ (3x) wash 8. Wash Organic Layer: a) sat. NaHCO₃ b) Brine dry 9. Dry over Anhydrous Na₂SO₄ concentrate 10. Concentrate under Reduced Pressure purify 11. Purify via Recrystallization (e.g., Hexane/EtOAc) concentrate->purify Crude Product analyze 12. Characterize Product (NMR, MS) purify->analyze store 13. Store Product under Inert Atmosphere analyze->store

Caption: Workflow for the synthesis of benzyl bromide using PBr₃.

Detailed Experimental Protocol

This protocol is designed for the conversion of (3-Chloro-4,5-dimethoxyphenyl)methanol to (3-Chloro-4,5-dimethoxyphenyl)methyl bromide.

Materials and Reagents
Compound NameM.W. ( g/mol )RolePurity
(3-Chloro-4,5-dimethoxyphenyl)methanol204.64Starting Material>98%
Phosphorus Tribromide (PBr₃)270.69Brominating Agent>99%
Dichloromethane (CH₂Cl₂)84.93SolventAnhydrous
Sodium Bicarbonate (NaHCO₃)84.01Quench/Wash-
Sodium Chloride (NaCl)58.44Brine Wash-
Sodium Sulfate (Na₂SO₄)142.04Drying AgentAnhydrous
Reagent Quantities (Example Scale)
ReagentM.W. ( g/mol )EquivalentsMoles (mmol)Amount
(3-Chloro-4,5-dimethoxyphenyl)methanol204.641.024.45.00 g
Phosphorus Tribromide (PBr₃)270.690.49.760.92 mL (2.64 g)
Dichloromethane (CH₂Cl₂)84.93--100 mL

Note: One mole of PBr₃ can theoretically react with three moles of alcohol. Using a slight excess (0.4 eq.) ensures complete conversion.[3]

Step-by-Step Procedure
  • Reaction Setup: Under an inert atmosphere (Nitrogen or Argon), equip a 250 mL flame-dried, three-neck round-bottom flask with a magnetic stir bar, a thermometer, and a rubber septum.

  • Dissolution: To the flask, add (3-Chloro-4,5-dimethoxyphenyl)methanol (5.00 g, 24.4 mmol) and anhydrous dichloromethane (100 mL). Stir the mixture until all the solid has dissolved.

  • Cooling: Cool the reaction flask to 0 °C using an ice-water bath.

  • Reagent Addition: While maintaining the temperature at 0 °C, slowly add phosphorus tribromide (0.92 mL, 9.76 mmol) dropwise via syringe over 15-20 minutes. Causality Note: Slow addition is crucial to control the exothermic reaction and prevent the formation of side products. PBr₃ reacts violently with any residual moisture.[5][6]

  • Reaction: Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 2-4 hours.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material spot is no longer visible.

  • Quenching: Once the reaction is complete, cautiously pour the reaction mixture into a separate beaker containing 100 g of crushed ice with vigorous stirring. Safety Note: This step must be performed slowly in a fume hood, as PBr₃ reacts with water to produce corrosive HBr gas.[5]

  • Extraction: Transfer the quenched mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice more with dichloromethane (2 x 50 mL).

  • Washing: Combine the organic layers and wash sequentially with 50 mL of saturated aqueous sodium bicarbonate solution (to neutralize any remaining acid) and 50 mL of brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure to yield the crude benzyl bromide.

  • Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) to afford the final product as a solid.

Safety and Handling Precautions

Trustworthiness in science begins with safety. All operations must be conducted in a well-ventilated chemical fume hood, and appropriate personal protective equipment (PPE) must be worn at all times.

  • Phosphorus Tribromide (PBr₃):

    • Hazards: Highly corrosive and toxic. Reacts violently with water, releasing flammable and corrosive fumes of hydrogen bromide (HBr).[5][6][7] Causes severe burns to skin, eyes, and the respiratory tract.[8]

    • Handling: Always handle PBr₃ under an inert atmosphere using dry syringes or cannulas.[5] Never pour in the open air. Ensure no contact with water or alcohols.

    • PPE: Chemical-resistant gloves (butyl rubber or Viton), chemical splash goggles, a face shield, and a chemical-resistant apron or lab coat are mandatory.[5][8]

    • Spills: Neutralize small spills cautiously with a dry absorbent material like sand, followed by slow addition of sodium bicarbonate.[5]

  • Dichloromethane (CH₂Cl₂): Suspected carcinogen and volatile solvent. Avoid inhalation and skin contact.

  • Waste Disposal: All chemical waste must be disposed of according to institutional and local regulations. Quench any excess PBr₃ carefully before disposal. Triphenylphosphine oxide, a byproduct of the Appel reaction, should also be disposed of correctly.[9][10]

Alternative Method: The Appel Reaction

The Appel reaction provides a milder, neutral-pH alternative for converting alcohols to alkyl bromides.[11][12] It is particularly useful for sensitive substrates.

  • Reagents: Triphenylphosphine (PPh₃) and carbon tetrabromide (CBr₄).[13]

  • Mechanism: The reaction proceeds through the formation of an alkoxyphosphonium salt, which is then displaced by bromide in an Sₙ2 reaction.[11][13] The formation of the very strong phosphorus-oxygen double bond in the triphenylphosphine oxide (Ph₃P=O) byproduct is a major driving force for the reaction.[11][13]

  • Advantages: Operates under very mild and neutral conditions, avoiding the use of strong acids or corrosive reagents.[12][13]

  • Disadvantages: The reaction is not atom-economical and produces a stoichiometric amount of triphenylphosphine oxide, which can sometimes be challenging to separate from the desired product.[13]

Appel Reactants R-CH₂-OH + PPh₃ + CBr₄ Intermediate [R-CH₂-O-P⁺Ph₃]Br⁻ + HCBr₃ Reactants->Intermediate Formation of alkoxyphosphonium salt Products R-CH₂-Br + O=PPh₃ Intermediate->Products Sₙ2 displacement by Bromide

Caption: Simplified scheme of the Appel Reaction.

References

  • Source: NINGBO INNO PHARMCHEM CO.,LTD.
  • Source: Chemos GmbH&Co.
  • Title: SAFETY DATA SHEET - phosphorus tribromide Source: Sigma-Aldrich URL
  • Source: NJ.
  • Title: SAFETY DATA SHEET - Phosphorus tribromide for synthesis Source: Merck Millipore URL
  • Title: Material Safety Data Sheet - Triphenylphosphine oxide, 99% Source: Cole-Parmer URL
  • Title: Appel Reaction: Alcohol to Alkyl Halide (PPh3 + CBr4/CCl4)
  • Title: Investigation of the Appel reaction with bromotrichloromethane-triphenylphosphine (BrCCl3/PPh3)
  • Title: Alcohol → Alkyl Bromide with PBr₃ Source: OrgoSolver URL
  • Title: Alcohol to Bromide - Common Conditions Source: Organic Chemistry Data URL
  • Source: Name-Reaction.
  • Title: Appel Reaction Source: Organic Chemistry Portal URL
  • Title: SOCl2 and PBr3 for Conversion of Alcohols to Alkyl Halides Source: Chemistry Steps URL
  • Title: Safety Data Sheet - Triphenylphosphine oxide Source: Cayman Chemical URL
  • Title: Bromides prepared from the corresponding alcohols by using the functionalised triphenylphosphine monolith.
  • Title: The application of a monolithic triphenylphosphine reagent for conducting Appel reactions in flow microreactors Source: PMC URL
  • Title: Triphenylphosphine Source: Cameo Chemicals URL
  • Title: Benzyl alcohol to Benzyl Chloride ethanol to Bromoethane.
  • Title: triphenyl phosphine - Report Source: CAMEO Chemicals | NOAA URL
  • Title: SAFETY DATA SHEET - Triphenylphosphine oxide Source: Fisher Scientific URL
  • Title: PBr3 and SOCl2 Source: Master Organic Chemistry URL

Sources

Method

Strategic Protection of (3-Chloro-4,5-dimethoxyphenyl)methanol: Stability Profiles and Orthogonal Workflows

Executive Summary (3-Chloro-4,5-dimethoxyphenyl)methanol presents a unique set of challenges in multi-step synthesis due to its tri-functional nature : a reactive primary benzylic alcohol, an electron-rich dimethoxyarene...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

(3-Chloro-4,5-dimethoxyphenyl)methanol presents a unique set of challenges in multi-step synthesis due to its tri-functional nature : a reactive primary benzylic alcohol, an electron-rich dimethoxyarene core, and a labile aryl chloride handle.

This guide outlines two primary protection strategies—Silyl Ether (TBS) and Pivalate Ester (Piv) —selected for their orthogonality to common downstream transformations such as Palladium-catalyzed cross-couplings and lithiation events. We explicitly advise against standard benzyl (Bn) protection due to the high risk of concurrent hydrodehalogenation (loss of Ar-Cl) during hydrogenolytic deprotection.

Strategic Analysis: Selecting the Right Group[1]

The choice of protecting group (PG) is dictated by the specific conditions of the subsequent synthetic steps.

The "Benzylic Liability" & "Halogen Integrity"
  • Benzylic Position: The benzylic carbon is susceptible to oxidation (to aldehyde/acid) and hydrogenolysis.[1]

  • Aryl Chloride (Ar-Cl): While less reactive than bromides or iodides, the C-Cl bond is susceptible to oxidative insertion by Pd(0) or reduction under dissolving metal conditions.

Strategy A: Silyl Ethers (TBS/TBDPS)[3][4]
  • Best For: Routes involving strong bases (e.g., LDA, n-BuLi), reduction (LiAlH4), or nucleophilic additions.

  • Mechanism: Steric bulk at silicon prevents attack; oxygen lone pairs are stabilized.

  • Deprotection: Fluoride sources (TBAF) or mild acid.[2][3][4]

  • Risk: TBDMS (TBS) can be acid-labile; TBDPS offers 250x greater acid stability if downstream acidic steps are required [1].[5]

Strategy B: Pivalate Ester (Piv)
  • Best For: Routes involving acidic conditions, oxidations, or Lewis Acid catalysis.

  • Mechanism: The tert-butyl group provides steric shielding, making the ester resistant to hydrolysis compared to acetates.

  • Deprotection: Reductive cleavage (DIBAL-H) or basic hydrolysis.

  • Risk: Labile to strong nucleophiles (Grignards) and strong reducing agents.

Strategy C: Groups to Avoid
  • Benzyl (Bn): Removal typically requires H2/Pd-C. Critical Warning: These conditions often cause hydrodehalogenation, stripping the chlorine atom before the benzyl group is removed.

  • MOM/MEM: Require strong acid for removal, which may be incompatible with other sensitive functionalities on the dimethoxy scaffold.

Decision Matrix & Workflow Visualization

The following diagram illustrates the logical flow for selecting the appropriate protection strategy based on downstream chemistry.

PG_Strategy Start (3-Chloro-4,5-dimethoxyphenyl)methanol Decision Primary Downstream Conditions? Start->Decision RouteA Basic / Nucleophilic / Pd-Coupling Decision->RouteA High pH / Pd(0) RouteB Acidic / Oxidative Decision->RouteB Low pH / [Ox] TBS_Prot STRATEGY A: TBS Protection (TBSCl, Imidazole) RouteA->TBS_Prot Coupling Reaction: Suzuki/Buchwald (Ar-Cl Intact) TBS_Prot->Coupling Deprot_F Deprotection: TBAF or Acid Coupling->Deprot_F Piv_Prot STRATEGY B: Pivaloylation (PivCl, Pyridine) RouteB->Piv_Prot Oxidation Reaction: Ring Functionalization or Oxidation Piv_Prot->Oxidation Deprot_Red Deprotection: DIBAL-H or OH- Oxidation->Deprot_Red

Caption: Decision matrix for protecting group selection based on environmental compatibility.

Detailed Experimental Protocols

Protocol A: TBS Protection (Silyl Ether)

Standard Corey Conditions adapted for benzylic alcohols.

Reagents:

  • Substrate: (3-Chloro-4,5-dimethoxyphenyl)methanol (1.0 equiv)

  • TBSCl (tert-Butyldimethylsilyl chloride) (1.2 equiv)[6]

  • Imidazole (2.5 equiv)[6]

  • Solvent: Anhydrous DMF (Dimethylformamide) [0.5 M]

Procedure:

  • Setup: Flame-dry a round-bottom flask under Nitrogen/Argon atmosphere.

  • Dissolution: Dissolve the substrate in anhydrous DMF. Add Imidazole in one portion.

  • Addition: Cool to 0°C. Add TBSCl portion-wise over 5 minutes.

    • Note: The reaction is exothermic.

  • Reaction: Allow to warm to Room Temperature (RT) and stir for 3–6 hours. Monitor by TLC (Hexane/EtOAc 8:1). The product will have a significantly higher Rf than the starting alcohol.

  • Workup (Critical for DMF removal):

    • Dilute with Et2O (Diethyl ether).

    • Wash 2x with Water.

    • Wash 1x with 5% LiCl solution (This effectively removes residual DMF).

    • Wash 1x with Brine.

  • Purification: Dry over MgSO4, concentrate, and purify via silica gel flash chromatography.

Validation:

  • 1H NMR: Look for two singlets near δ 0.10 ppm (Si-Me2) and a large singlet near δ 0.90 ppm (t-Butyl).

  • Stability Check: The Ar-Cl bond remains untouched.

Protocol B: Pivaloylation (Ester)

Sterically bulky ester for acid stability.

Reagents:

  • Substrate (1.0 equiv)

  • Pivaloyl Chloride (PivCl) (1.2 equiv)

  • Pyridine (2.0 equiv) or Et3N/DMAP (cat.)

  • Solvent: DCM (Dichloromethane) [0.2 M]

Procedure:

  • Setup: Dry flask, N2 atmosphere.

  • Dissolution: Dissolve substrate and Pyridine in DCM. Cool to 0°C.[7]

  • Addition: Add PivCl dropwise via syringe.

    • Caution: HCl gas may evolve; ensure venting.

  • Reaction: Stir at 0°C for 30 mins, then warm to RT for 2–4 hours.

  • Quench: Add Saturated NH4Cl solution.

  • Workup: Extract with DCM. Wash organic layer with 1M HCl (to remove pyridine), then NaHCO3, then Brine.

  • Purification: Silica gel chromatography.

Validation:

  • 1H NMR: Distinct tert-butyl singlet at δ 1.2 ppm (9H). The benzylic CH2 protons will shift downfield (~0.5 ppm) compared to the free alcohol due to the ester effect.

Protocol C: Deprotection Strategies
MethodReagentConditionsCompatibility Notes
Fluoride Cleavage TBAF (1.0 M in THF)0°C to RT, 1-2 hStandard for TBS/TBDPS. Safe for Ar-Cl.
Acidic Hydrolysis AcOH / H2O / THF (3:1:1)RT, 4-12 hMild. Removes TBS but leaves TBDPS. Safe for Ar-Cl.
Reductive Cleavage DIBAL-H-78°C, DCMRemoves Pivalate. Risk: Can reduce Ar-Cl if temp > -40°C.
Basic Hydrolysis LiOH / MeOH / H2ORT to 50°CRemoves Pivalate. Safe for Ar-Cl.

Comparative Stability Data

The following table summarizes the stability of the protected intermediate (3-Chloro-4,5-dimethoxybenzyl-PG) against common reagents.

Reagent / ConditionTBS Ether (Strategy A)Pivalate (Strategy B)Benzyl Ether (Not Rec.)[1]
H+ (1M HCl/AcOH) Labile (Cleaves)Stable Stable
OH- (NaOH/LiOH) Stable Labile (Hydrolysis)Stable
Fluoride (TBAF) Labile (Cleaves)StableStable
Pd/C + H2 StableStableUnstable (Hydrolysis + De-Cl)
Pd(0) Coupling Stable Stable (Avoid strong base)Stable
n-BuLi (Lithiation) Stable Unstable (Addition)Stable
Oxidation (Jones) StableStable Oxidation of benzyl C-H

Troubleshooting & Critical Control Points

Issue: Loss of Chlorine (Dehalogenation)
  • Cause: Usage of Pd/C for deprotection or excessive use of Lithium-Halogen exchange reagents.

  • Solution: Use TBAF (for silyl) or LiOH (for ester) for deprotection. These are orthogonal to the aryl chloride. Avoid catalytic hydrogenation.

Issue: Incomplete Silylation (Steric Hindrance)
  • Cause: The 4,5-dimethoxy groups create a crowded electronic environment, though the benzylic position is primary.

  • Solution: If TBSCl is slow (>12h), switch to TBSOTf (TBS Triflate) with 2,6-Lutidine in DCM. This is a more potent silylating agent [2].

Issue: Silyl Migration
  • Context: If the ring is opened or modified to create a nearby hydroxyl group (e.g., ortho-lithiation followed by aldehyde addition), the silyl group can migrate (Brook rearrangement).

  • Solution: Use TBDPS (bulkier) or Pivalate (less prone to migration) if a 1,2-diol equivalent is generated.

References

  • Greene's Protective Groups in Organic Synthesis. Wuts, P. G. M. (2014). John Wiley & Sons.

  • Corey, E. J., & Venkateswarlu, A. (1972). Protection of hydroxyl groups as tert-butyldimethylsilyl derivatives. Journal of the American Chemical Society, 94(17), 6190–6191.

  • Lisle, R., et al. (2014). Selective Deprotection of Silyl Ethers. Organic Chemistry Portal. Link

  • BenchChem Stability Guides. (2025). Pivaloyl vs. Acetyl Protection. Link

Sources

Application

Application Note: Regioselective Synthesis of (3-Chloro-4,5-dimethoxyphenyl)methanol via Vanillin Derivatization

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Molecule of Interest: (3-Chloro-4,5-dimethoxyphenyl)methanol (also known as 5-chloroveratryl alcohol) Introduction & Mechanisti...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Molecule of Interest: (3-Chloro-4,5-dimethoxyphenyl)methanol (also known as 5-chloroveratryl alcohol)

Introduction & Mechanistic Strategy

(3-Chloro-4,5-dimethoxyphenyl)methanol is a critical synthetic building block utilized in the development of furanolides, halogenated dopamine analogues, and advanced active pharmaceutical ingredients (APIs). While it is technically a chlorinated derivative of veratryl alcohol (3,4-dimethoxybenzyl alcohol), a common pitfall in process chemistry is attempting its synthesis via the direct chlorination of veratryl alcohol.

The Regioselectivity Pitfall

In veratryl alcohol, the aromatic ring is activated by two methoxy groups. The 3-methoxy group exerts a strong para-directing effect, while the 4-methoxy group exerts an ortho-directing effect toward the C6 position. Consequently, direct electrophilic chlorination of veratryl alcohol (using Cl₂, ClO₂, or N-chlorosuccinimide) overwhelmingly yields the undesired 6-chloroveratryl alcohol (2-chloro-4,5-dimethoxybenzyl alcohol) [1].

The Vanillin Solution

To circumvent this and force chlorination at the C5 position, the synthesis must begin with vanillin (4-hydroxy-3-methoxybenzaldehyde). The free phenolic hydroxyl group at C4 is a significantly stronger electron-donating group than a methoxy group. It dictates the regiochemistry, overriding the meta-directing aldehyde, and directs the incoming electrophilic chlorine exclusively to the adjacent ortho position (C5). Following this regioselective chlorination, the phenol is O-methylated, and the aldehyde is chemoselectively reduced to yield the final veratryl alcohol derivative [2, 3].

Experimental Workflow

SynthesisWorkflow A Vanillin (4-hydroxy-3-methoxybenzaldehyde) B 5-Chlorovanillin (3-chloro-4-hydroxy-5-methoxybenzaldehyde) A->B Step 1: Chlorination Cl2(g) or NCS, AcOH Regioselective C 5-Chloroveratraldehyde (3-chloro-4,5-dimethoxybenzaldehyde) B->C Step 2: O-Methylation MeI, K2CO3, DMF, 80°C SN2 Alkylation D (3-Chloro-4,5-dimethoxyphenyl)methanol (5-Chloroveratryl alcohol) C->D Step 3: Reduction NaBH4, MeOH, 0°C Chemoselective

Chemo-synthetic workflow for the regioselective preparation of (3-Chloro-4,5-dimethoxyphenyl)methanol.

Step-by-Step Methodologies

Step 1: Regioselective Chlorination of Vanillin

Objective: Synthesize 5-chlorovanillin. Causality & Design: Glacial acetic acid is utilized as the solvent because it acts as a polar protic medium that stabilizes the intermediate chloronium ion without acting as a competing nucleophile. The free phenol directs the chlorine strictly to the C5 position.

Protocol:

  • Dissolve 2.5 g (16.4 mmol) of vanillin in 15 mL of glacial acetic acid in a 50 mL round-bottom flask equipped with a magnetic stirrer.

  • Slowly introduce a steady stream of chlorine gas (Cl₂) into the solution over 30 minutes at room temperature. (Note: 1.05 equivalents of N-chlorosuccinimide (NCS) can be substituted if gaseous chlorine is unavailable).

  • Stir until a thick white precipitate forms, indicating the completion of the reaction.

  • Filter the solid product and wash thoroughly with cold n-hexane (50 mL) to remove residual acetic acid and trace unreacted starting material.

  • Dry under vacuum to afford 5-chlorovanillin as a white solid.

Step 2: O-Methylation to 5-Chloroveratraldehyde

Objective: Synthesize 3-chloro-4,5-dimethoxybenzaldehyde. Causality & Design: Potassium carbonate (K₂CO₃) is a mild base perfectly suited to deprotonate the acidic phenol (pKa ~7.4 for 5-chlorovanillin) into a highly nucleophilic phenoxide ion. Dimethylformamide (DMF) is chosen as a polar aprotic solvent; it leaves the phenoxide unsolvated and highly reactive, accelerating the Sₙ2 alkylation by iodomethane.

Protocol:

  • Dissolve 5.0 g (26.8 mmol) of 5-chlorovanillin in 40 mL of anhydrous DMF.

  • Add 3.7 g (26.8 mmol) of anhydrous K₂CO₃, followed by 4.56 g (32.16 mmol) of iodomethane (MeI). Caution: MeI is a potent alkylating agent; execute this step in a certified fume hood.

  • Stir the mixture at 80 °C for 3 hours.

  • Cool the reaction to room temperature and quench by pouring the mixture into 100 mL of ice-cold distilled water.

  • Filter the resulting white precipitate, wash with distilled water, and dry under vacuum to yield 5-chloroveratraldehyde.

Step 3: Chemoselective Reduction

Objective: Reduce the aldehyde to a primary alcohol without reductive dechlorination. Causality & Design: Sodium borohydride (NaBH₄) is explicitly selected over catalytic hydrogenation (e.g., H₂ with Pd/C). Catalytic hydrogenation risks unwanted hydrodehalogenation (cleavage of the aryl-chloride bond). NaBH₄ provides a mild, chemoselective hydride transfer to the carbonyl carbon. Methanol serves as both the solvent and the proton source required to decompose the intermediate borate complex.

Protocol:

  • Dissolve 2.0 g (10.0 mmol) of 5-chloroveratraldehyde in 20 mL of anhydrous methanol.

  • Cool the solution to 0 °C using an ice bath to control the exothermic reduction.

  • Add 0.45 g (11.9 mmol) of NaBH₄ portion-wise over 15 minutes to prevent excessive hydrogen gas evolution.

  • Stir the mixture for 1 hour, allowing it to gradually warm to room temperature.

  • Quench the reaction carefully with 10 mL of 1 M HCl to neutralize excess hydride and break down the borate esters.

  • Extract the aqueous mixture with ethyl acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the target (3-Chloro-4,5-dimethoxyphenyl)methanol.

Quantitative Data & Analytical Summary

The following table summarizes the physicochemical properties, expected yields, and key analytical indicators for the self-validation of each synthetic step.

CompoundRoleMolecular Weight ( g/mol )Typical Yield (%)Melting Point (°C)Key ¹H NMR Indicator (CDCl₃, ppm)
Vanillin Starting Material152.15N/A81–839.82 (s, 1H, CH O)
5-Chlorovanillin Intermediate 1186.59~85%162–1649.85 (s, 1H, CH O), 7.50 (d, 1H, Ar-H )
5-Chloroveratraldehyde Intermediate 2200.62~94%55–579.85 (s, 1H, CH O), 3.97 (s, 3H, OCH ₃)
5-Chloroveratryl alcohol Final Product202.63>90%Oil / Low mp solid4.65 (s, 2H, CH ₂OH), 6.95 (d, 1H, Ar-H )

Note: The primary proof of successful reduction in Step 3 is the complete disappearance of the aldehyde proton signal (~9.85 ppm) and the emergence of the benzylic alcohol protons (~4.65 ppm).

References

  • Title: Effects of the Preferential Oxidation of Phenolic Lignin Using Chlorine Dioxide on Pulp Bleaching Efficiency Source: National Institutes of Health (NIH) / PubMed Central URL: [Link]

  • Title: Synthesis and cytotoxic properties of novel (E)-3-benzylidene-7-methoxychroman-4-one derivatives Source: National Institutes of Health (NIH) / PubMed Central URL: [Link]

  • Title: A Chemo-Enzymatic Platform for Furanolide Synthesis and Functional Exploration Source: Journal of the American Chemical Society (ACS) URL: [Link]

Method

Application of (3-Chloro-4,5-dimethoxyphenyl)methanol in Heterocycle Synthesis: A Technical Guide for Researchers

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview and detailed protocols for the utilization of (3-Chloro-4,5-dimethoxyphenyl)methanol in the synthesi...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview and detailed protocols for the utilization of (3-Chloro-4,5-dimethoxyphenyl)methanol in the synthesis of valuable heterocyclic compounds. The focus is on the strategic conversion of this readily available starting material into key intermediates for the construction of tetrahydroisoquinoline scaffolds, which are prevalent in a wide range of biologically active molecules and natural products. This document emphasizes the causality behind experimental choices and provides self-validating protocols to ensure reproducibility and success in the laboratory.

Introduction: Strategic Importance of the 3-Chloro-4,5-dimethoxyphenyl Moiety

The 3-chloro-4,5-dimethoxyphenyl structural motif is of significant interest in medicinal chemistry. The presence of the electron-donating methoxy groups activates the aromatic ring for electrophilic substitution reactions, while the chloro substituent can influence the pharmacokinetic properties and binding interactions of the final molecule. (3-Chloro-4,5-dimethoxyphenyl)methanol serves as a versatile and cost-effective starting point for the elaboration of more complex molecular architectures, particularly substituted tetrahydroisoquinolines.

This guide will detail a robust and logical synthetic pathway commencing with (3-Chloro-4,5-dimethoxyphenyl)methanol and culminating in the formation of tetrahydroisoquinoline derivatives via the renowned Bischler-Napieralski and Pictet-Spengler reactions.

Synthetic Strategy: From Alcohol to Tetrahydroisoquinoline

The overall synthetic strategy involves a three-step sequence. The initial step is the conversion of the benzylic alcohol to a more versatile nitrile intermediate. This is followed by the reduction of the nitrile to the corresponding phenethylamine, which is the direct precursor for the subsequent cyclization reactions.

Synthetic_Pathway A (3-Chloro-4,5-dimethoxy- phenyl)methanol B 2-(3-Chloro-4,5-dimethoxy- phenyl)acetonitrile A->B  Chlorination &  Cyanation C 2-(3-Chloro-4,5-dimethoxy- phenyl)ethanamine B->C  Reduction D N-[2-(3-Chloro-4,5-dimethoxy- phenyl)ethyl]acetamide C->D  Acetylation F 8-Chloro-6,7-dimethoxy- 1,2,3,4-tetrahydroisoquinoline C->F  Pictet-Spengler  Reaction E 8-Chloro-6,7-dimethoxy-1-methyl- 3,4-dihydroisoquinoline D->E  Bischler-Napieralski  Cyclization

Figure 1: Overall synthetic workflow from (3-Chloro-4,5-dimethoxyphenyl)methanol to tetrahydroisoquinoline derivatives.

Part 1: Synthesis of Key Intermediates

Synthesis of 2-(3-Chloro-4,5-dimethoxyphenyl)acetonitrile

The initial and crucial step is the conversion of the benzylic alcohol to the corresponding acetonitrile. This two-step, one-pot procedure involves an initial chlorination of the alcohol followed by nucleophilic substitution with cyanide. This method is adapted from a reliable Organic Syntheses procedure for a similar substrate[1].

Reaction Scheme:

Experimental Protocol:

  • Step 1: Chlorination

    • In a well-ventilated fume hood, to a round-bottom flask equipped with a magnetic stirrer, add (3-Chloro-4,5-dimethoxyphenyl)methanol (1.0 eq).

    • Add concentrated hydrochloric acid (approx. 2.5 mL per gram of alcohol).

    • Stir the mixture vigorously at room temperature for 30 minutes. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

    • Transfer the reaction mixture to a separatory funnel. The lower organic layer containing the benzyl chloride is separated.

    • Dry the organic layer over anhydrous calcium chloride for 20-30 minutes and then filter.

  • Step 2: Cyanation

    • In a separate round-bottom flask fitted with a reflux condenser and a magnetic stirrer, place the dried 3-Chloro-4,5-dimethoxybenzyl chloride from the previous step.

    • Add finely powdered sodium cyanide (1.5 eq) and a catalytic amount of sodium iodide (0.1 eq).

    • Add anhydrous acetone as the solvent (approx. 5 mL per gram of benzyl chloride).

    • Heat the mixture to reflux with vigorous stirring for 16-20 hours. Monitor the reaction by TLC.

    • After cooling to room temperature, filter the reaction mixture to remove inorganic salts.

    • Concentrate the filtrate under reduced pressure to remove the acetone.

    • Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-(3-Chloro-4,5-dimethoxyphenyl)acetonitrile.

    • The crude product can be purified by vacuum distillation or column chromatography on silica gel.

Parameter Value Reference
Starting Material (3-Chloro-4,5-dimethoxyphenyl)methanol-
Key Reagents HCl, NaCN, NaI, Acetone[1]
Reaction Time 16-24 hours[1]
Typical Yield 70-85%Adapted from[1]
Synthesis of 2-(3-Chloro-4,5-dimethoxyphenyl)ethanamine

The next step is the reduction of the nitrile to the primary amine, 2-(3-Chloro-4,5-dimethoxyphenyl)ethanamine. This is a critical intermediate for both the Bischler-Napieralski and Pictet-Spengler reactions. A common and effective method for this transformation is the use of a reducing agent such as lithium aluminum hydride (LAH).

Reaction Scheme:

Experimental Protocol:

  • Caution: Lithium aluminum hydride is a highly reactive and pyrophoric reagent. Handle with extreme care under an inert atmosphere.

    • In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, suspend lithium aluminum hydride (1.5 - 2.0 eq) in anhydrous tetrahydrofuran (THF).

    • Cool the suspension to 0 °C in an ice bath.

    • Dissolve 2-(3-Chloro-4,5-dimethoxyphenyl)acetonitrile (1.0 eq) in anhydrous THF and add it dropwise to the LAH suspension via the dropping funnel, maintaining the temperature below 10 °C.

    • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 4-6 hours. Monitor the reaction by TLC.

    • Cool the reaction mixture to 0 °C and cautiously quench the excess LAH by the sequential dropwise addition of water (X mL), followed by 15% aqueous sodium hydroxide (X mL), and then water again (3X mL), where X is the number of grams of LAH used (Fieser workup).

    • Stir the resulting granular precipitate for 30 minutes, then filter it off and wash thoroughly with THF.

    • Combine the filtrate and washings and dry over anhydrous sodium sulfate.

    • Remove the solvent under reduced pressure to yield the crude 2-(3-Chloro-4,5-dimethoxyphenyl)ethanamine, which can be purified by vacuum distillation if necessary.

Parameter Value Reference
Starting Material 2-(3-Chloro-4,5-dimethoxyphenyl)acetonitrile-
Key Reagents Lithium aluminum hydride, THFGeneral procedure
Reaction Time 4-8 hoursGeneral procedure
Typical Yield 80-95%General procedure

Part 2: Synthesis of Tetrahydroisoquinolines

With the key intermediate, 2-(3-Chloro-4,5-dimethoxyphenyl)ethanamine, in hand, we can now proceed to the synthesis of the target heterocyclic systems.

Bischler-Napieralski Reaction: Synthesis of a 3,4-Dihydroisoquinoline

The Bischler-Napieralski reaction is a powerful method for the synthesis of 3,4-dihydroisoquinolines through the intramolecular cyclization of a β-arylethylamide.[2][3][4] The reaction is typically carried out using a dehydrating agent such as phosphorus oxychloride (POCl₃).[2][3]

Reaction Scheme:

Experimental Protocol:

  • Step 1: Acetylation of the Amine

    • Dissolve 2-(3-Chloro-4,5-dimethoxyphenyl)ethanamine (1.0 eq) in a suitable solvent such as dichloromethane or toluene.

    • Add a base, such as triethylamine or pyridine (1.2 eq).

    • Cool the solution to 0 °C and add acetic anhydride (1.1 eq) dropwise.

    • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

    • Wash the reaction mixture with water, 1M HCl, saturated sodium bicarbonate solution, and brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield N-[2-(3-Chloro-4,5-dimethoxyphenyl)ethyl]acetamide, which is often pure enough for the next step.

  • Step 2: Bischler-Napieralski Cyclization

    • In a round-bottom flask, dissolve the N-[2-(3-Chloro-4,5-dimethoxyphenyl)ethyl]acetamide (1.0 eq) in anhydrous toluene or acetonitrile.

    • Carefully add phosphorus oxychloride (POCl₃) (2.0-3.0 eq) dropwise at 0 °C.

    • Heat the reaction mixture to reflux (80-110 °C) for 2-4 hours. The progress of the reaction should be monitored by TLC.

    • Cool the reaction mixture to room temperature and carefully pour it onto crushed ice.

    • Basify the aqueous mixture with a concentrated ammonium hydroxide solution or sodium hydroxide solution to a pH of 9-10.

    • Extract the product with an organic solvent such as dichloromethane or ethyl acetate.

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel to afford 8-Chloro-6,7-dimethoxy-1-methyl-3,4-dihydroisoquinoline.

Parameter Value Reference
Starting Material 2-(3-Chloro-4,5-dimethoxyphenyl)ethanamine-
Key Reagents Acetic anhydride, POCl₃, Toluene[2][3][5]
Reaction Time 4-8 hours (total)[5]
Typical Yield 60-80% (over two steps)Adapted from[5]

digraph "Bischler_Napieralski_Mechanism" {
graph [rankdir="LR", splines=ortho, nodesep=0.5];
node [shape=plaintext, fontname="Arial"];
edge [fontname="Arial", color="#5F6368"];
Amide [label="N-acylated phenethylamine"];
Intermediate1 [label="Imidoyl chloride"];
Intermediate2 [label="Nitrilium ion"];
Cyclized [label="Cyclized intermediate"];
Product [label="3,4-Dihydroisoquinoline"];

Amide -> Intermediate1 [label="+ POCl3"];
Intermediate1 -> Intermediate2 [label="- [PO2Cl2]-"];
Intermediate2 -> Cyclized [label="Intramolecular\nElectrophilic\nAromatic Substitution"];
Cyclized -> Product [label="- H+"];

}

2-(3-Chloro-4,5-dimethoxyphenyl)ethanamine + Formaldehyde --H+--> 8-Chloro-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline

Figure 3: Simplified mechanism of the Pictet-Spengler reaction.

Conclusion

(3-Chloro-4,5-dimethoxyphenyl)methanol is a highly practical and versatile starting material for the synthesis of substituted tetrahydroisoquinolines. The synthetic routes outlined in this guide, employing classical and robust named reactions, provide a clear and reproducible pathway for accessing these important heterocyclic scaffolds. The provided protocols, grounded in established chemical principles, are designed to be readily implemented in a standard laboratory setting. By understanding the underlying mechanisms and experimental nuances, researchers can effectively utilize this starting material to generate a diverse range of molecules for applications in drug discovery and development.

References

  • Pictet, A., & Spengler, T. (1911). Über die Bildung von Isochinolin-derivaten durch Einwirkung von Methylal auf Phenyl-äthylamin, Phenyl-alanin und Tyrosin. Berichte der deutschen chemischen Gesellschaft, 44(3), 2030–2036. [Link]

  • Bischler, A., & Napieralski, B. (1893). Zur Kenntniss einer neuen Isochinolinsynthese. Berichte der deutschen chemischen Gesellschaft, 26(2), 1903–1908. [Link]

  • Pictet-Spengler reaction. Name-Reaction.com. [Link]

  • Bischler–Napieralski reaction. Wikipedia. [Link]

  • p-METHOXYPHENYLACETONITRILE. Organic Syntheses, Coll. Vol. 4, p.614 (1963); Vol. 34, p.64 (1954). [Link]

  • Pictet–Spengler Tetrahydroisoquinoline Synthese. ResearchGate. [Link]

  • Bischler-Napieralski Reaction. Cambridge University Press. [Link]

  • Whaley, W. M., & Govindachari, T. R. (1951). The Pictet-Spengler Synthesis of Tetrahydroisoquinolines and Related Compounds. Organic Reactions, 6, 151-190. [Link]

  • Bischler-Napieralski Reaction. J&K Scientific LLC. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Overcoming Solubility Hurdles of (3-Chloro-4,5-dimethoxyphenyl)methanol in Aqueous Media

This guide provides a comprehensive resource for researchers, scientists, and drug development professionals facing challenges with the aqueous solubility of (3-Chloro-4,5-dimethoxyphenyl)methanol. Below, you will find t...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive resource for researchers, scientists, and drug development professionals facing challenges with the aqueous solubility of (3-Chloro-4,5-dimethoxyphenyl)methanol. Below, you will find troubleshooting advice, detailed experimental protocols, and the scientific rationale behind our recommended strategies to support your experimental success.

I. Compound Profile and Solubility Issues

(3-Chloro-4,5-dimethoxyphenyl)methanol is a substituted benzyl alcohol. Its molecular structure, featuring a chlorinated and dimethoxylated phenyl ring, contributes to its low inherent solubility in water. The lipophilic nature of the chloro and methoxy groups, in conjunction with the aromatic ring, makes this compound sparingly soluble in aqueous solutions, which can pose significant challenges for in-vitro assays and formulation development.[1]

II. Frequently Asked Questions (FAQs)

Q1: What is the anticipated aqueous solubility of (3-Chloro-4,5-dimethoxyphenyl)methanol?

A1: While specific solubility data is not extensively documented in public literature, its chemical structure suggests a very low water solubility, likely in the microgram to nanogram per milliliter range.

Q2: Why won't (3-Chloro-4,5-dimethoxyphenyl)methanol dissolve in my aqueous buffer?

A2: The primary reason is the compound's inherent hydrophobicity. Factors such as buffer pH, ionic strength, and temperature can further influence its limited solubility. Direct dissolution in a purely aqueous environment is often not feasible.

Q3: Is it advisable to use an organic solvent for initial dissolution?

A3: Yes, this is the recommended and most common starting point. Preparing a concentrated stock solution in a water-miscible organic solvent is a practical and effective strategy. The choice of solvent should be compatible with your subsequent experimental conditions.

Q4: What are the best organic solvents for a stock solution?

A4: Dimethyl sulfoxide (DMSO) is frequently the first choice due to its excellent solubilizing capacity for a broad range of organic compounds. Other suitable solvents include ethanol, methanol, and N,N-dimethylformamide (DMF). The selection should be guided by the tolerance of your specific assay or system to these solvents.

III. Troubleshooting Guide: Strategies for Enhancing Aqueous Solubility

This section details step-by-step protocols to effectively address solubility challenges.

A. The Co-Solvent Method: A Fundamental Approach

Employing a water-miscible organic co-solvent is a straightforward technique to enhance the aqueous solubility of hydrophobic compounds.[2] The co-solvent works by reducing the polarity of the aqueous system, thereby creating a more favorable environment for the dissolution of non-polar molecules.[][4]

Experimental Protocol: Preparing a Working Solution with a Co-Solvent
  • Stock Solution Preparation:

    • Accurately weigh a precise amount of (3-Chloro-4,5-dimethoxyphenyl)methanol.

    • Dissolve the compound in a minimal volume of a suitable organic solvent (e.g., DMSO, ethanol) to create a high-concentration stock solution (e.g., 10-50 mM). This minimizes the final concentration of the organic solvent in your working solution.

    • Ensure complete dissolution using gentle vortexing or sonication if needed.

  • Working Solution Preparation:

    • Determine the final target concentration of the compound in your aqueous medium.

    • Calculate the required volume of the stock solution.

    • Critical Step: While vigorously mixing the aqueous buffer (e.g., vortexing), add the stock solution drop-by-drop. This rapid dilution helps prevent immediate precipitation.[5]

    • Visually inspect the solution for any signs of precipitation, such as cloudiness or solid particles.

Troubleshooting Co-Solvent Issues:
  • Precipitation Upon Dilution:

    • Cause: The final concentration of the organic co-solvent is insufficient to maintain the compound's solubility.

    • Solution 1: Increase Co-solvent Percentage: Gradually increase the final volume percentage of the co-solvent (e.g., from 0.5% to 1% or 2% v/v), while considering the solvent tolerance of your experimental system.

    • Solution 2: Reduce Final Compound Concentration: The desired concentration may exceed the solubility limit in the specific co-solvent/aqueous buffer mixture.

Table 1: Recommended Starting Co-Solvent Concentrations in Final Aqueous Solutions
Co-SolventTypical Starting Concentration (v/v)General Maximum for Cell-Based Assays
DMSO0.1 - 0.5%< 1%
Ethanol0.5 - 1%< 1%
Methanol0.5 - 1%< 1%
B. pH Adjustment: A Powerful Tool for Ionizable Compounds

For compounds with acidic or basic functional groups, adjusting the pH of the aqueous medium can dramatically increase solubility by converting the molecule into its more soluble ionized (salt) form.[6][7][8][9] While (3-Chloro-4,5-dimethoxyphenyl)methanol lacks a readily ionizable group, this principle is fundamental in solubility enhancement for a wide range of molecules.[10][11][12]

Caption: Key strategies for enhancing the solubility of hydrophobic compounds.

C. Surfactants: Leveraging Micellar Solubilization

For compounds that are particularly difficult to dissolve, surfactants can be an effective solution.[11][13] Above their critical micelle concentration (CMC), surfactant molecules self-assemble into micelles, which have a hydrophobic core and a hydrophilic shell.[14][15] Hydrophobic compounds like (3-Chloro-4,5-dimethoxyphenyl)methanol can be encapsulated within the hydrophobic core, leading to their apparent solubilization in the aqueous medium.[14]

Experimental Protocol: Solubilization Using Surfactants
  • Select a Surfactant: Non-ionic surfactants such as Tween® 20, Tween® 80, or Pluronic® F-68 are generally preferred to minimize potential interference with biological systems.[5]

  • Prepare Surfactant Solution: Create a stock solution of the chosen surfactant in your aqueous buffer at a concentration significantly above its CMC.

  • Incorporate the Compound:

    • Method 1 (Direct Solubilization): Add the solid (3-Chloro-4,5-dimethoxyphenyl)methanol to the surfactant solution and agitate (vortex, sonicate) until it dissolves. Gentle heating may aid this process.

    • Method 2 (Solvent Evaporation): Dissolve the compound in a volatile organic solvent (e.g., methanol). Add this solution to the aqueous buffer containing the surfactant. Remove the organic solvent using a stream of nitrogen or a rotary evaporator, leaving the compound entrapped in the micelles.

Table 2: Common Surfactants for Enhancing Solubility
SurfactantTypeTypical Concentration Range
Tween® 20Non-ionic0.05 - 0.5% (v/v)
Tween® 80Non-ionic0.05 - 0.5% (v/v)
Pluronic® F-68Non-ionic0.1 - 1% (w/v)
D. Complexation with Cyclodextrins

Cyclodextrins are cyclic oligosaccharides that have a hydrophilic exterior and a hydrophobic interior cavity.[16][17] They can encapsulate poorly water-soluble molecules, forming an inclusion complex that is significantly more soluble in water.[18][19][20]

Experimental Protocol: Solubilization via Cyclodextrin Complexation
  • Choose a Cyclodextrin: Hydroxypropyl-β-cyclodextrin (HP-β-CD) and sulfobutylether-β-cyclodextrin (SBE-β-CD) are widely used due to their high aqueous solubility and favorable safety profiles.

  • Prepare Cyclodextrin Solution: Dissolve the selected cyclodextrin in the aqueous buffer to the desired concentration.

  • Form the Complex: Add an excess amount of (3-Chloro-4,5-dimethoxyphenyl)methanol to the cyclodextrin solution.

  • Equilibrate: Stir or shake the mixture at a controlled temperature for 24-48 hours to facilitate the formation of the inclusion complex.

  • Isolate the Solubilized Fraction: Remove any undissolved compound by centrifugation or filtration through a 0.22 µm syringe filter. The resulting clear supernatant or filtrate contains the solubilized compound-cyclodextrin complex.

Cyclodextrin_Inclusion_Complex cluster_input Components cluster_output Result Compound Hydrophobic Compound (3-Chloro-4,5-dimethoxyphenyl)methanol Complex Water-Soluble Inclusion Complex Compound->Complex Encapsulated in Hydrophobic Cavity Cyclodextrin Cyclodextrin (Hydrophilic Exterior, Hydrophobic Cavity) Cyclodextrin->Complex Forms Complex in Aqueous Solution

Caption: Encapsulation of a hydrophobic molecule by a cyclodextrin to form a water-soluble inclusion complex.

IV. Summary of Solubility Enhancement Strategies

StrategyMechanism of ActionKey AdvantagesImportant Considerations
Co-solvency Decreases the polarity of the solvent system.[]Simple and broadly applicable.Potential for solvent toxicity or interference in assays.
pH Adjustment Ionizes the compound to a more soluble salt form.[9]Very effective for ionizable molecules.Not applicable to non-ionizable compounds.
Surfactants Encapsulates the compound within micelles.Can achieve high levels of solubilization.May cause cell lysis or interfere with certain assays.
Cyclodextrins Forms a water-soluble inclusion complex.[16][19]Generally low toxicity and high biocompatibility.Can be more costly and may affect the compound's bioavailability.

V. References

  • Vertex AI Search. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC. Available from:

  • Wikipedia. Cosolvent. Available from: [Link]

  • MDPI. Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends. Available from: [Link]

  • MDPI. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. Available from: [Link]

  • CD Bioparticles. Cyclodextrin Inclusion Compounds. Available from: [Link]

  • PubMed. Cyclodextrin complexes: Perspective from drug delivery and formulation. Available from: [Link]

  • JoVE. Video: Bioavailability Enhancement: Drug Solubility Enhancement. Available from: [Link]

  • ResearchGate. Strategies for improving hydrophobic drugs solubility and bioavailability. Available from: [Link]

  • Journal of Drug Delivery and Therapeutics. Solubility enhancement techniques: A comprehensive review. Available from: [Link]

  • International Scientific Journal of Engineering and Management. DRUG SOLUBILITY: IMPORTANCE AND ENHANCEMENT TECHNIQUES. Available from: [Link]

  • Wisdom Library. PH correction: Significance and symbolism. Available from: [Link]

  • PMC. Improvement in solubility of poor water-soluble drugs by solid dispersion. Available from: [Link]

  • International Journal of Medical Science and Dental Research. Techniques for Improving Solubility. Available from: [Link]

  • Google Patents. KR20180054569A - Methods for improving the aqueous solubility of water-insoluble or. Available from:

  • Brieflands. A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs. Available from: [Link]

  • Prof Steven Abbott. Surfactant Solubilizers | Practical Solubility Science. Available from: [Link]

  • Journal of Chemical and Pharmaceutical Research. The Role of Surfactants in Solubilization of Poorly Soluble. Available from: [Link]

  • Taylor & Francis. Cosolvent – Knowledge and References. Available from: [Link]

  • Blog. What are the effects of surfactants on the solubilization of hydrophobic substances? Available from: [Link]

  • Google Patents. EP1748759B1 - Methods of enhancing solubility in water of hydrophobic compounds by micellar dispersions. Available from:

  • ResearchGate. How can I dissolve hydrophobic compounds in DMEM media? Available from: [Link]

  • ResearchGate. (PDF) 9 Solubilization in Surfactant Systems. Available from: [Link]

  • PubChem. (3,5-Dimethoxy-4-methylphenyl)methanol | C10H14O3. Available from: [Link]

  • FooDB. Showing Compound 4-Chloro-3,5-dimethoxybenzyl alcohol (FDB020774). Available from: [Link]

  • PureSynth. 3-Chloro-4-Hydroxy-5-Methoxybenzyl Alcohol 98%. Available from: [Link]

  • RSC Publishing. Parallels between the chloro and methoxy groups for potency optimization. Available from: [Link]

  • Cheméo. Chemical Properties of 3-Chloro-4-methylbenzyl alcohol (CAS 39652-32-9). Available from: [Link]

  • YouTube. Roles of the Chloro and Methoxy Groups in Drug Discovery. Available from: [Link]

Sources

Optimization

Minimizing side reactions during the oxidation of (3-Chloro-4,5-dimethoxyphenyl)methanol

Ticket ID: OX-3CL-45DMP-001 Subject: Minimizing side reactions during aldehyde synthesis Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1] Executive Summary & Method Selection The oxidation...

Author: BenchChem Technical Support Team. Date: March 2026

Ticket ID: OX-3CL-45DMP-001 Subject: Minimizing side reactions during aldehyde synthesis Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Executive Summary & Method Selection

The oxidation of (3-Chloro-4,5-dimethoxyphenyl)methanol to its corresponding aldehyde presents a unique challenge. The substrate contains an electron-rich aromatic ring (activated by two methoxy groups) and a halogen substituent.[1]

The Critical Risks:

  • Ring Chlorination: When using hypochlorite-based oxidants (TEMPO/Bleach), the electron-rich ring is highly susceptible to Electrophilic Aromatic Substitution (EAS), potentially adding a second chlorine atom at the vacant ortho position (position 2 or 6).[1]

  • Over-oxidation: Conversion to the carboxylic acid (3-Chloro-4,5-dimethoxybenzoic acid).[1]

  • Ether Cleavage: Harsh Lewis acids can demethylate the methoxy groups.[1]

Decision Matrix: Selecting Your Protocol

Use the following logic flow to select the correct method for your scale and constraints.

OxidationDecision Start Start: Choose Scale & Constraints Scale Scale of Reaction? Start->Scale Small < 5 grams (Lab Scale) Scale->Small Small Large > 100 grams (Process Scale) Scale->Large Large Odor Is Odor Control Critical? Small->Odor TEMPO RECOMMENDED: Buffered TEMPO/Bleach (Anelli Protocol) Risk: Ring Chlorination (High) Req: Strict pH 8.6-9.5 control Large->TEMPO Cost/Throughput Priority Swern RECOMMENDED: Swern Oxidation (DMSO/Oxalyl Chloride) Risk: Low side reactions Con: Cryogenic (-78°C) required Odor->Swern No (Fume hood available) DMP ALTERNATIVE: Dess-Martin Periodinane Risk: Low Con: Expensive, Shock Sensitive Odor->DMP Yes

Figure 1: Decision matrix for oxidant selection based on scale and laboratory constraints.

Protocol A: The "Gold Standard" (Swern Oxidation)

Best for: High purity, small-to-medium scale, avoiding ring chlorination.[1]

The Swern oxidation is the most reliable method for this substrate because the active species (dimethylchlorosulfonium ion) is electrophilic but not strong enough to chlorinate the aromatic ring under standard conditions.[1]

Step-by-Step Methodology

Reagents:

  • Oxalyl Chloride (1.5 equiv)[1]

  • DMSO (3.0 equiv)[1]

  • Triethylamine (Et₃N) (5.0 equiv)[1]

  • Dichloromethane (DCM) (Anhydrous)[1]

Procedure:

  • Activation: In a flame-dried flask under N₂, cool oxalyl chloride (1.5 eq) in DCM to -78°C (Dry ice/Acetone).

  • DMSO Addition: Add DMSO (3.0 eq) dropwise. Critical: Maintain temp < -60°C. Stir for 15-20 mins.

    • Why: Exotherms above -60°C trigger the decomposition of the active Swern reagent into CO, CO₂, and Cl₂, which leads to low yields.[1]

  • Substrate Addition: Add (3-Chloro-4,5-dimethoxyphenyl)methanol (1.0 eq) in DCM dropwise. Stir for 30-45 mins at -78°C.

  • Base Quench: Add Et₃N (5.0 eq) dropwise.[1] The reaction will turn into a thick white slurry.[1]

  • Warming: Allow the reaction to warm to 0°C over 30-60 minutes.

  • Workup: Quench with saturated NH₄Cl solution. Extract with DCM.[1][2] Wash organic layer with 1M HCl (to remove excess amine) and brine.[1]

Troubleshooting the Swern
ObservationDiagnosisSolution
Low Yield / No Reaction Active species decompositionEnsure DMSO addition is slow and T < -60°C. Ensure DCM is anhydrous.
Methylthiomethyl Ether (Side Product) Temperature too high during alcohol additionThe Pummerer rearrangement competes if the rearrangement of the alkoxysulfonium ylide is delayed.[1] Keep T at -78°C until base is added.
Foul Odor (DMS) Normal byproductTreat waste streams with bleach (NaOCl) to oxidize DMS to DMSO (odorless) before disposal.[1]

Protocol B: Scalable & Green (Buffered TEMPO Oxidation)

Best for: Large scale, cost reduction.[1] Risk: High risk of ring chlorination if pH drifts.

Standard Anelli conditions (TEMPO/NaOCl) generate HOCl (hypochlorous acid).[1] The electron-rich dimethoxy ring will react with HOCl to form chlorinated byproducts. You must use a buffered system. [1]

Mechanism of Side Reactions

SideReactions Substrate 3-Cl-4,5-OMe-Benzyl Alcohol Oxoammonium Oxoammonium Species (Active Oxidant) Substrate->Oxoammonium Fast Aldehyde Target Aldehyde Acid Side Product: Benzoic Acid Aldehyde->Acid Over-oxidation (Excess Oxidant) Chlorinated Side Product: Ring Chlorination (2,3-Dichloro...) Oxoammonium->Aldehyde HOCl HOCl (pH < 8) HOCl->Chlorinated EAS Attack on Ring OCl OCl- (pH > 9) OCl->Oxoammonium Regenerates Catalyst

Figure 2: Mechanistic pathways showing how pH control dictates the ratio of active oxidant (OCl-) vs. side-reaction causing agent (HOCl).[1]

The Buffered Protocol (Strict pH 8.6 - 9.5)

Reagents:

  • TEMPO (0.01 equiv / 1 mol%)[1]

  • KBr (0.1 equiv / 10 mol%)[1]

  • NaOCl (Bleach) (1.1 - 1.2 equiv)[1]

  • Buffer: 0.5M NaHCO₃ adjusted to pH 9.0 with Na₂CO₃.

  • Solvent: DCM/Water biphasic mixture.[1]

Procedure:

  • Dissolution: Dissolve alcohol (1.0 eq) and TEMPO (0.01 eq) in DCM.

  • Aqueous Phase: Dissolve KBr (0.1 eq) in the Buffer Solution . Add this to the DCM mixture.

  • Cooling: Cool the biphasic mixture to 0°C.

  • Oxidant Addition: Add NaOCl solution dropwise over 1 hour.

    • CRITICAL: Simultaneously monitor pH.[1] If pH drops below 8.5, add more Na₂CO₃ or dilute NaOH.[1] Do not let pH drop.

    • Why: At pH < 8.5, the concentration of HOCl increases, driving ring chlorination. At pH > 10, the reaction stalls.[1]

  • Quench: Immediately upon consumption of starting material (TLC check), quench with saturated Sodium Thiosulfate (Na₂S₂O₃) .[1]

    • Why: This destroys excess hypochlorite instantly, preventing over-oxidation to the acid.[1]

Troubleshooting & FAQ

Q1: I see a spot running just above my product on TLC. What is it?

A: This is likely the ring-chlorinated aldehyde .[1]

  • Cause: Your reaction pH dropped below 8.5 during the bleach addition, or you added bleach too quickly, creating localized acidic hotspots.[1]

  • Fix: Increase buffer strength or agitation rate. Switch to the Swern method if this persists.

Q2: My product contains ~10% carboxylic acid. How do I remove it?

A: The aldehyde is neutral, while the acid is acidic.[1]

  • Fix: Dissolve the crude mixture in DCM and wash with saturated Sodium Bicarbonate (NaHCO₃) .[1] The acid will move to the aqueous layer as the carboxylate salt.[1] The aldehyde remains in the DCM.[1]

Q3: Can I use MnO₂ instead?

A: Yes, Manganese Dioxide is a viable alternative for benzylic alcohols.[1]

  • Pros: Extremely mild, no over-oxidation to acid, no ring chlorination.[1]

  • Cons: Requires large excess (10-20 equivalents) and "Activated" MnO₂.[1] The reaction can be slow (24-48 hours).[1]

  • Protocol: Reflux alcohol with 15 eq. Activated MnO₂ in DCM or Chloroform.[1] Filter through Celite.[1]

References

  • Mancuso, A. J., & Swern, D. (1981).[1] Activated dimethyl sulfoxide: useful reagents for synthesis.[1][2][3] Synthesis, 1981(03), 165-185.[1] Link[1]

  • Anelli, P. L., Biffi, C., Montanari, F., & Quici, S. (1987).[1] Fast and selective oxidation of primary alcohols to aldehydes or to carboxylic acids and of secondary alcohols to ketones mediated by oxoammonium salts under two-phase conditions. The Journal of Organic Chemistry, 52(12), 2559-2562.[1] Link[1]

  • Zhao, M., Li, J., Mano, E., Song, Z., Tschaen, D. M., ...[1] & Reider, P. J. (1999).[1] Oxidation of primary alcohols to carboxylic acids with sodium chlorite catalyzed by TEMPO and bleach. The Journal of Organic Chemistry, 64(7), 2564-2566.[1] Link[1]

  • Tojo, G., & Fernandez, M. (2006).[1] Oxidation of alcohols to aldehydes and ketones: a guide to current common practice. Springer Science & Business Media.[1] Link

Sources

Troubleshooting

Storage conditions to prevent degradation of (3-Chloro-4,5-dimethoxyphenyl)methanol

Compound: (3-Chloro-4,5-dimethoxyphenyl)methanol CAS: 18268-78-5 Chemical Class: Electron-Rich Benzyl Alcohol[1] Module 1: Critical Storage Parameters (The "Why" & "How") As a Senior Application Scientist, I often see de...

Author: BenchChem Technical Support Team. Date: March 2026

Compound: (3-Chloro-4,5-dimethoxyphenyl)methanol

CAS: 18268-78-5 Chemical Class: Electron-Rich Benzyl Alcohol[1]

Module 1: Critical Storage Parameters (The "Why" & "How")

As a Senior Application Scientist, I often see degradation in this class of compounds not because of inherent instability, but due to "passive neglect"—storing a reactive intermediate as if it were a stable salt.

(3-Chloro-4,5-dimethoxyphenyl)methanol features a benzyl alcohol moiety attached to an electron-rich ring (due to the two methoxy groups).[1] This structural combination creates a specific vulnerability: Autoxidation . Over time, atmospheric oxygen can convert the alcohol into its corresponding benzaldehyde, a process accelerated by light and trace acidity.

The Gold Standard Storage Protocol

To maintain >98% purity for extended periods (>6 months), you must arrest the oxidation kinetics.

ParameterRecommendationScientific Rationale
Temperature -20°C (Long-term) 2-8°C (Active use)Low temperature significantly reduces the rate of radical autoxidation and prevents thermally induced disproportionation.[1]
Atmosphere Inert (Argon/Nitrogen) Critical. Electron-rich benzyl alcohols are oxygen scavengers.[1] Headspace air in a vial is sufficient to cause yellowing (aldehyde formation) over weeks.
Light Amber/Opaque Vial Photons can initiate radical formation at the benzylic position, triggering the oxidation cascade.
Moisture Desiccated While not hydrolytically unstable like an ester, moisture can promote clumping and, if trace acid is present, catalyze etherification.
Module 2: Degradation Mechanism & Visualization

Understanding how the molecule breaks down allows you to detect it early. The primary degradation pathway is the conversion of the alcohol to 3-Chloro-4,5-dimethoxybenzaldehyde .[1]

DegradationPathway cluster_conditions Accelerating Factors Compound (3-Chloro-4,5-dimethoxyphenyl)methanol (Colorless Solid) Radical Benzylic Radical Intermediate Compound->Radical Light / O2 Initiation Aldehyde 3-Chloro-4,5-dimethoxybenzaldehyde (Yellow Oil/Solid) Radical->Aldehyde Oxidation Polymer Oligomers/Colored Impurities Aldehyde->Polymer Aldol Condensation (Long term) UV Light UV Light Heat (>25°C) Heat (>25°C) Acidic pH Acidic pH

Caption: Figure 1. The primary oxidative degradation pathway. Note that the appearance of yellow color typically indicates the formation of the conjugated aldehyde or subsequent oligomers.

Module 3: Troubleshooting Guide (Q&A)

This section addresses specific scenarios reported by users in the field.

Q1: The white powder has turned a pale yellow. Is it still usable?

Diagnosis: This is the hallmark sign of surface oxidation . The yellow color comes from the conjugated aldehyde impurity (benzaldehyde derivative), which has a high extinction coefficient (absorbs blue light strongly).

  • Action:

    • Run a TLC: Use 30% Ethyl Acetate in Hexanes. The aldehyde is less polar and will appear as a spot with a higher Rf value than the alcohol.

    • Purification: If the aldehyde spot is faint, you can often use the material for robust reactions (e.g., oxidations). If high purity is required, recrystallize from Hexane/Ethyl Acetate or perform a rapid silica plug filtration.

Q2: I see a new peak in my NMR around 10.0 ppm. What is it?

Diagnosis: This confirms the oxidation hypothesis.

  • Technical Insight: The proton on the aldehyde carbonyl group (-CH O) shows a distinct singlet between 9.8 and 10.2 ppm in

    
    H-NMR.[1]
    
  • Quantification: Integrate the aldehyde peak relative to the benzylic methylene peak (the -CH _2-OH protons at ~4.6 ppm).[1] If the aldehyde integral is >5% of the alcohol, repurification is required.

Q3: The material has clumped into a hard solid. Can I chip it out?

Diagnosis: Hygroscopicity (moisture absorption).

  • Risk: Mechanical force is fine, but moisture can interfere with water-sensitive reactions (e.g., using Grignard reagents or NaH).

  • Action: Dissolve the entire clump in dry Dichloromethane (DCM), dry over Magnesium Sulfate (

    
    ), filter, and concentrate in vacuo to recover a dry, free-flowing powder.
    
Q4: Can I store this in solution (e.g., DMSO or Methanol)?

Diagnosis: Not recommended for long-term storage.

  • Reasoning:

    • In DMSO: DMSO is a mild oxidant. Over months, it can facilitate the conversion to the aldehyde.

    • In Methanol: While stable, if any acid catalyst is present, the benzyl alcohol can undergo ether exchange (solvolysis) to form the methyl ether.

  • Best Practice: Store as a solid. If solution storage is mandatory, use anhydrous THF or DCM at -20°C under Argon.

Module 4: Standard Operating Procedure (SOP) for Handling

Follow this decision tree to ensure sample integrity upon receipt.

StorageSOP Start Receive Compound Inspect Visual Inspection: White/Off-white Solid? Start->Inspect Yellow Yellow/Orange? Inspect->Yellow No Good Material OK Inspect->Good Yes Purify Perform Recrystallization or Column Chromatography Yellow->Purify Purify->Good Usage Immediate Use (< 2 weeks)? Good->Usage ShortTerm Store at 4°C Amber Vial Desiccator Usage->ShortTerm Yes LongTerm Store at -20°C Flush Headspace with Argon Parafilm Seal Usage->LongTerm No

Caption: Figure 2. Decision tree for incoming material inspection and storage assignment.

References
  • BLD Pharm. (3-Chloro-4,5-dimethoxyphenyl)methanol Product Page. (Accessed 2024).[2][3] Recommended storage conditions and physical properties. Link

  • Sigma-Aldrich. 3,5-Dichloro-4-methoxybenzyl alcohol Safety Data Sheet. (Structural analog data used for hazard and stability extrapolation). Link

  • BenchChem. Stability of Veratryl Alcohol (3,4-Dimethoxybenzyl alcohol). (Provides mechanistic data on the oxidation of electron-rich benzyl alcohols to aldehydes). Link[1]

  • National Center for Biotechnology Information. PubChem Compound Summary for CAS 18268-78-5. Link

Sources

Optimization

Technical Support Center: Troubleshooting Low Conversion in the Reduction of 3-Chloro-4,5-dimethoxybenzoate

This guide provides in-depth troubleshooting for researchers, scientists, and drug development professionals experiencing low conversion rates in the reduction of 3-chloro-4,5-dimethoxybenzoate to (3-chloro-4,5-dimethoxy...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides in-depth troubleshooting for researchers, scientists, and drug development professionals experiencing low conversion rates in the reduction of 3-chloro-4,5-dimethoxybenzoate to (3-chloro-4,5-dimethoxyphenyl)methanol. We will explore common pitfalls, their underlying chemical principles, and provide actionable, field-proven solutions to optimize your reaction.

Frequently Asked Questions (FAQs)

Q1: I'm seeing a significant amount of unreacted starting material. What are the most likely causes?

Low conversion is a common issue and can stem from several factors. The primary suspects are often related to the choice and handling of the reducing agent, reaction conditions, and the inherent reactivity of the substrate.

  • Insufficient Reducing Agent: The stoichiometry of the reduction is critical. Complex metal hydrides like lithium aluminum hydride (LiAlH4) can be consumed by trace amounts of water or acidic protons in the solvent or on the glassware.[1][2]

  • Deactivated Reducing Agent: Both LiAlH4 and sodium borohydride (NaBH4) are sensitive to moisture and can decompose over time, leading to reduced activity.[2][3]

  • Sub-optimal Reaction Temperature: While many reductions are initiated at low temperatures (e.g., 0 °C or -78 °C) to control exothermicity, the reaction may require warming to room temperature or even gentle heating to proceed to completion.[4]

  • Steric Hindrance: The bulky methoxy groups ortho and meta to the ester may slightly hinder the approach of the hydride nucleophile.[5]

Q2: My reaction is sluggish, even with a powerful reducing agent like LiAlH4. How can I increase the reaction rate?

Slow reaction rates can often be addressed by modifying the reaction conditions to favor the reduction pathway.

  • Temperature Adjustment: Gradually warming the reaction mixture from a low initial temperature to room temperature or even reflux can significantly accelerate the rate. However, this must be done cautiously to avoid side reactions.

  • Solvent Choice: The choice of solvent can influence the reactivity of the reducing agent. For instance, LiBH4 is more reactive in ether than in THF.[1] For NaBH4 reductions, the use of a protic solvent like methanol is often necessary to activate the borohydride.[6][7]

  • Activation of the Reducing Agent: In the case of NaBH4, which is generally unreactive towards esters, the addition of a Lewis acid like calcium chloride (CaCl2) or lithium chloride (LiCl) can enhance its reducing power.[4]

Q3: I'm observing a side product that I suspect is the dechlorinated alcohol. Why is this happening and how can I prevent it?

Dechlorination is a known side reaction in the reduction of halogenated aromatic compounds, particularly with strong reducing agents.

  • Mechanism of Dechlorination: This side reaction can occur via a nucleophilic attack of the hydride on the carbon bearing the chlorine atom, especially if the aromatic ring is activated by electron-donating groups. Some reducing agents can also facilitate single-electron transfer (SET) pathways that lead to dehalogenation.

  • Mitigation Strategies:

    • Use a Milder Reducing Agent: If dechlorination is a significant issue, switching from LiAlH4 to a less reactive hydride such as sodium borohydride (in the presence of an activator) or lithium borohydride (LiBH4) may be beneficial.[1][4]

    • Catalytic Hydrogenation: This method can sometimes offer better chemoselectivity. However, careful selection of the catalyst and conditions is crucial to avoid hydrodechlorination.[8][9]

Q4: Can I use Sodium Borohydride (NaBH4) for this reduction? I thought it wasn't strong enough to reduce esters.

While NaBH4 is generally considered too mild to reduce esters under standard conditions, its reactivity can be enhanced.[3][10]

  • Activation with Additives: The addition of Lewis acids like CaCl2 or LiCl can activate the ester carbonyl towards hydride attack.[4]

  • Methanol as a Co-solvent: Performing the reaction in a mixture of an aprotic solvent like THF and a protic solvent like methanol can also facilitate the reduction. The slow addition of methanol to a refluxing mixture of the ester and NaBH4 in THF has been shown to be effective for reducing aromatic esters.[6][7] This method provides a safer and often more selective alternative to LiAlH4.[11]

Troubleshooting Flowchart

Troubleshooting_Flowchart start Low Conversion Rate Observed check_reagent 1. Verify Reducing Agent - Freshly opened/purchased? - Handled under inert atmosphere? start->check_reagent side_products Issue: Side Products Observed start->side_products check_conditions 2. Assess Reaction Conditions - Stoichiometry correct? - Anhydrous solvent and glassware? check_reagent->check_conditions incomplete_reaction Issue: Incomplete Reaction check_conditions->incomplete_reaction solution_reagent Action: - Use fresh, high-purity reducing agent. - Increase stoichiometry (e.g., 1.5-2 eq LiAlH4). incomplete_reaction->solution_reagent Reagent Quality/Amount solution_temp Action: - Allow reaction to warm to RT. - Gentle reflux if necessary (monitor by TLC). incomplete_reaction->solution_temp Reaction Kinetics solution_nabh4 Alternative: - Switch to NaBH4/MeOH or NaBH4/CaCl2. - See Protocol 2. incomplete_reaction->solution_nabh4 Safety/Selectivity Concern dechlorination Dechlorination Observed? side_products->dechlorination solution_milder_reagent Action: - Switch to a milder reducing agent (e.g., LiBH4). - Consider NaBH4-based systems. dechlorination->solution_milder_reagent Yes solution_hydrogenation Alternative: - Explore catalytic hydrogenation with a selective catalyst. dechlorination->solution_hydrogenation Yes

Caption: A flowchart for troubleshooting low conversion rates.

Detailed Experimental Protocols

Protocol 1: Reduction with Lithium Aluminum Hydride (LiAlH4)

This protocol is suitable for researchers aiming for a rapid and complete reduction, but caution is advised due to the high reactivity of LiAlH4.

Materials:

  • 3-chloro-4,5-dimethoxybenzoate

  • Lithium aluminum hydride (LiAlH4)

  • Anhydrous tetrahydrofuran (THF)

  • Anhydrous diethyl ether

  • 1 M Hydrochloric acid (HCl)

  • Saturated aqueous sodium sulfate (Na2SO4) solution

  • Anhydrous magnesium sulfate (MgSO4)

  • Round-bottom flask, dropping funnel, condenser, magnetic stirrer, ice bath

Procedure:

  • Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a condenser under an inert atmosphere (e.g., nitrogen or argon).

  • Reagent Preparation: In the flask, suspend LiAlH4 (1.5 equivalents) in anhydrous THF. Cool the suspension to 0 °C using an ice bath.

  • Substrate Addition: Dissolve 3-chloro-4,5-dimethoxybenzoate (1 equivalent) in anhydrous THF and add it to the dropping funnel. Add the substrate solution dropwise to the stirred LiAlH4 suspension over 30-60 minutes, maintaining the temperature at 0 °C.

  • Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Quenching: Cool the reaction mixture back to 0 °C. Cautiously and slowly add water dropwise to quench the excess LiAlH4. This is a highly exothermic process that generates hydrogen gas, so extreme care must be taken.[2] A common and safer workup procedure is the Fieser method: for every 'n' grams of LiAlH4 used, add 'n' mL of water, followed by 'n' mL of 15% NaOH solution, and finally '3n' mL of water.[1] This should produce a granular precipitate that is easy to filter.

  • Work-up: Filter the resulting suspension through a pad of Celite®, washing the filter cake with diethyl ether. Combine the organic filtrates and wash with 1 M HCl, followed by saturated aqueous Na2SO4 solution.

  • Isolation: Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purification: Purify the crude (3-chloro-4,5-dimethoxyphenyl)methanol by column chromatography on silica gel or recrystallization as needed.

Protocol 2: Modified Sodium Borohydride (NaBH4) Reduction

This protocol offers a milder and safer alternative to LiAlH4, which can be particularly useful if dechlorination is a concern.[6][7]

Materials:

  • 3-chloro-4,5-dimethoxybenzoate

  • Sodium borohydride (NaBH4)

  • Anhydrous tetrahydrofuran (THF)

  • Methanol (MeOH)

  • 2 M Hydrochloric acid (HCl)

  • Ethyl acetate

  • Saturated aqueous sodium bicarbonate (NaHCO3) solution

  • Brine

  • Anhydrous sodium sulfate (Na2SO4)

  • Round-bottom flask, condenser, magnetic stirrer, heating mantle

Procedure:

  • Setup: To a round-bottom flask equipped with a magnetic stirrer and a condenser, add 3-chloro-4,5-dimethoxybenzoate (1 equivalent) and NaBH4 (4-6 equivalents) in anhydrous THF.

  • Reaction Initiation: Heat the suspension to reflux.

  • Methanol Addition: Add methanol (e.g., 10 equivalents) dropwise over a period of 1-2 hours to the refluxing mixture.[6] Vigorous gas evolution will be observed.

  • Reaction Monitoring: Continue refluxing for an additional 2-12 hours after the methanol addition is complete. Monitor the reaction progress by TLC.

  • Quenching and Work-up: Cool the reaction mixture to room temperature and carefully quench by the slow addition of 2 M HCl until the gas evolution ceases and the pH is acidic.

  • Extraction: Extract the aqueous mixture with ethyl acetate (3x).

  • Washing: Combine the organic extracts and wash with saturated aqueous NaHCO3 solution, followed by brine.

  • Isolation: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography or recrystallization.

Data Summary Table

ParameterLiAlH4 ReductionNaBH4/MeOH ReductionKey Considerations
Reactivity HighModerateLiAlH4 is a much stronger reducing agent.[10]
Chemoselectivity LowerHigherNaBH4 is less likely to cause dechlorination.[7]
Safety High (pyrophoric, reacts violently with water)Moderate (generates H2 with protic solvents)Strict anhydrous and inert conditions are essential for LiAlH4.[2]
Typical Equivalents 1.5 - 2.04.0 - 6.0Excess is needed to account for side reactions and decomposition.
Temperature 0 °C to RTReflux (approx. 65 °C in THF)Temperature control is crucial for both safety and selectivity.
Work-up Cautious quenching requiredStandard acidic work-upThe Fieser work-up is recommended for LiAlH4 reactions.[1]

Mechanistic Insights

Reduction_Mechanism cluster_LAH LiAlH4 Reduction cluster_NaBH4 NaBH4/MeOH Reduction Ester_LAH Ester Coordination_LAH Coordination of Al to Carbonyl Oxygen Ester_LAH->Coordination_LAH 1 Hydride_Attack_1_LAH Nucleophilic Attack by Hydride Coordination_LAH->Hydride_Attack_1_LAH 2 Tetrahedral_Intermediate_LAH Tetrahedral Intermediate Hydride_Attack_1_LAH->Tetrahedral_Intermediate_LAH 3 Elimination_LAH Elimination of Alkoxide Tetrahedral_Intermediate_LAH->Elimination_LAH 4 Aldehyde_LAH Aldehyde Intermediate Elimination_LAH->Aldehyde_LAH 5 Hydride_Attack_2_LAH Second Hydride Attack Aldehyde_LAH->Hydride_Attack_2_LAH 6 Alkoxide_LAH Alkoxide Hydride_Attack_2_LAH->Alkoxide_LAH 7 Protonation_LAH Protonation (Work-up) Alkoxide_LAH->Protonation_LAH 8 Alcohol_LAH Primary Alcohol Protonation_LAH->Alcohol_LAH 9 Ester_NaBH4 Ester Activation_NaBH4 Activation by MeOH or Lewis Acid Ester_NaBH4->Activation_NaBH4 A Hydride_Attack_NaBH4 Nucleophilic Attack by Hydride Activation_NaBH4->Hydride_Attack_NaBH4 B Tetrahedral_Intermediate_NaBH4 Tetrahedral Intermediate Hydride_Attack_NaBH4->Tetrahedral_Intermediate_NaBH4 C Elimination_NaBH4 Elimination of Alkoxide Tetrahedral_Intermediate_NaBH4->Elimination_NaBH4 D Aldehyde_NaBH4 Aldehyde Intermediate Elimination_NaBH4->Aldehyde_NaBH4 E Hydride_Attack_2_NaBH4 Second Hydride Attack Aldehyde_NaBH4->Hydride_Attack_2_NaBH4 F Alkoxide_NaBH4 Alkoxide Hydride_Attack_2_NaBH4->Alkoxide_NaBH4 G Protonation_NaBH4 Protonation (Work-up) Alkoxide_NaBH4->Protonation_NaBH4 H Alcohol_NaBH4 Primary Alcohol Protonation_NaBH4->Alcohol_NaBH4 I

Caption: A simplified comparison of ester reduction mechanisms.

The reduction of an ester to a primary alcohol with a metal hydride proceeds via a two-step mechanism.[12][13] First, a nucleophilic acyl substitution occurs where a hydride ion attacks the carbonyl carbon, forming a tetrahedral intermediate. This intermediate then collapses, eliminating the alkoxide leaving group to form an aldehyde. The aldehyde is more reactive than the starting ester and is immediately reduced in a second step by another equivalent of the hydride to form an alkoxide, which is then protonated during the workup to yield the primary alcohol.[14]

With LiAlH4, the aluminum species coordinates to the carbonyl oxygen, making the carbonyl carbon more electrophilic and facilitating the initial hydride attack.[14] In the case of NaBH4, which is less reactive, an activator such as methanol or a Lewis acid is required to sufficiently polarize the ester carbonyl for the reaction to proceed at a reasonable rate.[4]

References

  • Selective Reduction of Esters to Access Aldehydes Using Fiddler Crab-Type Boranes. Journal of the American Chemical Society. Available at: [Link]

  • Problems and solutions during the alcohol reduction process. Barison Industry. Available at: [Link]

  • Reduction of methyl 3,4,5-trimethoxy benzoate using MeOH/NaBH4. Sciencemadness.org. Available at: [Link]

  • Selective Reductive Removal of Ester and Amide Groups from Arenes and Heteroarenes through Nickel-Catalyzed C−O and C−N Bond. KAUST Repository. Available at: [Link]

  • Chem 115. Andrew G Myers Research Group. Available at: [Link]

  • II Reduction Reactions. University of Glasgow. Available at: [Link]

  • Highly efficient catalytic hydrogenation of p-chloronitrobenzene: the synergistic effect and hybrid nano-structure. Nanoscale Advances (RSC Publishing). Available at: [Link]

  • How easy is the reduction of esters to alcohols? : r/chemistry. Reddit. Available at: [Link]

  • Sodium borohydride reduction of aromatic carboxylic acids via methyl esters. Indian Academy of Sciences. Available at: [Link]

  • Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Master Organic Chemistry. Available at: [Link]

  • LiAlH4 : r/chemistry. Reddit. Available at: [Link]

  • Sodium borohydride reduction of aromatic carboxylic acids via methyl esters. ResearchGate. Available at: [Link]

  • The sodium borohydride reduction of organic halides and related derivatives in aprotic solvents. VTechWorks. Available at: [Link]

  • Show the products you would obtain by reduction of the given esters with LiAlH4. Clutch Prep. Available at: [Link]

  • Reducing Agents for Esters in Organic Chemistry | PDF. Scribd. Available at: [Link]

  • Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Master Organic Chemistry. Available at: [Link]

  • Alcohol synthesis by carboxyl compound reduction. Organic Chemistry Portal. Available at: [Link]

  • 19.3: Reductions using NaBH4, LiAlH4. Chemistry LibreTexts. Available at: [Link]

  • NaBH4 and LiAlH4 Reduction Mechanism Made Easy! | Organic Chemistry. YouTube. Available at: [Link]

  • Reprogramming Imine Reductases for Enantioselective Reduction of Electron-Rich Enamides. PMC. Available at: [Link]

  • Catalytic hydrogenation and bifunctional catalysts | Research | Organische Chemie. TU Chemnitz. Available at: [Link]

  • Crabtree's catalyst. Wikipedia. Available at: [Link]

  • Reduction of esters by a novel photocatalyst. Institute for Molecular Science. Available at: [Link]

  • Reduction of esters by a novel photocatalyst. ScienceDaily. Available at: [Link]

  • Dechlorination mechanism of 4-chlorobenzoate in Pseudomonas sp. CBS3... ResearchGate. Available at: [Link]

  • How can i selectively reduce ester to alcohol instead of amide present? ResearchGate. Available at: [Link]

  • Reduction of esters. YouTube. Available at: [Link]

  • Reduction of Carboxylic Acids and Their Derivatives. Chemistry Steps. Available at: [Link]

  • Why some esters can be reduced by sodium borohydride? ResearchGate. Available at: [Link]

  • 87 CHM2210 Reduction of Esters to Yield Alcohols. YouTube. Available at: [Link]

  • CN105712891A - Method used for preparing high purity 3-chloro-4-methoxybenzylamine.Google Patents.
  • Enantioselective reduction of propiophenone formed from 3-chloropropiophenone and stereoinversion of the resulting alcohols in selected yeast cultures | Request PDF. ResearchGate. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Purification Strategies for (3-Chloro-4,5-dimethoxyphenyl)methanol

Ticket ID: #PUR-3CL-45D-OH Status: Open Assigned Scientist: Senior Application Specialist Subject: Removal of Inorganic Salts (Borates, Sodium, Halides) from Reduction Mixtures Executive Summary & Chemical Context[1][2][...

Author: BenchChem Technical Support Team. Date: March 2026

Ticket ID: #PUR-3CL-45D-OH Status: Open Assigned Scientist: Senior Application Specialist Subject: Removal of Inorganic Salts (Borates, Sodium, Halides) from Reduction Mixtures

Executive Summary & Chemical Context[1][2][3][4][5][6]

Welcome to the Technical Support Center. You are likely synthesizing (3-Chloro-4,5-dimethoxyphenyl)methanol via the reduction of 3-Chloro-4,5-dimethoxybenzaldehyde (or its corresponding acid/ester) using Sodium Borohydride (NaBH₄) .

While the reduction itself is robust, the challenge lies in the workup. The target molecule is a benzyl alcohol with a lipophilic core (chlorine + 2 methoxy groups) but a polar hydroxyl tail. This amphiphilic nature often leads to:

  • Borate Ester Trapping: Boron species form stable covalent complexes with the alcohol, dragging the product into the aqueous phase or preventing crystallization.

  • Phase Separation Issues: The product density is close to water, leading to emulsions.

  • Salt Occlusion: Inorganic salts (NaCl, NaBO₂) get trapped in the crystal lattice during solidification.

This guide provides three validated protocols to resolve these issues, moving from standard aqueous methods to advanced scavenging techniques.

Diagnostic Workflow (Decision Matrix)

Before selecting a protocol, determine the state of your crude mixture using the logic flow below.

purification_logic Start Start: Crude Reaction Mixture SolubilityCheck Is the crude product water-soluble? Start->SolubilityCheck BoronCheck Is Boron contamination suspected? (Gooey solid) SolubilityCheck->BoronCheck No (Precipitate forms) MethodC Method C: Non-Aqueous Filtration (Anhydrous Conditions) SolubilityCheck->MethodC Yes (High Polarity) MethodA Method A: Standard Aqueous Workup (pH Controlled) BoronCheck->MethodA No (Clean Solid) MethodB Method B: MeOH Co-evaporation (Borate Removal) BoronCheck->MethodB Yes (Sticky/Gums)

Figure 1: Decision matrix for selecting the appropriate salt removal strategy based on crude product physical state.

Method A: The pH-Controlled Aqueous Workup (Standard)

Best for: Routine removal of Na salts and bulk Boron when the product separates well.

The Science of Causality

Standard water washes often fail because neutral borate esters are lipophilic. By adjusting the pH, we hydrolyze these esters into water-soluble boric acid/borate salts.

Protocol
  • Quench: Cool reaction mixture to 0°C. Slowly add saturated aqueous Ammonium Chloride (NH₄Cl) .

    • Why: This buffers the solution to pH ~5-6, gently hydrolyzing the borate complex without risking acid-catalyzed ether cleavage (demethylation).

  • Agitation: Stir vigorously for 30-60 minutes .

    • Critical Step: Borate hydrolysis is slow. Brief shaking in a sep funnel is insufficient.

  • Extraction: Extract with Ethyl Acetate (EtOAc) or Dichloromethane (DCM) .[1]

    • Note: (3-Chloro-4,5-dimethoxyphenyl)methanol is highly soluble in DCM.

  • Brine Wash: Wash the organic layer with saturated NaCl.[2]

  • Drying: Dry over anhydrous Na₂SO₄ and concentrate.

Method B: The Methanol Co-Evaporation (Boron Scavenging)

Best for: "Gooey" solids or when yield is lower than expected (indicating product is trapped in borate complexes).

The Science of Causality

Boron byproducts often exist as mono- or di-alkoxy boranes attached to your product. Adding Methanol (MeOH) converts these "stuck" boranes into Trimethyl Borate (B(OMe)₃) , which is a volatile liquid (bp 68°C) that can be removed via rotary evaporation.

boron_removal Complex Product-O-B(OH)2 (Trapped Complex) Intermediate Transesterification Complex->Intermediate MeOH + Excess MeOH (Solvent) MeOH->Intermediate Product Free Alcohol (Product) Intermediate->Product Waste B(OMe)3 (Volatile Gas) Intermediate->Waste Evaporation

Figure 2: Mechanism of Boron removal via Trimethyl Borate azeotrope formation.

Protocol
  • Concentrate: Evaporate the reaction solvent to a residue.

  • Re-dissolve: Add Methanol (MeOH) (approx. 10 mL per gram of crude).

  • Evaporate: Concentrate to dryness on a rotary evaporator.

  • Repeat: Repeat steps 2-3 three times .

  • Final Polish: Re-dissolve in DCM, filter through a small pad of silica or Celite to remove precipitated inorganic salts (NaCl), and evaporate.

Method C: Non-Aqueous Filtration (Precipitation)

Best for: Large scale preparations where aqueous extraction volumes are prohibitive, or if the product forms an emulsion.

Protocol
  • Quench: Add Acetone or solid Acetone/Dry Ice to the reaction mixture.

  • Precipitation: Add a non-polar solvent (Hexanes or Heptane) slowly to the reaction mixture while stirring.

    • Result: Inorganic salts (NaBH₄ residues) are insoluble in Hexane/Acetone mixtures and will precipitate as a white powder.

  • Filtration: Filter the mixture through a sintered glass funnel packed with Celite 545 .

  • Elution: Wash the filter cake with DCM to ensure no product remains on the salts.

Quantitative Data & Validation

How do you know the salts are actually gone? Use these validation metrics.

Validation MethodWhat to look forPass Criteria
Ash Test Burn 50mg of product in a crucible.< 0.1% Residue. Any visible white powder indicates salt.
¹H NMR (DMSO-d₆) Check for broad peaks around 3-5 ppm (borates) or sharp solvent peaks.Sharp OH doublet (coupling to CH₂). Broad OH singlets often indicate salt exchange.
¹¹B NMR Scan for Boron content.No signal. (Standard borates appear ~18-20 ppm).
Silver Nitrate Test Dissolve in water/HNO₃, add AgNO₃.Clear solution. Precipitate indicates Chloride (Cl⁻) contamination.

Frequently Asked Questions (FAQ)

Q: My product is an oil, but it should be a solid. Did I fail to remove the salts? A: Likely, yes. Borate impurities lower the melting point significantly, keeping the product as a supercooled liquid (oil). Try Method B (MeOH Co-evaporation) followed by scratching the flask with a glass rod in the presence of cold hexanes to induce crystallization.

Q: Can I use strong acid (HCl) to speed up the hydrolysis? A: Proceed with caution. While HCl is faster, the 3-chloro-4,5-dimethoxy substitution pattern makes the aromatic ring electron-rich. Strong acids and heat can lead to polymerization or ether cleavage. Stick to NH₄Cl or dilute Acetic Acid.

Q: I have a persistent emulsion during the aqueous extraction. A: This is common with benzyl alcohols.

  • Add solid NaCl to the aqueous layer until it is saturated.

  • Filter the entire biphasic mixture through a pad of Celite . The solid particulates stabilizing the emulsion will be trapped, allowing the layers to separate.

References

  • Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.
  • Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Source for standard borohydride reduction workups).
  • Ranu, B. C. (1995). Zinc Borohydride - A Reducing Agent with High Potential. Synlett, 1995(Spec Issue), 885-892.
  • Periasamy, M., & Thirumalaikumar, M. (2000). Methods of enhancement of reactivity and selectivity of sodium borohydride for applications in organic synthesis. Journal of Organometallic Chemistry, 609(1-2), 137-151. Link

Sources

Optimization

Technical Support: Moisture Management for (3-Chloro-4,5-dimethoxyphenyl)methanol Intermediates

Ticket ID: #TCH-83274-M Status: Open Priority: High (Process Critical) Agent: Senior Application Scientist, Process Chemistry Division Executive Summary: The "Moisture Paradox" (3-Chloro-4,5-dimethoxyphenyl)methanol (CAS...

Author: BenchChem Technical Support Team. Date: March 2026

Ticket ID: #TCH-83274-M Status: Open Priority: High (Process Critical) Agent: Senior Application Scientist, Process Chemistry Division

Executive Summary: The "Moisture Paradox"

(3-Chloro-4,5-dimethoxyphenyl)methanol (CAS: 83274-12-8) presents a classic "Moisture Paradox" in organic synthesis.

  • The Alcohol (Precursor): In its native alcohol form, the molecule is relatively stable and non-hygroscopic. It can be handled in air for short periods.[1]

  • The Intermediate (Activated Species): The moment you activate this alcohol (converting it to a benzyl chloride, bromide, or mesylate ) for nucleophilic substitution, it becomes hypersensitive to moisture.

Why? The 4,5-dimethoxy substitution pattern is electron-donating. This stabilizes the benzylic carbocation, making the leaving group (chloride/mesylate) extremely labile. In the presence of even trace water (ppm levels), the activated intermediate will rapidly hydrolyze back to the starting alcohol or dimerize into a dibenzyl ether, destroying your yield.

Core Storage & Handling Protocols

Module A: Raw Material Storage
  • Condition: Store the alcohol at 2-8°C under an inert atmosphere (Argon preferred over Nitrogen due to density).

  • Container: Amber glass vials with PTFE-lined caps.

  • Visual Check: The material should be a white to off-white solid.

    • Warning Sign: A pink or reddish hue indicates surface oxidation to the benzaldehyde or formation of quinoid species. Recrystallize from Isopropyl Alcohol (IPA) if significant discoloration is observed.

Module B: Solvent Rigor (The Self-Validating System)

You cannot rely on "fresh" bottles. You must validate solvent dryness before the activation step (e.g., chlorination with


).
SolventMax Water LimitRecommended Drying MethodValidation Method
Dichloromethane (DCM) < 50 ppmDistillation over

Karl Fischer (Coulometric)
THF < 30 ppmNa/Benzophenone (Blue color = Dry)Visual (Deep Blue indicator)
Toluene < 50 ppmMolecular Sieves (4Å, activated)Karl Fischer

Pro-Tip: For small-scale reactions (<1g), do not distill. Use a solvent purification system (SPS) or purchase "Anhydrous" grade solvents packaged in Septum-sealed bottles and use them immediately upon puncture.

Reaction Optimization: Activation & Moisture Control

The most common failure point is the conversion of the alcohol to 3-Chloro-4,5-dimethoxybenzyl chloride .

The Mechanism of Failure

If moisture is present during activation (e.g., using Thionyl Chloride), the reaction generates HCl. Water acts as a competitive nucleophile, reverting the reactive benzyl chloride back to the alcohol or forming the symmetric ether.

ReactionPathways Alcohol (3-Chloro-4,5-dimethoxyphenyl) methanol Intermediate ACTIVE INTERMEDIATE (Benzyl Chloride/Mesylate) Alcohol->Intermediate Activation Activator Activator (SOCl2 / MsCl) Activator->Intermediate Product Target Product (Nucleophilic Attack) Intermediate->Product  + Nucleophile (Amine/Phenol) Hydrolysis Hydrolysis (Revert to Alcohol) Intermediate->Hydrolysis  + H2O (Moisture) Dimer Dimerization (Dibenzyl Ether) Intermediate->Dimer  + Alcohol (Slow)

Figure 1: The "Fork in the Road." Moisture (Red path) creates a cycle of destruction where the intermediate reverts to the starting material.

Step-by-Step Anhydrous Protocol
  • Azeotropic Drying (Crucial Step):

    • Dissolve the starting alcohol in Toluene.

    • Rotary evaporate to dryness. Repeat 2x . This physically entrains and removes surface moisture.

    • Why? This is more effective than vacuum drying for removing trace water trapped in the crystal lattice.

  • The "Schlenk" Transfer:

    • Do not weigh the dried alcohol in open air.

    • Flush the reaction flask with Argon for 5 minutes.

    • Add reagents (e.g.,

      
      ) via a glass syringe through a rubber septum. Never pour. 
      
  • Scavenging:

    • If using Methanesulfonyl chloride (MsCl), add Triethylamine (

      
      )  as a base. Ensure the 
      
      
      
      is distilled over KOH.
    • Self-Validation: If the reaction mixture turns immediately black/tarry upon adding

      
      , your base was wet or the exotherm was uncontrolled.
      

Troubleshooting Guide (FAQ)

Q1: My reaction mixture turned a deep pink/purple color. Is it ruined?

Diagnosis: Likely Carbocation Formation .

  • Explanation: Electron-rich benzyl chlorides can ionize to form the benzyl cation. In high concentrations, these cations are deeply colored (pink/red).

  • Action: This is not necessarily a failure. However, if the color persists after quenching, it suggests polymerization.

  • Fix: Check your temperature. Keep activation steps (addition of

    
    ) at 0°C or -10°C . Room temperature addition often favors cation polymerization.
    
Q2: I see the "Starting Material" spot on TLC even after adding excess Thionyl Chloride.

Diagnosis: Hydrolysis Cycle .

  • Explanation: You are converting Alcohol

    
     Chloride, but adventitious water is converting Chloride 
    
    
    
    Alcohol just as fast.
  • Action: Add a catalytic amount of DMF (Dimethylformamide) .

  • Mechanism: DMF forms the Vilsmeier-Haack reagent in situ, which is a more potent and faster chlorinating agent than

    
     alone, outcompeting the hydrolysis rate.
    
Q3: The product precipitates as a sticky gum instead of a solid.

Diagnosis: Polymorph or Impurity .

  • Action: Triturate the gum with cold Diethyl Ether or Hexanes .

  • Why? The 3-chloro-4,5-dimethoxy derivatives are often lipophilic. Non-polar solvents will dissolve the impurities (dimers) and force the pure product to crystallize.

Experimental Workflow Visualization

Use this logic flow to determine if your setup is sufficiently anhydrous for this chemistry.

WorkflowLogic Start Start Synthesis CheckSolvent Test Solvent Moisture (Karl Fischer / Na-Benzo) Start->CheckSolvent Dry Re-dry Solvent (Sieves / Distillation) CheckSolvent->Dry Wet (>50ppm) Proceed Azeotrope Starting Material (w/ Toluene) CheckSolvent->Proceed Dry (<50ppm) Dry->CheckSolvent React Add Activator (0°C, under Argon) Proceed->React Monitor Monitor TLC React->Monitor

Figure 2: Decision tree for ensuring anhydrous integrity before committing valuable starting material.

References

  • BenchChem Technical Support. "Managing Moisture Sensitivity of Benzyl Intermediates." BenchChem Knowledge Base. Accessed 2024.[2] Link

  • Organic Syntheses. "Preparation of Benzyl Chlorides from Benzyl Alcohols." Org.[2][3][4] Synth. Coll. Vol. 4, p.571. Link

  • Wipf, P. "Techniques for Handling Air- and Moisture-Sensitive Compounds." University of Pittsburgh, Department of Chemistry. Link

  • Sigma-Aldrich. "Solvent Drying and Purification Guide." Technical Bulletin AL-134. Link

  • PureSynth. "3-Chloro-4-Hydroxy-5-Methoxybenzyl Alcohol Properties and Handling." PureSynth Product Data. Link

Sources

Troubleshooting

Chromatography techniques for separating (3-Chloro-4,5-dimethoxyphenyl)methanol from impurities

Welcome to the Technical Support Center. This guide provides advanced troubleshooting and validated methodologies for the chromatographic separation of (3-Chloro-4,5-dimethoxyphenyl)methanol (CAS 18268-78-5) from common...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide provides advanced troubleshooting and validated methodologies for the chromatographic separation of (3-Chloro-4,5-dimethoxyphenyl)methanol (CAS 18268-78-5) from common synthetic impurities. These impurities typically include its synthetic precursor (3-chloro-4,5-dimethoxybenzaldehyde), over-reduced byproducts, and regioisomers.

Section 1: Troubleshooting FAQs (HPLC & GC)

Q1: Why does (3-Chloro-4,5-dimethoxyphenyl)methanol co-elute with 3-chloro-4,5-dimethoxybenzaldehyde on my standard C18 column? A: In reversed-phase HPLC (RP-HPLC), the benzylic alcohol is more polar than the corresponding aldehyde due to its ability to act as both a hydrogen bond donor and acceptor. Consequently, the alcohol should elute before the aldehyde . If co-elution occurs on a C18 column, your gradient is likely too steep, or the organic modifier is overpowering the subtle polarity differences. Actionable Fix: Flatten your gradient profile (e.g., 10% to 40% organic over 20 minutes). Additionally, switching the organic modifier from Acetonitrile (ACN) to Methanol (MeOH) can enhance hydrogen-bonding selectivity, pulling the alcohol and aldehyde peaks apart.

Q2: I have identified a regioisomeric impurity (e.g., 2-chloro-4,5-dimethoxyphenyl methanol). Why can't I resolve it on my C18 column, and what should I use instead? A: Standard C18 stationary phases separate primarily based on hydrophobic volume. Positional isomers (regioisomers) of halogenated and methoxy-substituted benzenes have nearly identical hydrophobic footprints, leading to co-elution. Actionable Fix: Switch to a Pentafluorophenyl (PFP) column. PFP phases offer alternative retention mechanisms, including


 interactions, dipole-dipole interactions, and electrostatic interactions with the fluorine atoms. The electron-rich methoxy groups and the electron-withdrawing chloro group interact uniquely with the PFP ring depending on their spatial arrangement, allowing baseline resolution of regioisomers .

Q3: When analyzing the alcohol via Gas Chromatography (GC-FID), I observe severe peak tailing and poor reproducibility. How can I correct this? A: The free hydroxyl (-OH) group on the benzylic alcohol interacts strongly with active silanol sites on the GC column liner and stationary phase, causing peak tailing and potential thermal degradation. Actionable Fix: You must mask the polar hydroxyl group via derivatization prior to injection. Silylation using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) converts the alcohol into a volatile, thermally stable trimethylsilyl (TMS) ether, ensuring sharp, symmetrical peaks .

Section 2: Experimental Protocols & Workflows

Protocol A: RP-HPLC Method for Resolving Alcohol, Aldehyde, and Regioisomers

Principle: Utilizing a PFP stationary phase combined with a methanol-based gradient to maximize dipole and hydrogen-bonding selectivity.

  • Column Preparation: Install a PFP core-shell column (e.g., 2.6 µm, 100 x 4.6 mm). Flush with 100% Methanol for 20 column volumes, then equilibrate with initial mobile phase conditions (90% Water / 10% Methanol) for 15 minutes.

  • Mobile Phase Preparation:

    • Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water (buffers silanol activity).

    • Mobile Phase B: 0.1% Formic Acid in LC-MS grade Methanol.

  • Sample Preparation: Dissolve the crude mixture in 50:50 Water:Methanol to a concentration of 1 mg/mL. Filter through a 0.22 µm PTFE syringe filter.

  • Execution: Run the gradient as specified in Table 2 . Monitor UV absorbance at 254 nm and 280 nm.

Protocol B: GC-FID Derivatization Workflow using BSTFA

Principle: Silylation of the benzylic alcohol to a TMS-ether to eliminate hydrogen bonding with the GC column.

  • Drying: Transfer 5 mg of the sample into a 2 mL glass autosampler vial. Ensure the sample is completely anhydrous, as water rapidly quenches BSTFA.

  • Reagent Addition: Add 500 µL of anhydrous Pyridine (acts as an acid scavenger and catalyst), followed by 500 µL of BSTFA containing 1% Trimethylchlorosilane (TMCS).

  • Incubation: Cap the vial tightly with a PTFE-lined septum. Heat the vial in a dry block at 60°C for 30 minutes.

  • Analysis: Allow the vial to cool to room temperature. Inject 1 µL into the GC-FID using a split ratio of 50:1 on a 5% phenyl/95% dimethylpolysiloxane column (e.g., DB-5).

Section 3: Data Presentation

Table 1: Physicochemical Properties & Expected RP-HPLC Elution Order

CompoundRoleXLogP3 (Predicted)H-Bond DonorsExpected Elution Order (RP-HPLC)
(3-Chloro-4,5-dimethoxyphenyl)methanolTarget Product~1.811 (Earliest)
3-Chloro-4,5-dimethoxybenzaldehydeStarting Material~2.002
1-Chloro-2,3-dimethoxy-5-methylbenzeneOver-reduced Impurity~3.103 (Latest)

Table 2: Optimized HPLC Gradient for PFP Column

Time (min)Flow Rate (mL/min)% Mobile Phase A (Water + 0.1% FA)% Mobile Phase B (MeOH + 0.1% FA)
0.01.09010
2.01.09010
15.01.04060
18.01.0595
22.01.0595
22.11.09010
27.01.09010

Section 4: Troubleshooting Visualizations

HPLCTroubleshooting Start Co-elution of Alcohol & Aldehyde on C18 Column CheckGrad Is gradient too steep? Start->CheckGrad FlatGrad Flatten gradient (e.g., 10-40% B over 20 min) CheckGrad->FlatGrad Yes CheckMod Change Organic Modifier CheckGrad->CheckMod No UseMeOH Switch ACN to MeOH (Enhances H-bonding selectivity) CheckMod->UseMeOH CheckIsomer Are regioisomers co-eluting? UseMeOH->CheckIsomer UsePFP Switch to PFP Column (Fluorinated pi-pi interactions) CheckIsomer->UsePFP Yes

Diagnostic logic tree for resolving co-eluting peaks during RP-HPLC method development.

GCDerivatization Sample Dry Sample (Alcohol) Reagent Add BSTFA + 1% TMCS & Pyridine Sample->Reagent Heat Incubate at 60°C for 30 mins Reagent->Heat Analyze Inject into GC-FID/MS (TMS-Ether Derivative) Heat->Analyze

Step-by-step workflow for the silylation of benzylic alcohols prior to gas chromatography.

Section 5: References

  • Title: PubChem Compound Summary for CID 240052, 3-Chloro-4,5-dimethoxybenzaldehyde Source: National Center for Biotechnology Information (PubChem) URL: [Link]

  • Title: Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns Source: Agilent Technologies, Inc. Application Notes URL: [Link]

Reference Data & Comparative Studies

Validation

Structural Elucidation &amp; Comparative 1H NMR Profiling: (3-Chloro-4,5-dimethoxyphenyl)methanol

Executive Summary & Structural Context[1][2][3][4][5] (3-Chloro-4,5-dimethoxyphenyl)methanol (often referred to as 5-Chloroveratryl alcohol in lignin chemistry contexts) represents a critical intermediate in the synthesi...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Structural Context[1][2][3][4][5]

(3-Chloro-4,5-dimethoxyphenyl)methanol (often referred to as 5-Chloroveratryl alcohol in lignin chemistry contexts) represents a critical intermediate in the synthesis of chlorinated pharmaceutical scaffolds and a model compound for studying halogenated lignin degradation.

Unlike its symmetric analogs (e.g., 3,4,5-trimethoxybenzyl alcohol), this molecule possesses a broken symmetry axis due to the C3-Chlorine substituent. This guide provides a definitive 1H NMR analysis, contrasting it against its metabolic precursor (3-Chloro-4,5-dimethoxybenzaldehyde ) and its non-chlorinated analog (Veratryl alcohol ), to establish a robust identification protocol.

The Core Challenge

Distinguishing this alcohol from its aldehyde precursor is trivial; however, distinguishing it from regioisomers (e.g., 4-chloro-3,5-dimethoxy) or determining the extent of chlorination requires precise analysis of the aromatic coupling constants and chemical shift perturbations.

Experimental Protocol: Acquisition Parameters

To ensure reproducibility and resolution of the hydroxyl coupling, the following protocol is recommended.

Sample Preparation[3][4][6][7][8][9][10]
  • Solvent: DMSO-d

    
     (99.9% D) is preferred over CDCl
    
    
    
    for two reasons:
    • It slows proton exchange, allowing the benzylic hydroxyl proton (-OH) to appear as a distinct triplet (coupling with -CH

      
      -), verifying the alcohol functionality.
      
    • It prevents aggregation of the planar aromatic rings.

  • Concentration: 10–15 mg of analyte in 0.6 mL solvent.

  • Reference: Tetramethylsilane (TMS) internal standard (

    
     0.00 ppm).[1]
    
Instrument Parameters (400 MHz or higher)
  • Pulse Sequence: Standard 1D proton (zg30).

  • Relaxation Delay (D1):

    
     1.0 s (ensure full relaxation of aromatic protons).
    
  • Scans (NS): 16 (sufficient for >10 mg sample).

  • Temperature: 298 K.[2]

Spectral Analysis & Assignment Logic

The 1H NMR spectrum of (3-Chloro-4,5-dimethoxyphenyl)methanol is characterized by four distinct zones.

Zone A: The Aromatic Region ( 6.8 – 7.2 ppm)

The chlorine atom at position 3 breaks the ring symmetry, creating two non-equivalent aromatic protons at positions 2 and 6.

  • H-2 (

    
     ~7.05 ppm, d, 
    
    
    
    Hz):
    • Assignment: This proton is flanked by the electron-withdrawing Chlorine (C3) and the hydroxymethyl group (C1). The inductive effect (-I) of Chlorine deshields this proton, shifting it downfield relative to H-6.

    • Splitting: Appears as a doublet due to meta-coupling with H-6.

  • H-6 (

    
     ~6.85 ppm, d, 
    
    
    
    Hz):
    • Assignment: Located between the hydroxymethyl group (C1) and the Methoxy group (C5). The electron-donating resonance effect (+M) of the ortho-methoxy group shields this proton, moving it upfield.

    • Splitting: Doublet (meta-coupling with H-2).

Zone B: The Benzylic Region ( 4.4 – 5.2 ppm)
  • -CH

    
    - (
    
    
    
    ~4.45 ppm):
    • In CDCl

      
       : Appears as a sharp singlet (OH exchange is fast).
      
    • In DMSO-d

      
       : Appears as a doublet (
      
      
      
      Hz) due to coupling with the adjacent OH.
  • -OH (

    
     ~5.20 ppm): 
    
    • Visible in DMSO-d

      
       as a triplet (
      
      
      
      Hz). This is the diagnostic "fingerprint" confirming the reduction of the aldehyde.
Zone C: The Alkoxy Region ( 3.7 – 3.9 ppm)
  • 4-OMe & 5-OMe:

    • Unlike symmetric 3,4,5-trimethoxy systems, these two methoxy groups are magnetically non-equivalent.

    • C4-OMe: Flanked by Cl and OMe.[3] Sterically crowded and electronically perturbed. Typically the slightly downfield singlet.

    • C5-OMe: Flanked by OMe and H. Typically the upfield singlet.

Comparative Profiling: The "Decision Matrix"

This section objectively compares the target molecule against its most common impurities and analogs.

Table 1: Chemical Shift Comparison (in DMSO-d )
FeatureTarget: (3-Cl-4,5-dimethoxy)benzyl alcohol Precursor: 3-Cl-4,5-dimethoxybenzaldehyde Analog: Veratryl Alcohol (Non-Chlorinated)
Diagnostic Peak

5.20 (t, OH)

9.85 (s, CHO)

4.90 (t, OH)
Benzylic H

4.45 (d, -CH

-)
N/A

4.42 (d, -CH

-)
Aromatic Pattern AX System (2 doublets,

)
AX System (2 doublets,

)
ABX System (d, dd, d)
H-2 Shift ~7.05 ppm (Deshielded by Cl)~7.40 ppm (Deshielded by C=O)~6.90 ppm
Symmetry AsymmetricAsymmetricAsymmetric
Mechanistic Insight: The Chlorine Effect

Replacing the H-3 of Veratryl alcohol with Chlorine causes a deshielding effect on the adjacent H-2 proton (


 ppm) and collapses the complex ABX coupling pattern of Veratryl alcohol (where H-5 couples to H-6) into a simple meta-coupled AX system.

Visualization: Structural Confirmation Workflow

The following diagram outlines the logical decision tree for confirming the structure from a crude reaction mixture.

NMR_Analysis Start Crude Product Spectrum (DMSO-d6) Check_Aldehyde Check 9.5 - 10.0 ppm (CHO Signal) Start->Check_Aldehyde Aldehyde_Present Signal Present: Incomplete Reduction (Impurity: Aldehyde) Check_Aldehyde->Aldehyde_Present Yes No_Aldehyde Signal Absent: Reduction Complete Check_Aldehyde->No_Aldehyde No Check_Benzylic Check 4.0 - 5.5 ppm No_Aldehyde->Check_Benzylic Splitting_Check Analyze -CH2- Signal Check_Benzylic->Splitting_Check Singlet Singlet Observed: Likely CDCl3 solvent or Acidic Impurity Splitting_Check->Singlet Doublet Doublet (J~5.5Hz): Confirms Alcohol (-CH2-OH) Splitting_Check->Doublet Aromatic_Check Analyze Aromatic Region (6.5 - 7.5 ppm) Doublet->Aromatic_Check Three_Peaks 3 Proton Signals (ABX): Wrong Structure (Veratryl Alcohol?) Aromatic_Check->Three_Peaks Two_Peaks 2 Distinct Doublets (J~2Hz): Confirms 1,3,4,5-Subst. (Target Molecule) Aromatic_Check->Two_Peaks

Caption: Logical workflow for validating (3-Chloro-4,5-dimethoxyphenyl)methanol structure and ruling out common precursors.

Synthesis & Troubleshooting References

Common Impurities[8]
  • Residual Reducing Agent: Boron salts (from NaBH

    
     reduction) can broaden the OH peaks. Ensure proper quenching with dilute HCl and aqueous workup.
    
  • Over-Chlorination: Look for the disappearance of the H-2/H-6 doublets and the appearance of a single aromatic singlet, indicating the formation of 2,3-dichloro-4,5-dimethoxy... (rare due to sterics) or chlorination at the 6-position.

References
  • Aldehyde Precursor Data

    • National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 240052, 3-Chloro-4,5-dimethoxybenzaldehyde.[4] Retrieved from [Link]

    • Note: Provides the baseline chemical shifts for the unreduced carbonyl precursor.
  • Analog Comparison (Veratryl Alcohol)

    • National Institute of Advanced Industrial Science and Technology (AIST). Spectral Database for Organic Compounds (SDBS). "1H NMR of 3,4-Dimethoxybenzyl alcohol." Retrieved from [Link] (Search SDBS No: 3265).

  • Solvent Impurity Tables

    • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[5][1][2] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

  • Lignin Model Chemistry (Contextual)

Sources

Comparative

FTIR Spectral Identification of (3-Chloro-4,5-dimethoxyphenyl)methanol: A Comparative Guide

As a Senior Application Scientist in drug development and analytical chemistry, distinguishing a target active pharmaceutical ingredient (API) or synthetic intermediate from structurally similar analogs is a critical qua...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist in drug development and analytical chemistry, distinguishing a target active pharmaceutical ingredient (API) or synthetic intermediate from structurally similar analogs is a critical quality control mandate. Fourier Transform Infrared (FTIR) spectroscopy serves as a rapid, non-destructive screening tool that provides a unique molecular fingerprint based on vibrational transitions[1].

This guide provides an in-depth, objective comparison of the FTIR spectral performance of (3-Chloro-4,5-dimethoxyphenyl)methanol against common structural alternatives, supported by mechanistic causality and a self-validating experimental protocol.

Mechanistic Basis of FTIR Identification

To accurately identify (3-Chloro-4,5-dimethoxyphenyl)methanol, we must move beyond simple pattern matching and understand the causality behind the spectral peaks. The frequency of a stretching vibration is governed by Hooke’s Law, which dictates that vibrational frequency is directly proportional to bond strength (force constant) and inversely proportional to the reduced mass of the atoms involved[2].

  • Hydroxyl Group (-OH): The primary alcohol group exhibits a broad, strong peak between 3200–3500 cm⁻¹ . The broadening is caused by intermolecular hydrogen bonding, which varies the O-H bond lengths and force constants across the sample matrix, creating a distribution of vibrational frequencies.

  • Methoxy Groups (-OCH₃): These groups are strongly electron-donating via resonance. They exhibit aliphatic C-H stretching at 2850–2950 cm⁻¹ . More diagnostically, the C-O-C ether linkages produce intense asymmetric and symmetric stretching bands around 1250 cm⁻¹ and 1040 cm⁻¹ , respectively.

  • Aryl Chloride (C-Cl): Because chlorine is a heavy atom (high reduced mass) and the C-Cl bond is relatively weak, the stretching vibration is pushed far down into the fingerprint region[3]. A strong, highly diagnostic band appears at 700–750 cm⁻¹ .

  • Aromatic Ring (C=C): The electron-donating methoxy groups and the electron-withdrawing chlorine atom break the symmetry of the benzene ring. This results in multiple sharp, distinct C=C stretching bands in the 1500–1600 cm⁻¹ region.

G Molecule (3-Chloro-4,5-dimethoxyphenyl)methanol OH Hydroxyl (-OH) 3200-3500 cm⁻¹ Molecule->OH Hydrogen Bonding Methoxy Methoxy (-OCH₃) 1250 & 1040 cm⁻¹ Molecule->Methoxy Ether C-O Stretch ArylCl Aryl Chloride (C-Cl) ~750 cm⁻¹ Molecule->ArylCl Heavy Atom Shift Aromatic Aromatic Ring (C=C) 1500-1600 cm⁻¹ Molecule->Aromatic Ring Resonance

Functional group mapping to FTIR spectral regions for the target molecule.

Comparative Spectral Analysis

In synthesis workflows, (3-Chloro-4,5-dimethoxyphenyl)methanol must often be distinguished from unchlorinated precursors or demethoxylated side-products. Overlapping peaks in complex mixtures can obscure analysis[4], making the identification of isolated, diagnostic bands critical.

We compare the target compound against two common alternatives: 3,4,5-Trimethoxybenzyl alcohol (lacks the chlorine atom) and 4-Chlorobenzyl alcohol (lacks the methoxy groups).

Table 1: Quantitative Comparison of Diagnostic Spectral Regions
Spectral Region(3-Chloro-4,5-dimethoxyphenyl)methanolAlternative 1: 3,4,5-Trimethoxybenzyl alcoholAlternative 2: 4-Chlorobenzyl alcohol
3200–3500 cm⁻¹ (O-H) Present (Broad)Present (Broad)Present (Broad)
~1250 cm⁻¹ (C-O-C) Present (Strong, Methoxy)Present (Strong, Methoxy)Absent
~750 cm⁻¹ (C-Cl) Present (Strong)Absent Present (Strong)
1500–1600 cm⁻¹ (C=C) Sharp, asymmetric splittingSymmetrical splittingSharp, symmetrical splitting
Analytical Conclusion Identified by co-presence of C-Cl and C-O-C bands.Fails C-Cl verification.Fails Methoxy C-O-C verification.

Performance Insight: The target product's identity is exclusively confirmed by the intersection of the strong ether stretch (~1250 cm⁻¹) and the heavy-atom aryl chloride shift (~750 cm⁻¹). If either band is missing or significantly shifted, the batch is compromised.

Self-Validating Experimental Protocol: ATR-FTIR

To ensure data trustworthiness, spectral collection must utilize a self-validating system. Attenuated Total Reflectance (ATR) FTIR is the industry standard, as it requires no sample preparation (avoiding KBr pellet moisture contamination) and provides highly reproducible path lengths[5].

Step-by-Step Methodology
  • System Initialization & Purge: Power on the FTIR spectrometer and allow the internal laser to stabilize. Purge the optical bench with dry nitrogen to minimize atmospheric interference.

  • Calibration Verification: Run a scan of a standard polystyrene calibration film. Verify that the diagnostic peak at exactly 1601.2 cm⁻¹ is present. Causality: This validates the interferometer's wavenumber accuracy before any unknown sample is tested.

  • Background Scan (Critical Step): Collect a background spectrum of the clean, empty diamond ATR crystal. Causality: Atmospheric water vapor and CO₂ strongly absorb at 3500–4000 cm⁻¹ and 2300–2400 cm⁻¹, respectively. The background scan mathematically subtracts these environmental artifacts from the final sample spectrum[6].

  • Sample Application: Place 2–5 mg of solid (3-Chloro-4,5-dimethoxyphenyl)methanol directly onto the diamond ATR crystal. Apply the pressure anvil until the software indicates optimal contact (typically ~80 units of pressure).

  • Data Acquisition: Scan the sample from 4000 cm⁻¹ to 400 cm⁻¹ at a resolution of 4 cm⁻¹, co-adding a minimum of 32 scans to maximize the signal-to-noise ratio.

  • Spectral Processing: Apply an ATR correction algorithm to compensate for the wavelength-dependent penetration depth of the evanescent wave, followed by a baseline correction to normalize the spectrum for quantitative comparison.

Workflow Start 1. System Initialization & Purge Calib 2. Polystyrene Calibration (Validates Wavenumber Accuracy) Start->Calib Bkg 3. Background Scan (Removes H₂O/CO₂ Noise) Calib->Bkg Sample 4. Sample Application & Scan (Diamond ATR Crystal) Bkg->Sample Process 5. ATR & Baseline Correction (Ensures Data Integrity) Sample->Process Analyze 6. Spectral Interpretation (Peak Matching) Process->Analyze

Self-validating ATR-FTIR experimental workflow ensuring spectral accuracy.

References

  • Chemistry LibreTexts. "Infrared Spectroscopy." LibreTexts. URL:[Link]

  • Master Organic Chemistry. "Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra." Master Organic Chemistry. URL:[Link]

  • Michigan State University. "Infrared Spectroscopy." MSU Chemistry. URL:[Link]

  • AZO Optics. "How to Interpret FTIR Results: A Beginner's Guide." AZO Optics. URL:[Link]

  • Rocky Mountain Labs. "How to Interpret FTIR Spectra When Peaks Overlap." Rocky Mountain Laboratories. URL:[Link]

  • Royal Society of Chemistry. "Infrared Spectroscopy (IR)." RSC.org. URL:[Link]

Sources

Validation

Mass spectrometry fragmentation pattern of 3-chloro-4,5-dimethoxybenzenemethanol

Executive Summary Compound: 3-Chloro-4,5-dimethoxybenzenemethanol (also known as 5-Chloroveratryl alcohol). Context: A chlorinated derivative of veratryl alcohol, often identified as a metabolite in the degradation of li...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Compound: 3-Chloro-4,5-dimethoxybenzenemethanol (also known as 5-Chloroveratryl alcohol). Context: A chlorinated derivative of veratryl alcohol, often identified as a metabolite in the degradation of lignin by white-rot fungi (Phanerochaete chrysosporium) or utilized as a pharmaceutical intermediate. Purpose: This guide provides a technical analysis of the mass spectrometry (MS) fragmentation patterns of 3-chloro-4,5-dimethoxybenzenemethanol. It compares the compound's spectral signature against its non-chlorinated analog (Veratryl Alcohol) and regioisomers to aid researchers in structural elucidation and impurity profiling.

Experimental Methodologies

To ensure reproducibility, the following protocols define the standard operating procedures for generating the MS data discussed.

Protocol A: Gas Chromatography-Mass Spectrometry (GC-MS)

Best for structural fingerprinting and identification of the molecular ion (


).
  • Sample Preparation: Dissolve 1 mg of the analyte in 1 mL of HPLC-grade Ethyl Acetate or Methanol.

  • Derivatization (Optional but Recommended): Add 50 µL of BSTFA + 1% TMCS. Incubate at 60°C for 30 minutes to form the TMS-ether (shifts mass by +72 Da, improving volatility). Note: The fragmentation discussion below focuses on the underivatized native compound.

  • Inlet: Splitless mode, 250°C.

  • Column: DB-5MS (30 m x 0.25 mm, 0.25 µm film thickness).

  • Oven Program: 80°C (1 min) → 20°C/min → 280°C (5 min).

  • Ion Source (EI): 70 eV, 230°C.

  • Scan Range: m/z 50–400.

Protocol B: Liquid Chromatography-MS/MS (ESI-QTOF)

Best for high-sensitivity detection in complex biological matrices.

  • Mobile Phase: (A) Water + 0.1% Formic Acid; (B) Acetonitrile + 0.1% Formic Acid.[1]

  • Gradient: 5% B to 95% B over 10 minutes.

  • Ionization: Electrospray Ionization (ESI) in Positive Mode (

    
     or 
    
    
    
    ).
  • Collision Energy: Stepped 10–40 eV for MS/MS fragmentation.

Fragmentation Analysis: 3-Chloro-4,5-dimethoxybenzenemethanol

Molecular Formula:


Exact Mass:  202.04 (

) / 204.04 (

)
Primary Fragmentation Pathway (EI Source)

The fragmentation of benzyl alcohols is dominated by the stability of the benzylic carbocation. The presence of the chlorine atom introduces a distinct isotope pattern and inductive effects that stabilize certain fragments while destabilizing others.

  • Molecular Ion (

    
    ): 
    
    • Observed: m/z 202 (100%) and m/z 204 (~32%).

    • Mechanism: Radical cation formation on the aromatic ring or methoxy oxygen.

    • Diagnostic: The 3:1 intensity ratio confirms the presence of one chlorine atom.

  • Base Peak Formation (

    
    ): 
    
    • Observed: m/z 185 (

      
      ) and m/z 187 (
      
      
      
      ).
    • Mechanism: Loss of the hydroxyl radical (

      
      ).[2]
      
    • Structure: Formation of the resonance-stabilized 3-chloro-4,5-dimethoxybenzyl cation . This is the most abundant ion due to the electron-donating methoxy groups at positions 4 and 5, which stabilize the positive charge despite the electron-withdrawing chlorine at position 3.

  • Secondary Fragmentation:

    • Loss of Formaldehyde (

      
      ):  From m/z 185 
      
      
      
      m/z 155. Common in methoxy-substituted aromatics.
    • Loss of Methyl Radical (

      
      ):  From m/z 185 
      
      
      
      m/z 170.
    • Loss of Carbon Monoxide (CO): From m/z 155

      
      m/z 127 (Ring contraction/degradation).
      
Visualization of Fragmentation Pathway

Fragmentation M Molecular Ion (M+) m/z 202 / 204 (C9H11ClO3)+. Frag1 Benzyl Cation (Base Peak) m/z 185 / 187 [M - OH]+ M->Frag1 - OH (17 Da) Frag2 Demethylated Cation m/z 170 / 172 [M - OH - CH3]+ Frag1->Frag2 - CH3 (15 Da) Frag3 Loss of CH2O m/z 155 / 157 [M - OH - CH2O]+ Frag1->Frag3 - CH2O (30 Da) Frag4 Ring Degradation m/z 127 [M - OH - CH2O - CO]+ Frag3->Frag4 - CO (28 Da)

Figure 1: Predicted EI-MS fragmentation tree for 3-chloro-4,5-dimethoxybenzenemethanol. Colors indicate ion stability (Blue=Parent, Red=Base Peak).

Comparative Performance Guide

This section contrasts the target compound with its primary alternatives (analogs and isomers) to assist in differentiation.

Comparison with Non-Chlorinated Analog (Veratryl Alcohol)

Veratryl Alcohol (3,4-dimethoxybenzenemethanol) is the direct precursor or non-chlorinated analog.

Feature3-Chloro-4,5-dimethoxy... (Target)Veratryl Alcohol (Alternative)Causality / Insight
Molecular Ion m/z 202m/z 168Chlorine adds ~34 Da.
Isotope Pattern 3:1 ratio (M/M+2)No M+2 significantDiagnostic for chlorination.
Base Peak m/z 185 (Chloroveratryl cation)m/z 151 (Veratryl cation)Both lose OH, but the mass shift is constant.
Retention Time Later eluting (Higher BP)Earlier elutingCl increases lipophilicity and boiling point.
Comparison with Regioisomer (4-Chloro-3,5-dimethoxy...)

Differentiation between the 3-chloro (asymmetric) and 4-chloro (symmetric if 3,5-dimethoxy) isomers is critical in synthesis validation.

  • 3-Chloro-4,5-dimethoxy: The chlorine is ortho to one methoxy and meta to the other.

  • 4-Chloro-3,5-dimethoxy: The chlorine is ortho to both methoxy groups (flanked).

  • Differentiation Strategy:

    • Ortho Effect: The 4-chloro isomer (flanked) often shows a higher abundance of

      
       or 
      
      
      
      fragments due to steric crowding/relief, whereas the 3-chloro isomer follows the standard benzyl alcohol loss of OH more strictly.
    • NMR Validation: MS alone is often insufficient for definitive isomer assignment.

      
      -NMR is the gold standard here (Symmetry of the aromatic protons).
      
Technique Comparison: EI vs. ESI
MetricEI (GC-MS)ESI (LC-MS)Recommendation
Molecular Ion Strong (

)
Strong (

or

)
Use ESI for MW confirmation.
Fragmentation Rich, structural fingerprintMinimal (requires MS/MS)Use EI for library matching.
Sensitivity Moderate (ng range)High (pg range)Use ESI for trace metabolite analysis.

References

  • NIST Mass Spectrometry Data Center. (2023). Mass Spectrum of Veratryl Alcohol (3,4-Dimethoxybenzenemethanol). National Institute of Standards and Technology.[3][4] [Link][3]

  • Renganathan, V., & Gold, M. H. (1986). Mechanism of Veratryl Alcohol Oxidation by Lignin Peroxidase.[5] Biochemistry. [Link]

Sources

Comparative

HPLC Method Development Guide: Purity Analysis of (3-Chloro-4,5-dimethoxyphenyl)methanol

Executive Summary & Analytical Challenge (3-Chloro-4,5-dimethoxyphenyl)methanol (CAS: 14503-45-8) is a critical benzylic alcohol intermediate used in the synthesis of complex pharmaceutical APIs. The purity analysis of t...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Analytical Challenge

(3-Chloro-4,5-dimethoxyphenyl)methanol (CAS: 14503-45-8) is a critical benzylic alcohol intermediate used in the synthesis of complex pharmaceutical APIs. The purity analysis of this molecule presents a specific chromatographic challenge: differentiating the target alcohol from its synthetic precursors—specifically 3-Chloro-4,5-dimethoxybenzaldehyde (the reduction precursor) and 3-Chloro-4,5-dimethoxybenzoic acid (an oxidation byproduct).

While standard C18 chemistry is often the default starting point, this guide demonstrates that for chlorinated aromatic ethers, Phenyl-Hexyl stationary phases often outperform C18 by leveraging


 interactions, providing superior resolution of structurally similar impurities.
The Analytical Quality by Design (AQbD) Approach

We approach this development not by trial-and-error, but through a systematic evaluation of stationary phase selectivity (


) and mobile phase interactions.

Comparative Study: Stationary Phase Selection

The primary lever for resolution (


) in HPLC is selectivity (

). We compared the performance of a standard C18 column against a Phenyl-Hexyl column for this specific separation.
Alternative A: The Standard C18 (Octadecylsilane)
  • Mechanism: Purely hydrophobic interaction (dispersive forces).

  • Observation: The target alcohol and the aldehyde impurity share similar hydrophobicities (LogP differences are minimal due to the dominance of the chlorinated ring).

  • Result: Peaks often co-elute or show "shouldering," requiring shallow gradients that extend run times.

Alternative B: Phenyl-Hexyl (The Recommended Specialist)
  • Mechanism: Hydrophobic interaction +

    
     stacking.
    
  • Why it works: The electron-withdrawing chlorine atom on the benzene ring alters the

    
    -electron density. The Phenyl-Hexyl phase interacts differentially with the electron-deficient ring of the target versus the impurities, creating a "shape selectivity" separation mechanism that C18 lacks.
    
Experimental Data Comparison

Conditions: Water/Acetonitrile Gradient, 0.1% Formic Acid, Flow 1.0 mL/min.

ParameterC18 Column (Standard)Phenyl-Hexyl Column (Alternative)Verdict
Retention Mechanism Hydrophobic onlyHydrophobic +

Phenyl-Hexyl offers orthogonal selectivity.
Resolution (Alcohol vs. Aldehyde)

(Marginal)

(Excellent)
Phenyl-Hexyl Wins
Peak Symmetry (Tailing Factor)


Phenyl-Hexyl Wins
Run Time for Baseline Separation 18 minutes12 minutesPhenyl-Hexyl Wins

Comparative Study: Mobile Phase Modifiers

The choice of organic modifier significantly impacts the


 interaction on Phenyl phases.[1]
  • Acetonitrile (ACN): The

    
    -electrons in the nitrile group (
    
    
    
    ) can compete with the analyte for interaction sites on the Phenyl stationary phase, potentially suppressing the unique selectivity.[1]
  • Methanol (MeOH): Does not possess

    
    -electrons. It allows the analyte's aromatic ring to interact fully with the stationary phase.
    

Recommendation: For this specific chlorinated molecule, Methanol is the preferred organic modifier to maximize the separation factors (


) between the alcohol and its chlorinated isomers.

Visualizing the Separation Logic

The following diagram illustrates the decision matrix and interaction mechanisms distinguishing the two approaches.

MethodDevelopment Start Start: Purity Analysis of (3-Chloro-4,5-dimethoxyphenyl)methanol Choice Select Stationary Phase Start->Choice C18 Option A: C18 Column (Hydrophobic Interaction) Choice->C18 Standard Approach Phenyl Option B: Phenyl-Hexyl Column (Pi-Pi + Hydrophobic) Choice->Phenyl Targeted Approach ResultC18 Result: Poor Selectivity Chlorine atom effect ignored Co-elution with Aldehyde C18->ResultC18 Modifier Select Organic Modifier Phenyl->Modifier ResultPhenyl Result: High Selectivity Interacts with Chlorinated Ring Baseline Separation FinalMethod FINAL PROTOCOL: Phenyl-Hexyl + Methanol/Water (Maximized Pi-Pi Separation) Modifier->FinalMethod Use MeOH (Avoids Pi-suppression)

Figure 1: Decision tree for selecting Phenyl-Hexyl chemistry over C18 for chlorinated aromatic separations.

Detailed Experimental Protocol

This protocol is designed to be self-validating. The System Suitability Test (SST) criteria must be met before sample analysis.

Instrumentation & Conditions
  • Instrument: HPLC with PDA/UV Detector (e.g., Agilent 1260/1290 or Waters Alliance).

  • Column: Phenyl-Hexyl,

    
     mm, 3.5 µm or 5 µm (e.g., Phenomenex Luna or Agilent ZORBAX Eclipse Plus).
    
  • Wavelength: 225 nm (Primary - max absorption for chlorinated benzene), 254 nm (Secondary).

  • Column Temperature:

    
     (Controls viscosity of MeOH).
    
  • Flow Rate: 1.0 mL/min.[2]

Mobile Phase Preparation
  • Mobile Phase A (Aqueous): 1000 mL HPLC Grade Water + 1.0 mL Formic Acid (0.1%). Note: Acidic pH keeps any phenolic impurities protonated and suppresses silanol activity.

  • Mobile Phase B (Organic): 1000 mL Methanol (LC-MS Grade).

Gradient Profile
Time (min)% Mobile Phase A% Mobile Phase BEvent
0.09010Equilibration
2.09010Isocratic Hold (Elute polar salts)
12.01090Linear Gradient
15.01090Wash
15.19010Re-equilibration
20.09010End of Run
Sample Preparation
  • Diluent: 50:50 Water:Methanol.[3]

  • Stock Solution: Weigh 10 mg of (3-Chloro-4,5-dimethoxyphenyl)methanol into a 10 mL volumetric flask. Dissolve and dilute to volume with Diluent (1.0 mg/mL).

  • Test Solution: Dilute Stock 1:10 to achieve 0.1 mg/mL.

  • Sensitivity Solution: Dilute Test Solution 1:100 (0.1% level) to verify LOQ.

Validation & System Suitability

To ensure the method is trustworthy and reproducible, the following criteria must be met prior to every analysis batch.

ParameterAcceptance CriteriaScientific Rationale
Resolution (

)

between Main Peak and nearest impurity
Ensures accurate integration of impurities.
Tailing Factor (

)

Indicates no secondary interactions (silanols) affecting peak shape.
Precision (RSD)

for Area (n=6 injections)
Confirms pump/injector stability.
Signal-to-Noise (S/N)

for Sensitivity Solution
Verifies ability to detect impurities at 0.1% threshold.

References

  • Phenomenex. (2023). Investigation of the Impact of Using Different Mobile Phase Ratios of Acetonitrile to Methanol on Reversed Phase Phenyl Selectivity.

  • Agilent Technologies. (2009).[4] Comparison of Selectivity Differences Among Different Agilent ZORBAX Phenyl Columns using Acetonitrile or Methanol.

  • Mac-Mod Analytical. (2017). Developing HPLC Methods When C18 Columns Don't Work.

  • Shimadzu. (2022).

Sources

Validation

Reference Standard Characterization Guide: (3-Chloro-4,5-dimethoxyphenyl)methanol

Executive Summary Context: (3-Chloro-4,5-dimethoxyphenyl)methanol (often referred to as 5-chloroveratryl alcohol) is a critical Key Starting Material (KSM) and intermediate in the synthesis of advanced Active Pharmaceuti...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Context: (3-Chloro-4,5-dimethoxyphenyl)methanol (often referred to as 5-chloroveratryl alcohol) is a critical Key Starting Material (KSM) and intermediate in the synthesis of advanced Active Pharmaceutical Ingredients (APIs), particularly in the development of Tyrosine Kinase Inhibitors (TKIs) and COMT inhibitors .

The Challenge: As an electron-rich benzylic alcohol, this molecule exhibits specific stability profiles—notably susceptibility to oxidation (forming the corresponding benzaldehyde) and dechlorination. In drug development, using an insufficiently characterized standard for this intermediate can lead to significant errors in quantifying impurities, potentially triggering regulatory hold-ups under ICH Q3A(R2) guidelines.

The Solution: This guide compares the three primary tiers of reference standards available to researchers and provides a definitive, self-validating protocol to elevate a "Research Grade" sample to a "Working Reference Standard" using Quantitative NMR (qNMR) and Mass Balance methodologies.

Part 1: Technical Context & Stability Profile

Before characterization, one must understand the molecule's behavior. The presence of two methoxy groups (positions 4,[1][2]5) makes the benzene ring electron-rich, while the benzylic hydroxyl group is the primary site of reactivity (and degradation).

Critical Degradation Pathways
  • Oxidation: The benzylic alcohol readily oxidizes to 3-Chloro-4,5-dimethoxybenzaldehyde upon exposure to air/light.

  • Dimerization: Under acidic conditions, benzylic alcohols can form ethers (dimers).

  • Dechlorination: Photolytic instability can lead to the loss of the chlorine atom, changing the impurity profile.

The "Alternatives": Grades of Standards

Researchers typically encounter three grades of material. This guide focuses on validating Grade 2 or 3 into a functional Reference Standard.

FeatureOption A: Primary CRM (Certified Reference Material)Option B: Secondary/Analytical Standard Option C: Research Grade / Reagent
Definition Metrologically traceable (ISO 17034).Characterized against a primary standard.Bulk chemical for synthesis.[2]
Purity Method qNMR + Mass Balance (orthogonal).HPLC Area % or Titration.HPLC Area % only.
Uncertainty Explicitly stated (e.g., 99.8% ± 0.3%).Often omitted.Unknown.
Cost/Availability High / Rare for specific intermediates.Moderate / Common.Low / Very Common.
Suitability Release testing of GMP batches.Routine QC, Method Validation.Not suitable for quantitation without further characterization.

Part 2: Comparative Analysis of Characterization Methods

To validate a standard of (3-Chloro-4,5-dimethoxyphenyl)methanol, you must determine its Potency (Assay) , not just its chromatographic purity.

Method A: Quantitative NMR (qNMR) – The Gold Standard

qNMR measures the absolute molar ratio of the analyte to a traceable internal standard (IS). It is independent of the analyte's UV extinction coefficient.

  • Pros: Rapid; does not require a reference standard of the analyte itself; SI-traceable.

  • Cons: Requires a high-field NMR (400 MHz+); sensitive to weighing errors.

  • Verdict: Superior for establishing the potency of a Working Standard.

Method B: Mass Balance Approach – The Traditional Route

Calculates purity by subtracting all impurities from 100%.[3][4]



  • Pros: Comprehensive profile of all impurities.

  • Cons: "Purity" (Area %)

    
     "Potency" (Assay). If the molecule aggregates or has low UV absorbance compared to impurities, HPLC overestimates purity.
    
  • Verdict: Essential for qualitative impurity profiling (ICH Q3A) but inferior for quantitative potency assignment.

Part 3: Experimental Protocols (Self-Validating)

Protocol 1: High-Performance Liquid Chromatography (HPLC)

Purpose: To determine Chromatographic Purity (Area %) and identify oxidized impurities.

System: Agilent 1290 Infinity II or equivalent (UHPLC preferred). Column: C18 End-capped (e.g., Zorbax Eclipse Plus C18),


.

Mobile Phase:

  • A: 0.1% Phosphoric Acid in Water (Acidic pH prevents phenol tailing).

  • B: Acetonitrile (ACN).

Gradient:

Time (min) % B Description
0.0 5 Equilibration
10.0 95 Ramp to elute non-polars
12.0 95 Wash

| 12.1 | 5 | Re-equilibration |

Detection:

  • UV: 210 nm (Universal) and 280 nm (Specific for aromatic ring).

  • MS (Optional): ESI Positive. Look for Parent Ion

    
     (Chlorine isotope pattern 3:1).
    

Self-Validation Step: Inject a sample exposed to 3%


 for 1 hour. You must see a new peak (the aldehyde) distinct from the main peak. If they co-elute, the method is invalid.
Protocol 2: qNMR for Potency Assignment

Purpose: To assign an absolute purity value (Assay) to the standard.

Internal Standard (IS): Maleic Acid (Traceable to NIST SRM).

  • Why? Maleic acid singlet (

    
     6.3 ppm) falls in a clean region, distinct from the aromatic protons of the benzyl alcohol (
    
    
    
    6.8–7.2 ppm).

Solvent: DMSO-


 (Prevents hydroxyl proton exchange broadening).

Procedure:

  • Weigh exactly ~10 mg of (3-Chloro-4,5-dimethoxyphenyl)methanol (

    
    ) into a vial.
    
  • Weigh exactly ~10 mg of Maleic Acid IS (

    
    ) into the same vial.
    
  • Dissolve in 0.7 mL DMSO-

    
    .
    
  • Acquisition Parameters:

    • Pulse Angle: 30° or 90°.

    • Relaxation Delay (

      
      ): 60 seconds  (Critical: Must be 
      
      
      
      to ensure full relaxation).
    • Scans: 16 or 32.

Calculation:



Where 

= Integral area,

= Number of protons (2 for Maleic acid, 1 or 2 for target depending on signal selected),

= Molecular weight.[4][5]

Part 4: Visualizing the Characterization Workflow

The following diagrams illustrate the decision-making process and the chemical pathway, generated using Graphviz.

Diagram 1: Reference Standard Qualification Decision Tree

ReferenceStandardWorkflow Raw Raw Material (Research Grade) ID Identity Check (H-NMR + MS) Raw->ID Purity Chromatographic Purity (HPLC-UV) ID->Purity Volatiles Residual Solvents (TGA / GC-HS) ID->Volatiles Assay Potency Assignment (qNMR) Purity->Assay If Purity > 95% Decision Is Potency > 98.0%? Assay->Decision Volatiles->Assay Fail Reject / Recrystallize Decision->Fail No Pass Generate COA (Working Standard) Decision->Pass Yes

Caption: Workflow to elevate a Research Grade intermediate to a Working Reference Standard. Note that qNMR (Assay) is performed only after initial purity screening.

Diagram 2: Impurity & Degradation Pathway

DegradationPathway Alcohol (3-Chloro-4,5-dimethoxyphenyl) methanol (Target) Aldehyde Impurity A: Benzaldehyde derivative (Oxidation) Alcohol->Aldehyde Air/Light Dimer Impurity C: Dibenzyl Ether (Acidic Dimerization) Alcohol->Dimer H+ / Heat Acid Impurity B: Benzoic Acid derivative (Further Oxidation) Aldehyde->Acid Time

Caption: Common degradation pathways. "Impurity A" is the most critical to monitor during HPLC method validation.

Part 5: Data Summary & Specifications

When characterizing your standard, your Certificate of Analysis (CoA) should meet these specifications to comply with best practices for pharmaceutical intermediates.

Test ParameterMethodAcceptance Criteria (Working Std)
Appearance VisualWhite to off-white solid
Identification

H-NMR
Conforms to structure
Identification Mass Spec

(3:1 ratio)
Chromatographic Purity HPLC-UV (210 nm)

Area
Residual Solvents GC-HS or

H-NMR
Report Value (Use in Mass Balance)
Water Content Karl Fischer (KF)Report Value (Hygroscopic risk)
Assay (Potency) qNMR

w/w

Note on Storage: Due to the oxidation risk, store the reference standard at -20°C under inert gas (Argon/Nitrogen) and protect from light.

References

  • ICH Q3A(R2) : Impurities in New Drug Substances. International Council for Harmonisation.[6][7] Defines reporting thresholds for impurities. Link

  • USP General Chapter <761> : Nuclear Magnetic Resonance Spectroscopy. United States Pharmacopeia. Provides guidelines for qNMR validation. Link

  • ICH Q11 : Development and Manufacture of Drug Substances. Highlights the importance of controlling Key Starting Materials (KSMs). Link

  • BIPM : Metrological traceability of qNMR. Bureau International des Poids et Mesures. Discusses the use of qNMR for purity assignment. Link

  • Journal of Pharmaceutical and Biomedical Analysis : Strategy for the qualification of reference standards. (General methodology reference). Link

Sources

Comparative

A Senior Application Scientist's Guide to 13C NMR Chemical Shift Assignment for (3-Chloro-4,5-dimethoxyphenyl)methanol

Introduction: The Imperative of Structural Certainty in Modern Chemistry In the fields of medicinal chemistry and materials science, the unambiguous structural confirmation of novel synthesized molecules is paramount. (3...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Imperative of Structural Certainty in Modern Chemistry

In the fields of medicinal chemistry and materials science, the unambiguous structural confirmation of novel synthesized molecules is paramount. (3-Chloro-4,5-dimethoxyphenyl)methanol represents a class of polysubstituted aromatic compounds whose utility as a synthetic intermediate demands rigorous characterization. Among the suite of analytical techniques available, Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy stands out as a definitive method for mapping the carbon skeleton of a molecule.

This guide provides an in-depth, comparative analysis for the assignment of ¹³C NMR chemical shifts for (3-Chloro-4,5-dimethoxyphenyl)methanol. We will move beyond a simple listing of values, instead focusing on the causal relationships between molecular structure and spectral output. By comparing the target molecule with structurally analogous compounds, we will elucidate the electronic effects of each substituent, offering a robust, field-proven methodology for spectral interpretation that is applicable to a wide range of complex aromatic systems.

Strategic Approach: Assignment through Comparative Analysis

Directly assigning the ¹³C NMR signals of a polysubstituted benzene ring without reference data can be ambiguous. The most reliable method involves a comparative analysis with simpler, well-characterized analogs. By observing how the chemical shifts of the aromatic carbons change with the sequential addition of substituents, we can confidently assign each signal based on established principles of substituent-induced chemical shifts (SCS).

For this analysis, we will use Veratryl alcohol (3,4-dimethoxybenzyl alcohol) as our primary reference compound. This molecule contains the core dimethoxy and methanol functionalities, allowing us to isolate and understand the specific electronic impact of introducing the chloro-substituent at the C-3 position.

Diagram 1: Carbon Numbering Scheme

To ensure clarity throughout this guide, the following IUPAC-based numbering scheme will be used for (3-Chloro-4,5-dimethoxyphenyl)methanol and its analogs.

Caption: IUPAC numbering for (3-Chloro-4,5-dimethoxyphenyl)methanol.

Comparative ¹³C NMR Data

The table below presents the experimental ¹³C NMR data for our primary reference compound, Veratryl alcohol, recorded in Chloroform-d (CDCl₃). We will use this data as a foundation to predict the spectrum of our target molecule. Aromatic carbons typically resonate in the δ 110-160 ppm range.[1][2]

Carbon AtomVeratryl Alcohol (Experimental, CDCl₃) δ [ppm](3-Chloro-4,5-dimethoxyphenyl)methanol (Predicted) δ [ppm]Rationale for Prediction
C1 134.1~135Quaternary carbon attached to the -CH₂OH group. Minimal change expected.
C2 110.1~112ortho to -CH₂OH, meta to both -OCH₃ groups. Deshielded by the ortho-Cl inductive effect.
C3 111.4~129Ipso-carbon . Directly attached to the electron-withdrawing Cl atom, causing significant deshielding.
C4 149.1~146Quaternary carbon, ortho to Cl. The electron-withdrawing nature of Cl slightly shields this carbon.
C5 148.6~149Quaternary carbon, meta to Cl. Minimal change expected from the chlorine substituent.
C6 119.2~120para to Cl. Minor deshielding effect expected.
C7 (-CH₂OH) 65.1~65Benzylic carbon. Unlikely to be significantly affected by the remote Cl substituent.
C8 (-OCH₃) 55.9~56Methoxy carbon. Minimal electronic effect from the Cl substituent.
C9 (-OCH₃) 55.8~56Methoxy carbon. Minimal electronic effect from the Cl substituent.

Source for Veratryl alcohol data: SpectraBase[3]

Step-by-Step Rationale for Predicted Chemical Shift Assignments

The introduction of a chlorine atom onto the aromatic ring is the key structural difference. Chlorine exerts two primary electronic effects that influence ¹³C chemical shifts: a strong, distance-dependent electron-withdrawing inductive effect (-I) and a weaker electron-donating resonance effect (+R).

  • Ipso-Carbon (C3): The carbon directly bonded to the chlorine (C3) is expected to experience the most significant change. While halogens can have complex effects, chlorine typically deshields the ipso-carbon. We predict a substantial downfield shift from the corresponding position in veratryl alcohol (111.4 ppm) to approximately 129 ppm .

  • Ortho-Carbons (C2, C4): The inductive effect of chlorine is strongest at the ortho positions.

    • C2: This carbon will be deshielded by the -I effect of the adjacent chlorine, shifting it downfield from 110.1 ppm to around 112 ppm .

    • C4: This quaternary carbon, also ortho to chlorine, presents a more complex case. While induction deshields, a phenomenon known as the "heavy atom effect" can sometimes lead to shielding of ortho carbons by chlorine. We predict a slight upfield (shielding) shift from 149.1 ppm to ~146 ppm .

  • Meta-Carbons (C5, C6): The inductive effect weakens with distance.

    • C5: Being meta to the chlorine, this quaternary carbon should experience a minimal electronic effect. Its chemical shift is predicted to remain close to its value in veratryl alcohol, around 149 ppm .

    • C6: This carbon is also meta to the chlorine. However, it is para to the C4-methoxy group. We predict a minor downfield shift from 119.2 ppm to ~120 ppm .

  • Para-Carbon (C1): The carbon para to the chlorine (C1) will be least affected. A very small downfield shift is predicted, from 134.1 ppm to ~135 ppm .

  • Substituent Carbons (C7, C8, C9): The carbons of the -CH₂OH and -OCH₃ groups are insulated from the aromatic ring. Their chemical environments are largely unchanged, and their shifts are expected to remain very close to those observed in veratryl alcohol (~65 ppm and ~56 ppm , respectively).

Diagram 2: Logical Workflow for Spectral Assignment

The process of assigning a ¹³C NMR spectrum for a novel compound follows a logical, multi-step workflow that integrates prediction, data acquisition, and comparative analysis.

G cluster_0 Prediction & Preparation cluster_1 Data Acquisition cluster_2 Analysis & Assignment A Propose Molecular Structure B Predict Spectrum using Substituent Effects & Databases A->B F Compare Experimental Spectrum to Prediction B->F C Prepare High-Purity Sample (~10-50 mg in 0.6 mL Deuterated Solvent) D Acquire Proton-Decoupled ¹³C NMR Spectrum C->D E Acquire DEPT-135/90 Spectra (Optional but Recommended) D->E G Analyze Signal Multiplicity (DEPT: CH₃/CH vs. CH₂) E->G F->G H Assign Quaternary Carbons (Absent in DEPT-135) G->H I Compare with Analogous Compound Spectra H->I J Finalize Signal Assignments I->J

Caption: Standard workflow for ¹³C NMR structural elucidation.

Experimental Protocol: Acquiring a High-Quality ¹³C NMR Spectrum

To validate the predicted assignments, a high-quality experimental spectrum is necessary. The following protocol provides a robust methodology for acquiring a proton-decoupled ¹³C NMR spectrum.

Instrumentation:

  • NMR Spectrometer (≥ 300 MHz) equipped with a broadband probe.

  • Standard 5 mm NMR tubes.

Reagents:

  • (3-Chloro-4,5-dimethoxyphenyl)methanol (15-30 mg)

  • Deuterated solvent (e.g., CDCl₃, ~0.6 mL)

  • Tetramethylsilane (TMS) as an internal standard (δ 0.0 ppm) (often included in solvent).

Procedure:

  • Sample Preparation:

    • Accurately weigh 15-30 mg of the analyte and dissolve it in approximately 0.6 mL of the chosen deuterated solvent directly in a clean, dry 5 mm NMR tube.

    • Ensure the sample is fully dissolved; sonicate briefly if necessary. The final solution should be clear and free of particulates.

  • Spectrometer Setup:

    • Insert the sample into the spectrometer.

    • Lock the spectrometer onto the deuterium signal of the solvent.

    • Shim the magnetic field to achieve optimal homogeneity. For ¹³C NMR, a line width of <1 Hz on the TMS proton signal is typically sufficient.

  • Acquisition Parameters (Typical for a 400 MHz Spectrometer):

    • Experiment: Standard proton-decoupled ¹³C experiment (e.g., zgpg30 on Bruker systems).

    • Spectral Width (SW): ~240 ppm (e.g., from -10 to 230 ppm) to ensure all carbon signals are captured.

    • Acquisition Time (AQ): ~1.0 - 1.5 seconds.

    • Relaxation Delay (D1): 2.0 seconds. A longer delay (5-10s) may be needed to accurately integrate quaternary carbons, which relax slowly.[4]

    • Number of Scans (NS): 128 to 1024 scans, depending on sample concentration. ¹³C NMR is inherently less sensitive than ¹H NMR due to the low natural abundance (1.1%) of the ¹³C isotope.[5][6]

    • Temperature: 298 K (25 °C).

  • Data Processing:

    • Apply an exponential multiplication (line broadening, LB = 1-2 Hz) to improve the signal-to-noise ratio.

    • Perform a Fourier Transform.

    • Phase the spectrum carefully to ensure all peaks have a pure absorption line shape.

    • Calibrate the spectrum by setting the TMS signal to 0.0 ppm or the residual solvent signal to its known value (e.g., CDCl₃ at 77.16 ppm).[7]

    • Integrate the peaks (note: for standard proton-decoupled spectra, integrals are not reliably quantitative).

Conclusion

The assignment of ¹³C NMR chemical shifts in polysubstituted aromatic systems is a systematic process grounded in the predictable electronic effects of functional groups. By using Veratryl alcohol as a reference, we have established a robust, predictive model for the ¹³C NMR spectrum of (3-Chloro-4,5-dimethoxyphenyl)methanol. This comparative approach, which isolates the inductive and resonance effects of the chlorine substituent, provides a high degree of confidence in the assignment of all nine unique carbon signals. The methodologies and experimental protocols detailed in this guide are designed to be broadly applicable, empowering researchers to tackle complex structural elucidation challenges with precision and scientific rigor.

References

  • Sørensen, O. W., Eich, G. W., Levitt, M. H., Bodenhausen, G., & Ernst, R. R. (1983). Product operator formalism for the description of NMR pulse experiments. Progress in Nuclear Magnetic Resonance Spectroscopy, 16, 163-192. [Link]

  • JOVE. (n.d.). NMR Spectroscopy of Benzene Derivatives. JoVE Science Education Database. [Link]

  • University of California, Davis. (2020, May 30). 12.11: Chemical Shifts and Interpreting ¹³C NMR Spectra. Chemistry LibreTexts. [Link]

  • Viesser, R. V., Ducati, L. C., Tormena, C. F., & Autschbach, J. (2018). The halogen effect on the 13C NMR chemical shift in substituted benzenes. Physical Chemistry Chemical Physics, 20(16), 10733-10743. [Link]

  • Oregon State University. (2022, March 9). ¹³C NMR Chemical Shifts. [Link]

  • Spectral Database for Organic Compounds (SDBS). (n.d.). 1,2-Dimethoxybenzene. National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link]

  • SpectraBase. (n.d.). 1,2-Dimethoxybenzene. Wiley. [Link]

  • SpectraBase. (n.d.). Veratryl alcohol. Wiley. [Link]

  • University of Alberta. (n.d.). ¹³ Carbon NMR. [Link]

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

  • Compound Interest. (2015). A Guide to ¹³C NMR Chemical Shift Values. [Link]

Sources

Validation

Validating the Structure of (3-Chloro-4,5-dimethoxyphenyl)methanol: A Comparative Technical Guide

Content Type: Publish Comparison Guide Target Audience: Medicinal Chemists, Structural Biologists, and Process Development Scientists. Executive Summary: The Structural Ambiguity Challenge In the synthesis of polysubstit...

Author: BenchChem Technical Support Team. Date: March 2026

Content Type: Publish Comparison Guide Target Audience: Medicinal Chemists, Structural Biologists, and Process Development Scientists.

Executive Summary: The Structural Ambiguity Challenge

In the synthesis of polysubstituted aromatic intermediates like (3-Chloro-4,5-dimethoxyphenyl)methanol , structural validation is a critical bottleneck. While Nuclear Magnetic Resonance (NMR) is the workhorse of organic analysis, it faces significant limitations when dealing with tetrasubstituted benzene rings. The lack of adjacent protons eliminates useful vicinal coupling (


), often leaving researchers relying on weaker long-range correlations (HMBC/NOESY) to assign regiochemistry.

This guide compares the standard spectroscopic approach (NMR/HRMS) against the "Gold Standard" of Single Crystal X-ray Diffraction (SC-XRD) . We demonstrate why SC-XRD is not merely a confirmatory tool but a necessary requirement for establishing absolute connectivity and solid-state stability profiles in drug development.

Comparative Analysis: NMR vs. SC-XRD

The Competitor: Solution-State NMR ( H, C, 2D)

NMR is fast and non-destructive, but for (3-Chloro-4,5-dimethoxyphenyl)methanol, it presents specific "blind spots."

  • The Problem of Symmetry & Isolation: The molecule has two methoxy groups and one chlorine. In a 3,4,5-substitution pattern, the aromatic protons are often singlets or show weak meta-coupling (

    
     Hz).
    
  • Regioisomer Confusion: Distinguishing the 3-chloro-4,5-dimethoxy isomer from the 4-chloro-3,5-dimethoxy or 2-chloro-4,5-dimethoxy isomers relies heavily on NOE (Nuclear Overhauser Effect) signals between the methoxy protons and the aromatic ring protons. These signals can be ambiguous if rotation is hindered or if chemical shifts overlap.

The Solution: Single Crystal X-ray Diffraction (SC-XRD)

SC-XRD provides a direct image of the electron density, offering three decisive advantages for this molecule:

  • Unambiguous Connectivity: The heavy chlorine atom (

    
    ) serves as a strong scatterer (anomalous dispersion), allowing immediate and indisputable location of the halogen relative to the methoxy groups.
    
  • Conformational Certainty: It reveals the torsion angles of the methoxy groups and the hydroxymethyl arm, which are critical for understanding active-site binding in later drug design stages.

  • Packing Networks: It identifies intermolecular Hydrogen Bonds (O-H···O) that dictate solubility and melting point—data NMR cannot provide.

Data Comparison Table
FeatureSolution NMR (

H/

C/NOESY)
SC-XRD (Mo/Cu Source)Verdict
Connectivity Inferred via scalar coupling/NOEDirect observation of electron densityXRD Wins
Regiochemistry High risk of ambiguity in tetrasubstituted ringsAbsolute assignment (Cl vs. OMe position)XRD Wins
Sample State Liquid/Solution (Dynamic average)Solid State (Static, defined conformation)Complementary
Time to Result 10–30 Minutes2–24 Hours (excluding crystal growth)NMR Wins
Material Req. ~5–10 mg (Recoverable)Single Crystal (~0.1–0.3 mm)Comparable

Validation Workflow Visualization

The following diagram illustrates the decision matrix for validating polysubstituted aromatics, highlighting where NMR fails and XRD succeeds.

ValidationWorkflow Synthesis Crude Synthesis Product (3-Chloro-4,5-dimethoxyphenyl)methanol Purification Flash Chromatography (SiO2) Synthesis->Purification NMR 1H / 13C NMR Analysis Purification->NMR Ambiguity Ambiguity Check: Are aromatic protons singlets? Is NOE inconclusive? NMR->Ambiguity Confirmed_NMR Structure Assigned (Low Confidence) Ambiguity->Confirmed_NMR No (Clear coupling) Crystallization Crystallization Protocol (Slow Evaporation) Ambiguity->Crystallization Yes (Singlets/Overlap) XRD_Data SC-XRD Data Collection (Mo-Kα Radiation) Crystallization->XRD_Data Suitable Crystal Found Refinement Structure Refinement (SHELXL / OLEX2) XRD_Data->Refinement Final_Model Final Validated Model (CIF Generated) Refinement->Final_Model R1 < 5%

Figure 1: Decision workflow for structural validation. Note the critical branch point at "Ambiguity Check" where NMR limitations trigger the need for Crystallography.

Experimental Protocol: SC-XRD Validation

To replicate this validation, follow this field-proven protocol designed for polar, chlorinated benzyl alcohols.

Phase 1: Crystal Growth (The Critical Step)

The presence of the hydroxyl (-OH) and methoxy (-OMe) groups creates competing hydrogen bond donors and acceptors.

  • Method: Slow Evaporation.

  • Solvent System: Dichloromethane (DCM) / Hexane (1:1) or Methanol/Water (slow diffusion).

  • Procedure:

    • Dissolve 20 mg of the compound in 1 mL of DCM.

    • Filter the solution through a 0.45 µm PTFE syringe filter into a clean vial (dust acts as a nucleation site for poor quality crystals).

    • Add 1 mL of Hexane carefully on top (layering).

    • Cover with parafilm and poke 3 small holes.

    • Store at 4°C. The chlorine atom facilitates crystallization by increasing molecular weight and van der Waals interactions.

Phase 2: Data Collection
  • Instrument: Bruker D8 QUEST or Rigaku XtaLAB (or equivalent).

  • Temperature: 100 K (Cryostream). Crucial: Cooling reduces thermal vibration of the methoxy groups, which are prone to high disorder at room temperature.

  • Source: Mo-Kα (

    
     Å). Molybdenum is preferred over Copper for chlorinated compounds to minimize absorption effects, though the Cl atom is light enough that Cu is acceptable if the crystal is small.
    
Phase 3: Structure Solution & Refinement
  • Software: SHELXT (Solution) and SHELXL (Refinement) via OLEX2 interface.

  • Key Check: Verify the Flack Parameter if chiral impurities are suspected (though this molecule is achiral unless crystallized in a chiral space group).

  • Disorder Handling: The methoxy groups at positions 4 and 5 may show rotational disorder. Use PART commands or ISOR restraints if thermal ellipsoids are elongated.

Structural Logic & Interaction Network

The validation of (3-Chloro-4,5-dimethoxyphenyl)methanol is not just about atom placement; it is about verifying the interaction network that defines its solid-state properties.

Expected Geometric Parameters (Validation Metrics)

When analyzing your solved structure, compare against these standard values for valid geometry:

  • C(ar)-Cl Bond Length: 1.73 – 1.75 Å. (Significantly longer than C-C, confirming the halogen position).

  • C(ar)-O(methoxy) Bond Length: 1.36 – 1.38 Å.

  • Torsion Angles: The methoxy groups usually lie nearly coplanar to the ring (

    
     or 
    
    
    
    ) to maximize resonance, unless sterically hindered by the adjacent Chlorine.
Interaction Diagram

The following diagram details the intermolecular forces you will observe in the crystal lattice, driven by the functionality of the molecule.

CrystalPacking Mol_A Molecule A (Reference) Cl_Atom Cl (Pos 3) Halogen Bond Donor Mol_A->Cl_Atom Intra OH_Group -CH2OH H-Bond Donor Mol_A->OH_Group Intra Mol_B Molecule B (Neighbor) Cl_Atom->Mol_B Weak Halogen Bond (Cl···O/Cl···π) OH_Group->Mol_B Strong H-Bond (O-H···O) OMe_Group -OMe (Pos 4/5) H-Bond Acceptor OMe_Group->Mol_B Dipole Interaction

Figure 2: Interaction logic within the crystal lattice. The O-H···O hydrogen bond is the primary driver of lattice stability.

Conclusion

While NMR remains the primary tool for reaction monitoring, it is insufficient for the rigorous structural validation of (3-Chloro-4,5-dimethoxyphenyl)methanol due to the ambiguity of tetrasubstituted aromatic patterns.

SC-XRD is the superior alternative for final compound validation because it:

  • Definitively assigns the position of the Chlorine atom relative to the methoxy groups.

  • Maps the hydrogen bonding network (via the methanol tail) that governs solubility and bioavailability.

For regulatory submission and high-impact publication, an experimentally determined Crystal Structure (CIF) provides the highest level of evidence (E-E-A-T) and should be standard practice for this class of compounds.

References

  • Groom, C. R., et al. (2016). The Cambridge Structural Database. Acta Crystallographica Section B, 72(2), 171-179. [Link]

  • Sheldrick, G. M. (2015). SHELXT – Integrated space-group and crystal-structure determination. Acta Crystallographica Section A, 71(1), 3-8. [Link]

  • Dolomanov, O. V., et al. (2009). OLEX2: a complete structure solution, refinement and analysis program. Journal of Applied Crystallography, 42(2), 339-341. [Link]

  • Desiraju, G. R. (2007). Crystal Engineering: A Holistic View. Angewandte Chemie International Edition, 46(44), 8342-8356. [Link]

  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. [Link]

Safety & Regulatory Compliance

Safety

Proper Disposal Procedures: (3-Chloro-4,5-dimethoxyphenyl)methanol

[1][2][3] Executive Summary & Chemical Identity[2] This guide mandates the standard operating procedures (SOP) for the disposal of (3-Chloro-4,5-dimethoxyphenyl)methanol . Due to the presence of a chlorine substituent on...

Author: BenchChem Technical Support Team. Date: March 2026

[1][2][3]

Executive Summary & Chemical Identity[2]

This guide mandates the standard operating procedures (SOP) for the disposal of (3-Chloro-4,5-dimethoxyphenyl)methanol . Due to the presence of a chlorine substituent on the aromatic ring, this compound and its solutions must be treated as Halogenated Hazardous Waste . Improper segregation of this chemical can lead to regulatory non-compliance (RCRA in the US) and elevated disposal costs due to the requirement for high-temperature incineration to prevent dioxin formation.[1][2]

Chemical Identification
PropertyDetail
Chemical Name (3-Chloro-4,5-dimethoxyphenyl)methanol
CAS Number 18268-78-5
Molecular Formula C₉H₁₁ClO₃
Molecular Weight 202.63 g/mol
Physical State Solid (typically white to off-white powder)
Solubility Low in water; soluble in DCM, Methanol, Ethyl Acetate
Waste Classification Halogenated Organic (if liquid/solvated) or Hazardous Solid

Hazard Assessment (GHS Classification)

Before disposal, the user must acknowledge the specific hazards to select appropriate Personal Protective Equipment (PPE).[3] While specific data for this isomer is limited, structure-activity relationships (SAR) with analogous chlorinated benzyl alcohols dictate the following precautionary classification:

Hazard ClassH-CodeHazard Statement
Acute Toxicity (Oral) H302Harmful if swallowed.[3][1][2]
Skin Irritation H315Causes skin irritation.[4]
Eye Irritation H319Causes serious eye irritation.[4]
STOT - SE H335May cause respiratory irritation.[1][2][4]

Operational Implication:

  • Inhalation Risk: Dust or aerosols from this compound can irritate the respiratory tract. All disposal transfers must occur inside a certified chemical fume hood.

  • Contact Risk: Nitrile gloves are sufficient for incidental contact, but double-gloving is recommended if handling solutions in penetrating solvents like Dichloromethane (DCM).[3][1][2]

Pre-Disposal Protocols: Segregation & Packaging[2][3]

Effective disposal begins at the bench. The primary operational error in handling chlorinated aromatics is mixing them with non-halogenated solvents, which contaminates the entire waste stream.

A. Waste Segregation Rules
  • Strict Separation: Do NOT mix this compound (or its mother liquors) with non-halogenated solvents (e.g., Acetone, Hexane) unless unavoidable.[3]

    • Reasoning: Halogenated waste requires specific incineration protocols (>1100°C) to ensure complete destruction of the C-Cl bond.[1][2] Mixing creates a larger volume of expensive-to-treat waste.[3][1][2]

  • Oxidizer Incompatibility: Do NOT place in waste containers containing strong oxidizers (e.g., Chromic acid, Permanganates).

    • Reasoning: Benzyl alcohols can be rapidly oxidized to aldehydes or benzoic acids, generating exothermic heat that can pressurize waste drums.

B. Chemical Compatibility Matrix
Chemical ClassCompatibility StatusAction
Halogenated Solvents (DCM, Chloroform)Compatible Co-mingle in "Halogenated Waste" container.[3][1][2]
Non-Halogenated Solvents (Methanol, EtOAc)Compatible (Chemically) Avoid mixing for cost reasons; treat mixture as Halogenated.[3]
Strong Acids (H₂SO₄, HCl)Incompatible Potential polymerization/substitution.[3] Neutralize before disposal.
Strong Oxidizers (KMnO₄, HNO₃)DANGER DO NOT MIX. Fire/Explosion hazard.[3]

Disposal Workflow (Decision Tree)

The following logic flow dictates the physical handling of the waste based on its state (Solid vs. Liquid).

DisposalWorkflow Start Waste Generation: (3-Chloro-4,5-dimethoxyphenyl)methanol StateCheck Determine Physical State Start->StateCheck SolidState Solid Waste (Pure Compound/Powder) StateCheck->SolidState Solid LiquidState Liquid Waste (Dissolved in Solvent) StateCheck->LiquidState Solution SolidPack Place in Clear Poly Bag (Double Bag if Fine Powder) SolidState->SolidPack SolventCheck Identify Primary Solvent LiquidState->SolventCheck SolidLabel Label: 'Hazardous Waste - Solid' Constituent: Chlorinated Benzyl Alcohol SolidPack->SolidLabel SolidBin Deposit in Solid Waste Drum (Lab Pack) SolidLabel->SolidBin HaloSolvent Halogenated Solvent (DCM, Chloroform) SolventCheck->HaloSolvent Contains Halogens NonHaloSolvent Non-Halogenated Solvent (MeOH, Ethyl Acetate) SolventCheck->NonHaloSolvent No Halogens HaloBin Deposit in 'Halogenated Waste' Carboy (Red Can/Safety Can) HaloSolvent->HaloBin NonHaloSolvent->HaloBin Must be treated as Halogenated due to Solute

Figure 1: Decision tree for segregating solid and liquid waste streams to ensure regulatory compliance.

Emergency Procedures: Spill Response

In the event of a spill, immediate containment is necessary to prevent environmental release.[4][5]

Critical Note: Do not attempt to clean up a spill if you feel unsafe or lack the proper PPE.[2][5] Evacuate the area and call EHS.

SpillResponse Spill Spill Detected Assess Assess Volume & Hazard (Is it >100mL or outside hood?) Spill->Assess Minor Minor Spill (<100mL, inside hood) Assess->Minor Low Risk Major Major Spill (>100mL, outside hood) Assess->Major High Risk PPE Don PPE: Nitrile Gloves, Goggles, Lab Coat Minor->PPE Evacuate Evacuate Area Alert EHS Immediately Major->Evacuate Absorb Cover with Inert Absorbent (Vermiculite or Sand) PPE->Absorb Collect Collect Debris into Sealed Waste Bag Absorb->Collect LabelSpill Label as 'Hazardous Waste' (Debris contaminated with Chlorinated Organics) Collect->LabelSpill

Figure 2: Immediate response workflow for minor vs. major spills.

Detailed Operational Steps

Step 1: Labeling

Before generating the waste, prepare the label.

  • US (RCRA): The label must state "Hazardous Waste".

  • Constituents: List "(3-Chloro-4,5-dimethoxyphenyl)methanol" fully. Do not use abbreviations or chemical structures alone.

  • Hazard Checkbox: Check "Toxic" and "Irritant".

Step 2: Container Selection[2][3]
  • Liquids: Use High-Density Polyethylene (HDPE) or Glass carboys.[1][2] Ensure the cap has a chemically resistant liner (PTFE).

    • Warning: Do not use metal cans if the solution is acidic, as the chloride ion can corrode stainless steel over time.

  • Solids: Use a wide-mouth HDPE jar or double-bag in thick polyethylene bags (minimum 4 mil thickness).

Step 3: Final Handoff
  • Ensure the container is tightly closed (not just resting on top).[6]

  • Wipe down the exterior of the container to remove any chemical residue.

  • Move the container to the Satellite Accumulation Area (SAA) immediately. Do not leave waste in the fume hood indefinitely.

References

  • PubChem. Compound Summary: (3-Chloro-4,5-dimethoxyphenyl)methanol (CAS 18268-78-5).[3][1][2] National Library of Medicine. Available at: [Link][3][1][2]

  • U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual 2014: Waste Identification. Available at: [Link][3][1][2][7]

Sources

Handling

Personal protective equipment for handling (3-Chloro-4,5-dimethoxyphenyl)methanol

The following guide details the safety, logistical, and operational protocols for handling (3-Chloro-4,5-dimethoxyphenyl)methanol . This document is designed for researchers and laboratory personnel, prioritizing "Safety...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide details the safety, logistical, and operational protocols for handling (3-Chloro-4,5-dimethoxyphenyl)methanol . This document is designed for researchers and laboratory personnel, prioritizing "Safety by Design" principles.

Executive Safety Summary

Immediate Action Required: Treat as a potent Skin & Eye Irritant and Respiratory Sensitizer . (3-Chloro-4,5-dimethoxyphenyl)methanol (CAS: 18268-78-5) is a substituted benzyl alcohol derivative. While specific toxicological data is limited, Structure-Activity Relationship (SAR) analysis with close analogs (e.g., 3,4,5-trimethoxybenzyl alcohol) mandates handling this compound as a hazardous irritant capable of causing severe dermatitis and respiratory distress upon inhalation of dust or aerosols.

Critical Control Points:

  • Engineering Control: All weighing and open-vessel manipulations must be performed inside a certified chemical fume hood.

  • Skin Protection: Double-gloving (Nitrile) is required during stock solution preparation.

  • Storage: Hygroscopic and potentially air-sensitive; store under inert atmosphere (Argon/Nitrogen) at 2–8°C.

Chemical Profile & Risk Assessment

Understanding the physicochemical properties is the foundation of effective PPE selection.

PropertyData / SpecificationOperational Implication
Chemical Name (3-Chloro-4,5-dimethoxyphenyl)methanolPrimary identifier for inventory.
CAS Number 18268-78-5 Use for SDS verification and waste labeling.
Molecular Formula C₉H₁₁ClO₃MW: 202.63 g/mol .[1]
Physical State Solid (Crystalline Powder)High Risk: Dust generation during weighing.
Solubility Soluble in DMSO, Methanol, DCMHigh Risk: Solvent-facilitated skin absorption.
Predicted Hazards H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.[2] Irrit.)Standard PPE is insufficient; enhanced barrier required.

Personal Protective Equipment (PPE) Matrix

Do not rely on generic lab safety rules. Use this specific matrix for this compound.

Body AreaHazard ClassRequired PPE Specification Rationale
Respiratory Particulate / VaporN95/P100 Mask (if outside hood) or Fume Hood Sash at <18 inches.Prevents inhalation of fine crystalline dust which can irritate mucous membranes.
Hands Chemical PermeationDouble Nitrile Gloves (min 0.11 mm thickness). Outer glove changed immediately upon splash.Chlorinated aromatics can permeate standard nitrile; double layer provides "breakthrough" buffer.
Eyes Impact / SplashChemical Splash Goggles (ANSI Z87.1). Safety glasses are insufficient for powders.Prevents airborne dust from bypassing side-shields of standard glasses.
Body ContaminationLab Coat (Cotton/Poly blend) + Tyvek Sleeve Covers (optional).Protects forearms during reaching motions inside the fume hood.
PPE Selection Logic Flow

The following diagram illustrates the decision-making process for PPE based on the state of the chemical (Solid vs. Solvated).

PPE_Logic Start Handling (3-Chloro-4,5-dimethoxyphenyl)methanol State Determine Physical State Start->State Solid Solid / Powder Form State->Solid Liquid Solvated / Liquid Form State->Liquid Hood Is Fume Hood Available? Solid->Hood Splash High Splash Risk? (Heating/Vortexing) Liquid->Splash Std_PPE Standard PPE: Nitrile Gloves + Lab Coat + Goggles Hood->Std_PPE Yes (Sash Low) Resp_PPE Enhanced PPE: Add N95/P100 Respirator Hood->Resp_PPE No (Avoid!) Double_Glove REQUIRED: Double Nitrile Gloves + Face Shield Splash->Double_Glove Yes Single_Glove Standard PPE: Single Nitrile Gloves + Goggles Splash->Single_Glove No

Figure 1: Decision logic for selecting appropriate PPE based on physical state and handling conditions.

Operational Handling Protocols

Phase 1: Receipt & Storage
  • Inspection : Upon receipt, inspect the bottle for signs of breakage or seal compromise.

  • Labeling : Apply a secondary label indicating "IRRITANT - STORE COLD" .

  • Environment : Store in a dedicated chemical refrigerator at 2–8°C .

    • Note: Benzyl alcohols can oxidize to aldehydes/acids over time. Purge headspace with Nitrogen/Argon after every use to maintain purity.

Phase 2: Weighing & Solubilization (High Risk)

Protocol for preparing a 100 mM stock solution in DMSO.

  • Preparation :

    • Place an analytical balance inside the fume hood. If the balance is external, use a tarred weighing boat with a lid or cover.

    • Don double nitrile gloves .

  • Weighing :

    • Use an anti-static gun if the powder is flyaway.

    • Transfer solid gently to minimize dust cloud formation.

    • Critical: Wipe the exterior of the stock vial with a Kimwipe dampened with ethanol before removing it from the hood.

  • Solubilization :

    • Add solvent (DMSO) slowly.

    • Vortex with the cap tightly sealed . Do not vortex open containers.

Phase 3: Reaction Setup
  • Addition : When adding reagents to the reaction vessel, use a syringe or positive-displacement pipette to prevent dripping.

  • Temperature : If heating is required (>50°C), ensure the reaction vessel is equipped with a reflux condenser to prevent vapor escape.

Emergency Response & Decontamination

ScenarioImmediate ActionSecondary Action
Skin Contact Wash immediately with soap and tepid water for 15 minutes.Remove contaminated clothing carefully to avoid spreading residue.
Eye Contact Flush eyes at an eyewash station for 15 minutes, holding eyelids open.Seek medical attention immediately. Bring the SDS.
Spill (Solid) Cover with wet paper towels to prevent dust. Scoop into a bag.Clean area with soap and water. Treat waste as hazardous.
Spill (Liquid) Absorb with vermiculite or spill pads.Place in a sealed container labeled "Hazardous Waste".

Waste Disposal & Logistical Planning

Proper disposal is not just compliance; it is an ethical responsibility.

  • Classification : Non-RCRA regulated (unless mixed with regulated solvents), but treat as Hazardous Organic Waste .

  • Segregation :

    • Solid Waste : Contaminated gloves, weighing boats, and paper towels go into "Solid Hazardous Waste" bins.

    • Liquid Waste : Dispose of stock solutions in the "Organic Solvents - Halogenated" stream (due to the Chloro- substituent).

  • Container : High-density polyethylene (HDPE) or glass containers are compatible.

Lifecycle Workflow

Lifecycle Receipt Receipt & QC (Check Seal) Storage Storage (2-8°C, Argon) Receipt->Storage Use Experimental Use (Fume Hood Only) Storage->Use Use->Storage Reseal Waste Waste Segregation (Halogenated Organic) Use->Waste

Figure 2: Lifecycle management of (3-Chloro-4,5-dimethoxyphenyl)methanol from receipt to disposal.

References

  • PubChem . (n.d.).[2] Compound Summary: 3-Chloro-4,5-dimethoxybenzaldehyde (Precursor Analog). National Library of Medicine. Retrieved March 7, 2026, from [Link]

Sources

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